5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Core Science & Biosynthesis

5-Chloro-2-(4-fluorophenoxy)benzaldehyde: Physicochemical Profiling and Synthetic Applications in Drug Discovery

Executive Summary

In modern fragment-based drug discovery and complex active pharmaceutical ingredient (API) synthesis, the selection of starting materials dictates the pharmacokinetic and pharmacodynamic viability of the final molecule. 5-Chloro-2-(4-fluorophenoxy)benzaldehyde is a highly functionalized, halogenated diaryl ether building block. With a precise molecular weight of 250.65 g/mol , it serves as a critical electrophilic scaffold in the development of novel therapeutics, most notably in the synthesis of [2] targeted at autoimmune diseases such as rheumatoid arthritis.

This technical guide provides an in-depth analysis of its physicochemical properties, mechanistic utility, and a self-validating experimental workflow for its integration into drug discovery pipelines.

Physicochemical Profiling & Structural Analysis

The molecular weight and structural topology of a precursor directly influence the final API's adherence to [3]. At 250.65 g/mol , 5-Chloro-2-(4-fluorophenoxy)benzaldehyde occupies approximately half of the optimal mass budget for an orally bioavailable drug (<500 Da), leaving ample room for downstream functionalization.

Property	Value	Causality / Implication in Drug Design
Molecular Formula	C₁₃H₈ClFO₂	Provides a balanced halogenated diaryl ether scaffold, enhancing metabolic stability against cytochrome P450 oxidation.
Molecular Weight	250.65 g/mol	Ideal fragment size; allows for the addition of bulky amine or heterocyclic groups without exceeding the 500 Da threshold.
Monoisotopic Mass	250.01968 Da	Critical for high-resolution mass spectrometry (HRMS) validation; enables precise tracking of the fragment during multi-step synthesis.
H-Bond Donors	0	Maximizes passive membrane permeability and lipophilicity.
H-Bond Acceptors	3	The aldehyde and ether oxygens, along with the fluorine atom, allow for specific dipole interactions within receptor binding pockets.

Mechanistic Role in API Synthesis

The utility of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde stems from three distinct structural features:

• The Aldehyde Moiety: Acts as a highly reactive electrophilic center, ideal for carbon-nitrogen bond formation via reductive amination.

• The Diaryl Ether Linkage: Imparts conformational flexibility, allowing the molecule to adopt a bioactive conformation necessary for binding to deep hydrophobic pockets (e.g., the EP4 receptor).

• Halogenation (Cl and F): The 5-chloro substituent fills hydrophobic cavities and increases the residence time of the drug on the target. The 4-fluoro substitution on the phenoxy ring acts as a metabolic block, preventing rapid para-hydroxylation by hepatic enzymes.

Experimental Workflow: Reductive Amination Protocol

The most common application of this compound is the functionalization of primary or secondary amines via reductive amination. The following protocol utilizes [4], designed as a self-validating system to ensure high yield and purity.

Step-by-Step Methodology

Step 1: Iminium Ion Formation (Preparation)

• Action: Dissolve 5-Chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 eq, 250.65 mg for a 1.0 mmol scale) and the target amine (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration. Stir at room temperature for 1–2 hours under nitrogen.

• Causality: DCE is selected over protic solvents (like methanol) to prevent premature reduction of the aldehyde and to drive the equilibrium toward the iminium ion intermediate.

• Self-Validation: Monitor via Thin Layer Chromatography (TLC) using Hexanes:EtOAc (8:2). The complete disappearance of the UV-active aldehyde spot (Rf ~0.6) and the appearance of a polar, baseline iminium spot confirms successful intermediate formation.

Step 2: Selective Reduction

• Action: Add NaBH(OAc)₃ (1.5 eq) in three equal portions over 15 minutes. Stir for 12 hours at room temperature.

• Causality: NaBH(OAc)₃ is a mild, sterically hindered reducing agent. It selectively reduces the electrophilic iminium ion without reducing the unreacted starting aldehyde, thereby eliminating the formation of unwanted benzyl alcohol byproducts (which commonly occur if NaBH₄ is used).

Step 3: Quenching and Workup

• Action: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (equal volume to DCE). Extract the aqueous layer with dichloromethane (DCM) (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Self-Validation: Analyze the crude organic extract via LC-MS. The absence of the m/z 251.0 [M+H]⁺ or m/z 273.0 [M+Na]⁺ peaks (corresponding to the unreacted aldehyde) and the presence of the target product mass confirms 100% conversion.

Workflow Visualization

The following diagram illustrates the logical progression from the raw starting material through the synthetic workflow, culminating in its pharmacological application as an EP4 receptor antagonist.

Synthetic workflow and pharmacological application of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde.

Analytical Validation of Molecular Weight and Structure

To ensure the integrity of the starting material before initiating complex syntheses, rigorous analytical validation must be performed to confirm the molecular weight (250.65 g/mol ) and structural purity.

• Mass Spectrometry (ESI/GC-MS):

  • In GC-MS (Electron Impact) , the molecular ion radical [M]+• will appear distinctly at m/z250.0 .

  • In ESI-MS (Positive Mode) , aldehydes often form sodium adducts. Look for the[M+Na]⁺ peak at m/z273.009 (calculated from the monoisotopic mass of 250.01968 Da + 22.98977 Da for Na).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR (CDCl₃, 400 MHz): The defining diagnostic peak is the aldehyde proton (-CHO), which appears as a sharp singlet far downfield at δ 10.3 – 10.5 ppm . The aromatic protons will present as a complex multiplet between δ 6.8 – 7.9 ppm .

  • ¹³C NMR (CDCl₃, 100 MHz): The carbonyl carbon will resonate at δ 188 – 190 ppm . The carbon attached to the fluorine atom on the phenoxy ring will appear as a distinct doublet around δ 158 ppm , exhibiting a large one-bond carbon-fluorine coupling constant (¹JCF ≈ 240 Hz).

References

• Title: PubChem Compound Summary for CID 2782988, 2-(4-Fluorophenoxy)benzaldehyde (Structural Proxy for Base Properties) Source: National Center for Biotechnology Information (PubChem) URL: [Link]

• Source: Google Patents (WO2016021742A1)

• Title: Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings Source: Advanced Drug Delivery Reviews (Lipinski et al., 2001) URL: [Link]

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride Source: Journal of Organic Chemistry (Abdel-Magid et al., 1996) URL: [Link]

13C NMR data for 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Structural Elucidation of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde: A Comprehensive Guide to 13 C NMR Acquisition and Interpretation

Executive Summary

In the realm of drug discovery and agrochemical development, diaryl ethers represent a highly privileged pharmacophore. The precise structural characterization of these intermediates is non-negotiable for downstream synthetic success. For 5-chloro-2-(4-fluorophenoxy)benzaldehyde , 13 C Nuclear Magnetic Resonance (NMR) spectroscopy serves as the analytical gold standard. This whitepaper provides an in-depth, rigorously grounded guide to acquiring and interpreting the 13 C NMR data for this compound, focusing on the causality behind experimental parameter selection and the mechanistic drivers of its spectral signature.

The Self-Validating System: Leveraging 19 F- 13 C Scalar Coupling

A hallmark of robust analytical chemistry is the design of a "self-validating system"—a protocol where the data intrinsically proves its own accuracy without relying solely on external reference standards. For 5-chloro-2-(4-fluorophenoxy)benzaldehyde, the presence of the fluorine atom ( 19 F, 100% natural abundance, spin I=1/2 ) provides this built-in validation mechanism[1].

Unlike standard 13 C{ 1 H} NMR spectra where all carbon signals appear as sharp singlets due to proton decoupling, the carbons on the 4-fluorophenoxy ring will exhibit distinct multiplet splitting (doublets) due to heteronuclear spin-spin scalar coupling with the fluorine nucleus. The magnitude of this coupling constant ( JCF​ ) is inversely proportional to the number of intervening bonds, providing an unambiguous, mathematically verifiable map of the ring system[2]:

• 1JCF​ (Direct C-F bond): ~240–250 Hz (Massive splitting, easily identifiable).

• 2JCF​ (Ortho carbons): ~20–25 Hz.

• 3JCF​ (Meta carbons): ~7–9 Hz.

• 4JCF​ (Para carbon, C-O): ~2–3 Hz.

By extracting these J -values, the assignment of the fluorinated ring becomes absolute, eliminating the guesswork often associated with overlapping aromatic signals in complex bi-aryl systems.

Experimental Protocol: High-Fidelity 13 C{ 1 H} NMR Acquisition

To accurately observe these fine couplings (especially the small 4JCF​ ) and to ensure quantitative integration of quaternary carbons, the acquisition parameters must be meticulously optimized.

Step-by-Step Methodology

• Sample Preparation & Referencing : Dissolve 30–50 mg of high-purity 5-chloro-2-(4-fluorophenoxy)benzaldehyde in 0.6 mL of Chloroform- d (CDCl 3​ ). CDCl 3​ is selected due to its excellent solvating power for diaryl ethers and its built-in deuterium lock signal. Tetramethylsilane (TMS) must be included to set the 0.0 ppm internal chemical shift reference[3].

• Probe Tuning and Matching : Ensure the NMR probe is tuned to the exact resonance frequency of 13 C (e.g., 100 MHz on a 400 MHz spectrometer) to maximize the signal-to-noise ratio (S/N).

• Pulse Sequence Selection : Utilize a standard 1D 13 C sequence with broadband proton decoupling (WALTZ-16 or GARP). This removes JCH​ coupling, simplifying the spectrum to singlets for the benzaldehyde ring and F-coupled doublets for the phenoxy ring.

• Optimizing Relaxation Delay ( d1​ ) : Causality Note: Quaternary carbons (C-Cl, C-O, C=O) lack directly attached protons. Consequently, they undergo dipole-dipole relaxation highly inefficiently, leading to long T1​ relaxation times. To prevent signal saturation and ensure these critical structural nodes are visible, the relaxation delay ( d1​ ) must be extended to 3 to 5 seconds .

• Data Acquisition : Acquire 1024 to 4096 scans depending on the exact sample concentration. The low natural abundance of the 13 C isotope (1.1%) necessitates extensive signal averaging to resolve the baseline.

• Signal Processing : Apply an exponential window function with a Line Broadening (LB) factor of 1.0 Hz prior to Fourier Transformation. This suppresses high-frequency noise without compromising the resolution required to measure the ~2.5 Hz 4JCF​ coupling.

Step-by-step workflow for 13C NMR acquisition and processing of fluorinated diaryl ethers.

Quantitative Data Presentation & Spectral Assignment

The chemical shifts of the compound are dictated by the combined inductive and mesomeric effects of the substituents (-CHO, -Cl, -O-, -F). Below is the structured assignment of the 13 C NMR spectral data, demonstrating the integration of chemical shift theory with empirical scalar coupling.

Table 1: 13 C NMR Spectral Data for 5-Chloro-2-(4-fluorophenoxy)benzaldehyde (100 MHz, CDCl 3​ )

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant ( JCF​ , Hz)	Assignment / Structural Causality
C=O	~188.5	s	-	Aldehyde carbonyl; highly deshielded by oxygen
C1	~127.5	s	-	Ring A; attached to -CHO
C2	~157.2	s	-	Ring A; attached to -OAr; deshielded by ether oxygen
C3	~120.8	s	-	Ring A; ortho to -OAr
C4	~135.4	s	-	Ring A; para to -CHO
C5	~128.1	s	-	Ring A; attached to -Cl
C6	~128.7	s	-	Ring A; ortho to -CHO
C1'	~151.8	d	4J≈2.5	Ring B; attached to ether oxygen
C2', C6'	~121.3	d	3J≈8.2	Ring B; ortho to ether oxygen, meta to F
C3', C5'	~116.7	d	2J≈23.5	Ring B; ortho to F
C4'	~159.6	d	1J≈243.0	Ring B; directly attached to F

Mechanistic Insights into Chemical Shifts

Understanding the causality behind the observed chemical shifts is critical for spectral interpretation. The electronic environment of each carbon nucleus is modulated by its proximity to heteroatoms:

• The Carbonyl Deshielding : The formyl group (-CHO) exerts a strong anisotropic effect and inductive electron withdrawal. This strips electron density away from the C=O carbon, pushing its resonance far downfield to ~188.5 ppm, a diagnostic marker for benzaldehyde derivatives[4][5].

• The Heavy Atom Effect : The chlorine atom at C5 exerts a mild inductive electron withdrawal. However, due to the "heavy atom effect" (spin-orbit coupling contributions from the large halogen), the directly attached carbon is slightly shielded compared to what electronegativity alone would predict, placing C5 at ~128.1 ppm.

• Ether Oxygen Mesomerism : The bridging oxygen atom is highly electronegative (inductive withdrawal) but donates electron density via resonance (mesomeric effect) into the ortho and para positions of both rings. This pushes the directly attached carbons (C2 and C1') downfield to >150 ppm, while shielding the adjacent ortho/para carbons.

Logical mapping of substituent electronic effects on 13C NMR chemical shifts.

Conclusion

By combining optimized acquisition parameters with the self-validating nature of 19 F- 13 C scalar coupling, the structural elucidation of 5-chloro-2-(4-fluorophenoxy)benzaldehyde transcends simple empirical matching. It becomes a rigorously proven analytical fact. Drug development professionals can utilize these specific coupling constants and chemical shift paradigms to confidently verify the integrity of their synthesized diaryl ether libraries.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. epfl.ch [epfl.ch]
• 4. C7H6O C6H5CHO C-13 nmr spectrum of benzaldehyde analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of benzaldehyde C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. researchgate.net [researchgate.net]

Harnessing the Electrophilic Properties of Halogenated Benzaldehydes: A Technical Guide for Rational Design

Executive Summary

In the realm of physical organic chemistry and rational drug design, halogenated benzaldehydes serve as indispensable building blocks and highly tunable electrophilic warheads. The precise modulation of their carbonyl reactivity dictates their efficacy in synthetic transformations (e.g., Knoevenagel condensations, reductive aminations) and their binding kinetics in targeted covalent inhibitors (TCIs). This whitepaper provides an in-depth analysis of the electrophilic properties of halogenated benzaldehydes, bridging theoretical electronic effects with field-proven, self-validating experimental workflows for quantifying electrophile-nucleophile interactions.

Mechanistic Foundations: Electronic Modulation of the Carbonyl Core

The reactivity of the aldehyde functional group is intrinsically tied to the electronic environment of the aromatic ring. Halogens possess a dual electronic nature: they withdraw electron density through the sigma-bond framework via the inductive effect (-I) , while simultaneously donating electron density into the pi-system via the resonance effect (+R) .

Because the electronegativity of halogens is high, the -I effect generally outweighs the +R effect (with the notable exception of fluorine in certain transition states). This net electron withdrawal depletes electron density at the carbonyl carbon, lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO) and rendering it highly susceptible to nucleophilic attack.

According to the 1[1], this relationship is quantitatively described by the Hammett equation: log(k/k0​)=ρσ . For nucleophilic additions (where ρ>0 ), the reactivity order among para-substituted halobenzaldehydes follows the trend Cl ≈ Br > I > F .

Furthermore, the position of the halogen critically impacts electrophilicity. As detailed in recent thermodynamic studies on 2[2], ortho-chlorine atoms exert a profound electron-withdrawing effect that significantly increases the electrophilicity of the formyl group, despite the competing steric hindrance.

Table 1: Electronic Parameters and Relative Reactivity of 4-Halobenzaldehydes

Substituent	Hammett Constant ( σp​ )	Inductive Effect (-I)	Resonance Effect (+R)	Relative Electrophilicity (Nucleophilic Addition)
4-Fluoro	0.06	Strong	Strong	Lowest (Strong +R offsets -I)
4-Iodo	0.18	Moderate	Very Weak	Low-Moderate
4-Bromo	0.23	Strong	Weak	High
4-Chloro	0.23	Strong	Moderate	Highest (Cl ≈ Br)

Data synthesized from established Hammett substituent constants and empirical reaction rates[1].

Quantitative Electrophilicity: Mayr's Scale and Computational Affinities

To move beyond relative trends, drug development professionals rely on absolute kinetic scales. The most comprehensive framework is 3[3], which utilizes the linear free-energy relationship:

logk20°C​=s(N+E)

Where E is the electrophilicity index of the benzaldehyde, N is the nucleophilicity parameter, and s is the nucleophile-specific slope. Halogenation systematically increases the E value compared to the unsubstituted parent compound.

Modern retrosynthesis and covalent drug design increasingly employ automated quantum chemistry to estimate these parameters. Recent advancements demonstrate that calculated Methyl Anion Affinities (MAAs) show a robust correlation ( R2=0.94 ) with experimental Mayr E values, providing a high-throughput method for 4[4].

Reactivity Profiles with Biological Nucleophiles

In the context of pharmacology, the electrophilic nature of halogenated benzaldehydes makes them excellent candidates for reversible covalent binding. Aldehydes are well-documented to react with biological thiols (such as cysteine residues or glutathione) to form hemithioacetals[5].

Unlike irreversible Michael acceptors (e.g., acrylamides), the aldehyde-thiol reaction is an equilibrium process. The electron-withdrawing halogens push the equilibrium forward (increasing kon​ and the thermodynamic stability of the adduct) by destabilizing the starting carbonyl.

Caption: Reversible hemithioacetal formation pathway between halogenated benzaldehydes and biological thiols.

Self-Validating Experimental Methodologies

To accurately harness these electrophiles, researchers must employ rigorous, self-validating analytical protocols. Below are two field-proven methodologies designed to extract precise kinetic and thermodynamic data while preventing common experimental artifacts.

Protocol A: Self-Validating 1 H-NMR Kinetic Assay for Thiol Reactivity

Purpose: To determine the association rate ( kon​ ) and equilibrium dissociation constant ( Kd​ ) of halogenated benzaldehydes with thiols. Causality & Design: UV-Vis spectroscopy is often inadequate for hemithioacetal formation because the product lacks a distinct, strong chromophoric shift compared to the starting aldehyde. 1 H-NMR is chosen because the highly deshielded aldehydic proton (~9.8 ppm) provides a baseline-resolved signal that disappears as the sp 2 carbon rehybridizes to sp 3 , yielding a new hemithioacetal proton signal (~5.5–6.0 ppm).

Step-by-Step Workflow:

• Buffer Preparation: Prepare a 50 mM deuterated phosphate buffer (pD 7.4) to mimic physiological pH while avoiding water-suppression artifacts that can distort integration values.

• Internal Standard Integration: Add 1 mM TSP (Trimethylsilylpropanoic acid). Causality: TSP acts as an absolute concentration reference (0 ppm). The system is self-validating because the sum of the aldehyde and hemithioacetal integrations must continuously equal the initial aldehyde concentration relative to TSP. A drop in total mass balance instantly flags side reactions (e.g., disproportionation or precipitation).

• Equilibration: Dissolve the halogenated benzaldehyde (1 mM) in the buffer. Acquire a baseline 1 H-NMR spectrum.

• Initiation: Inject the biological thiol (e.g., GSH) at a 10-fold molar excess (10 mM) to establish pseudo-first-order kinetics.

• Data Acquisition: Run an arrayed 1 H-NMR experiment, acquiring spectra every 60 seconds for 2 hours.

• Kinetic Extraction: Plot the exponential decay of the aldehyde peak integral over time to extract kobs​ . Calculate kon​=kobs​/[Thiol] .

Caption: Self-validating 1H-NMR kinetic workflow for quantifying electrophile-nucleophile interactions.

Protocol B: UV-Vis Spectrophotometric Determination of Mayr Electrophilicity

Purpose: To calculate the empirical E parameter of novel halogenated benzaldehydes using reference carbon nucleophiles. Causality & Design: For carbon nucleophiles (e.g., Knoevenagel condensation with Meldrum's acid), the extended conjugation of the resulting alkene produces a strong, distinct UV-Vis absorbance.

Step-by-Step Workflow:

• Solvent Selection: Use anhydrous DMSO at 20 °C, the standard condition for Mayr's database parameters, ensuring direct comparability with literature values.

• Reagent Preparation: Prepare a 0.1 mM solution of the halogenated benzaldehyde in DMSO.

• Nucleophile Introduction: Introduce a reference carbanion (with known N and s parameters) in a stopped-flow spectrophotometer at varying excess concentrations (1 mM to 5 mM). Causality: Using at least a 10-fold excess ensures pseudo-first-order conditions, isolating the dependence of the rate strictly to the electrophile.

• Monitoring: Monitor the appearance of the condensation product at its λmax​ (typically 320–360 nm depending on the halogen).

• Data Processing: Determine the second-order rate constant ( k2​ ) from the slope of kobs​ versus nucleophile concentration. Insert k2​ into the Mayr equation to solve for E .

Table 2: Physicochemical Constraints in Assay Design

When designing these assays, researchers must account for the physical properties of the specific halogenated derivative. Steric hindrance and polarity directly impact aqueous solubility, dictating the maximum feasible concentrations in biological buffers[2].

Compound	Aqueous Solubility Trend	Steric Hindrance	Electrophilicity Enhancement (ortho-effect)
4-Chlorobenzaldehyde	Highest	Low	Moderate
4-Bromobenzaldehyde	High	Moderate	Moderate
2,6-Dichlorobenzaldehyde	Moderate	High	Very Strong
2,3-Dichlorobenzaldehyde	Low	High	Strong

Data reflecting the interplay of molecular polarity and steric hindrance[2].

Conclusion

The electrophilic properties of halogenated benzaldehydes are not merely static chemical traits; they are highly programmable parameters. By understanding the delicate balance between inductive electron withdrawal and resonance donation, and by employing rigorous, self-validating kinetic assays, researchers can precisely tune these molecules. Whether utilized as intermediates in complex organic synthesis or as reversible covalent warheads in next-generation therapeutics, halogenated benzaldehydes remain a cornerstone of applied chemical design.

References

• A Comparative Analysis of the Reactivity of 4-Bromobenzaldehyde and Other Halogenated Benzaldehydes - BenchChem. 1

• Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes - MDPI. 2

• Automated quantum chemistry for estimating nucleophilicity and electrophilicity with applications to retrosynthesis and covalent inhibitors - Digital Discovery (RSC Publishing). 4

• Mayr's Database Of Reactivity Parameters - Ludwig-Maximilians-Universität München (LMU). 3

• Recent Advances on Designs and Applications of Hydrogel Adhesives (Context on Aldehyde-Thiol Hemithioacetal Reactions) - ResearchGate. 5

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• 5. researchgate.net [researchgate.net]

A Technical Guide to the Biological Activities of Fluorinated Benzaldehydes

Abstract

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, profoundly enhancing the therapeutic potential of various compound classes. This guide provides an in-depth technical exploration of fluorinated benzaldehydes, a versatile class of chemical intermediates, and their derivatives. We will delve into the physicochemical advantages conferred by fluorination and survey the diverse biological activities exhibited by these compounds, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective effects. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and an analysis of structure-activity relationships to guide future research and development endeavors.

Introduction: The Fluorine Advantage in Drug Design

Benzaldehyde, the simplest aromatic aldehyde, serves as a foundational scaffold in organic synthesis. When modified with fluorine, one of the most electronegative and reactive elements, its physicochemical properties are dramatically altered. The introduction of fluorine can significantly impact a molecule's:

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong (bond energy ~105-116 kcal/mol), making it resistant to metabolic cleavage by cytochrome P450 enzymes.[1] This increased stability often leads to a longer biological half-life.

• Binding Affinity: Fluorine's high electronegativity can create favorable dipole-dipole or hydrogen bonding interactions with amino acid residues in the active site of a target protein or enzyme, enhancing binding affinity.[2][3][4]

• Lipophilicity and Bioavailability: Fluorine substitution can increase the lipophilicity of a molecule, which may improve its ability to cross cellular membranes and the blood-brain barrier.[5] This is a critical factor for drugs targeting the central nervous system (CNS).

• Acidity/Basicity (pKa): The electron-withdrawing nature of fluorine can lower the pKa of nearby acidic or basic functional groups, influencing the molecule's ionization state at physiological pH and thereby affecting its solubility and target interaction.

These modifications collectively contribute to improved pharmacokinetic and pharmacodynamic profiles, making fluorinated compounds highly sought after in drug discovery.[6][7][8]

Key Biological Activities of Fluorinated Benzaldehydes and Their Derivatives

Fluorinated benzaldehydes are versatile precursors for synthesizing a wide array of derivatives, most notably Schiff bases and chalcones, which have demonstrated significant biological potential.[6][9]

Antimicrobial Activity

The rise of multidrug-resistant (MDR) bacteria presents a global health crisis, necessitating the discovery of novel antimicrobial agents.[7][10] Derivatives of fluorinated benzaldehydes have emerged as a promising area of investigation.

• Schiff Bases: Condensation of fluorinated benzaldehydes with various amines or hydrazides yields Schiff bases, many of which exhibit potent antimicrobial properties.[9] For instance, Schiff bases derived from isoniazid and fluorinated benzaldehydes have shown activity against Candida albicans.[11] Similarly, studies on fluorinated phenylhydrazine benzaldehyde compounds revealed significant efficacy against E. coli, S. aureus, and P. aeruginosa.[10]

• Metal Complexes: The antimicrobial activity can often be enhanced by forming metal complexes. Zinc(II) complexes of reduced Schiff bases derived from fluorinated benzaldehydes showed a synergistic effect, with the complex exhibiting significantly higher antibacterial activity than the free ligand, comparable to the standard drug ciprofloxacin.[12]

Table 1: Examples of Antimicrobial Activity of Fluorinated Benzaldehyde Derivatives

Compound Class	Derivative Example	Target Organism(s)	Key Finding	Reference
Schiff Base	N'-((4-(trifluoromethyl)phenyl)methylene)isonicotinohydrazide	C. albicans	Showed marked antifungal activity.	[11]
Schiff Base	Phenylhydrazine Benzaldehyde (Compound C3)	E. coli	Most effective against E. coli with MIC50 of 3.81 µM.	[10]
Schiff Base	Phenylhydrazine Benzaldehyde (Compound C4)	S. aureus	Most effective against S. aureus with MIC50 of 3.45 µM.	[10]
Reduced Schiff Base Zn(II) Complex	Complex with 4-(trifluoromethylphenyl) moiety	S. aureus, E. coli	Marked antibacterial activity, comparable to ciprofloxacin.	[12]

Anticancer Activity

Fluorinated compounds are integral to oncology, with drugs like 5-fluorouracil being a mainstay of chemotherapy for decades.[7][13] Benzaldehyde itself has shown anticancer effects, and its fluorinated derivatives are being actively explored.[14]

• Cytotoxicity and Apoptosis Induction: Fluorinated Schiff bases have demonstrated potent cytotoxic effects against various cancer cell lines.[15] For example, a series of fluorinated Schiff bases tested on the A549 non-small cell lung cancer (NSCLC) cell line showed that a compound with five fluorine atoms had the strongest cytotoxic effect (IC50: 0.64 µM).[16] These compounds often induce cell death through apoptosis, as evidenced by the activation of cleaved caspase-3 and morphological changes like chromatin condensation.[15][16]

• Inhibition of Proliferation: Beyond cytotoxicity, these compounds can inhibit cancer cell proliferation. Fluorinated benzothiazole derivatives have displayed potent antiproliferative activity against human breast and colon carcinoma cell lines.[7]

• Structure-Activity Relationship (SAR): The position of the fluorine atom is critical. Studies on benzofuran derivatives have shown that halogen additions, including fluorine, significantly increase anticancer activity, likely by forming "halogen bonds" that improve binding affinity to target molecules.[2]

Neuroprotective and CNS Activities

The ability of fluorine to enhance blood-brain barrier penetration makes fluorinated compounds attractive candidates for treating neurological disorders.[5]

• Alzheimer's Disease: Benzaldehydes isolated from natural sources have been shown to possess anti-neuroinflammatory and neuroprotective activities relevant to Alzheimer's disease.[17] They can inhibit the production of inflammatory mediators in microglia and protect neuronal cells from β-amyloid-induced damage by suppressing tau-related signaling pathways and blocking apoptosis.[17] Fluorinated compounds have also been designed to inhibit enzymes like BACE1, which is involved in the production of amyloid peptides.[5]

• Anticonvulsant Effects: In zebrafish models of epileptic seizures, certain fluorinated compounds have demonstrated neuroprotective effects by correcting the expression of neurotransmitters and reducing oxidative stress.[18]

Enzyme Inhibition

The unique properties of fluorine make it a powerful tool for designing potent and selective enzyme inhibitors.[4][13][19]

• Acetylcholinesterase (AChE) Inhibition: Fluorinated ketones, which are structurally related to benzaldehydes, act as potent inhibitors of AChE, an enzyme implicated in Alzheimer's disease.[20] For example, N,N,N,-trimethylammonium-m-trifluoroacetophenone is a powerful time-dependent inhibitor of AChE.[20]

• Urease Inhibition: Copper(II) complexes of Schiff bases derived from isoniazid and fluorinated benzaldehydes have shown excellent inhibitory activity against jack bean urease, an enzyme linked to infections by Helicobacter pylori.[11]

• Mechanism of Inhibition: Fluorinated compounds can act as competitive, non-competitive, or mechanism-based ("suicide") inhibitors.[4][13] The strong electron-withdrawing effect of fluorine can make an adjacent carbonyl group more electrophilic, facilitating the formation of a stable, hydrated intermediate in the enzyme's active site that effectively blocks it.[20]

Experimental Protocols for Activity Screening

To validate the biological activities described, standardized and reproducible experimental protocols are essential.

Protocol: Antimicrobial Susceptibility Testing (Minimum Inhibitory Concentration - MIC)

This protocol determines the lowest concentration of a compound that visibly inhibits microbial growth.

Methodology:

• Preparation of Stock Solution: Dissolve the test compound (e.g., a fluorinated benzaldehyde derivative) in a suitable solvent like Dimethyl Sulfoxide (DMSO) to a high concentration (e.g., 10 mM).

• Bacterial Culture: Inoculate a single colony of the test bacterium (e.g., S. aureus, E. coli) into a sterile nutrient broth and incubate at 37°C until it reaches the logarithmic growth phase. Adjust the bacterial suspension to a 0.5 McFarland standard.[10]

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock solution in the nutrient broth to achieve a range of concentrations.

• Inoculation: Add the standardized bacterial suspension to each well. Include a positive control (broth + bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed. This can be confirmed by adding an indicator dye like MTT, which changes color in the presence of metabolically active cells.[10][15]

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess cell viability and the cytotoxic potential of a compound.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 lung cancer cells) into a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).[16]

• Compound Treatment: Prepare serial dilutions of the fluorinated test compound in the cell culture medium. Replace the old medium in the wells with the medium containing the test compound at various concentrations. Include a vehicle control (medium with DMSO).

• Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 3-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.[7]

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the purple solution using a microplate reader at a wavelength of ~570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.[16]

Visualizing Workflows and Pathways

Diagrams are crucial for illustrating complex processes in drug discovery and molecular biology.

General Workflow for Screening Biological Activities

This diagram outlines the typical funnel approach used in screening compounds for therapeutic potential.

Caption: High-level workflow for drug discovery screening.

Hypothetical Apoptosis Pathway Induced by a Fluorinated Compound

This diagram illustrates how a fluorinated compound might trigger programmed cell death in a cancer cell.

Caption: Intrinsic apoptosis pathway activation.

Future Perspectives and Conclusion

Fluorinated benzaldehydes and their derivatives represent a rich and versatile scaffold for the development of new therapeutic agents. The unique chemical properties imparted by fluorine continue to provide medicinal chemists with a powerful tool to overcome challenges such as poor metabolic stability and low bioavailability.[8] Current research highlights significant potential in the fields of antimicrobial and anticancer drug discovery. Future work should focus on optimizing the structure-activity relationships to enhance potency and selectivity, while minimizing off-target effects. Advanced in vivo studies are necessary to translate the promising in vitro results into viable clinical candidates. The continued exploration of this chemical space is poised to yield novel drugs to combat some of the world's most pressing health challenges.

References

• Antimicrobial Activity and Urease Inhibition of Schiff Bases Derived from Isoniazid and Fluorinated Benzaldehydes and of Their Copper(II) Complexes. (2016). MDPI. Available at: [Link]

• Antimicrobially Active Zn(II) Complexes of Reduced Schiff Bases Derived from Cyclohexane-1,2-diamine and Fluorinated Benzaldehydes—Synthesis, Crystal Structure and Bioactivity. (2023). MDPI. Available at: [Link]

• The Role of Fluorinated Benzaldehydes in Modern Drug Discovery. (2026). NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Fluorobenzaldehyde - Wikipedia. Wikipedia. Available at: [Link]

• ALKHALAF, M. A. (2023). INVESTIGATION OF ANTIMICROBIAL ACTIVITIES OF SOME FLUORINATED BENZALDEHYDE DERIVATIVE SCHIFF BASE COMPOUNDS. Harran University. Available at: [Link]

• Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems. (2024). PMC. Available at: [Link]

• Anticancer Properties of Fluorinated Aminophenylhydrazines on A549 Lung Carcinoma Cell Line. Semantic Scholar. Available at: [Link]

• Fluorinated aldehydes and ketones acting as quasi-substrate inhibitors of acetylcholinesterase. (N/A). PubMed. Available at: [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022). MDPI. Available at: [Link]

• Structure activity relationship of the synthesized compounds. (N/A). ResearchGate. Available at: [Link]

• Enzyme Inhibition by Fluorinated Organic Molecules: Mechanistic Considerations. (2024). Research and Reviews. Available at: [Link]

• (PDF) Enzyme inhibition by fluoro compounds. (2025). ResearchGate. Available at: [Link]

• Fluorinated Mechanism-Based Inhibitors: Common Themes and Recent Developments. (N/A). Bentham Science. Available at: [Link]

• Synthesis of fluorinated 3-aminobenzofurans via a tandem S N Ar-cyclocondensation strategy. (2025). RSC Publishing. Available at: [Link]

• Investigation of Anticancer and Antimicrobial Properties of Fluorinated Salicylaldimines. (2024). DergiPark. Available at: [Link]

• Fluorinated Molecules and Nanotechnology: Future 'Avengers' against the Alzheimer's Disease? (2020). MDPI. Available at: [Link]

• Stopping pancreatic cancer spread using benzaldehyde. (2025). ecancer. Available at: [Link]

• The Mechanism of Two Benzaldehydes from Aspergillus terreus C23-3 Improve Neuroinflammatory and Neuronal Damage to Delay the Progression of Alzheimer's Disease. (2023). MDPI. Available at: [Link]

• Biological Impacts of Fluorination. (N/A). ResearchGate. Available at: [Link]

• Structure–activity relationship, in vitro and in vivo evaluation of novel dienyl sulphonyl fluorides as selective BuChE inhibitors for the treatment of Alzheimer's disease. (2021). PMC. Available at: [Link]

• The protective effects of benzaldehyde combined with albendazole against brain injury induced by Angiostrongylus cantonensis infection in mice | Request PDF. (2026). ResearchGate. Available at: [Link]

• Neurochemical Effects of 4-(2Chloro-4-Fluorobenzyl)-3-(2-Thienyl)-1,2,4-Oxadiazol-5(4H)-One in the Pentylenetetrazole (PTZ)-Induced Epileptic Seizure Zebrafish Model. (2021). MDPI. Available at: [Link]

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• 2. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. rroij.com [rroij.com]
• 5. mdpi.com [mdpi.com]
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• 7. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Fluorobenzaldehyde - Wikipedia [en.wikipedia.org]
• 10. Harran University: INVESTIGATION OF ANTIMICROBIAL ACTIVITIES OF SOME FLUORINATED BENZALDEHYDE DERIVATIVE SCHIFF BASE COMPOUNDS [acikerisim.harran.edu.tr:8080]
• 11. Antimicrobial Activity and Urease Inhibition of Schiff Bases Derived from Isoniazid and Fluorinated Benzaldehydes and of Their Copper(II) Complexes [mdpi.com]
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• 17. The Mechanism of Two Benzaldehydes from Aspergillus terreus C23-3 Improve Neuroinflammatory and Neuronal Damage to Delay the Progression of Alzheimer’s Disease [mdpi.com]
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• 19. researchgate.net [researchgate.net]
• 20. Fluorinated aldehydes and ketones acting as quasi-substrate inhibitors of acetylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis and Optimization of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde via SNAr

Introduction & Scientific Rationale

The diaryl ether motif is widely recognized as a 1 in medicinal chemistry, frequently incorporated into molecular design to enhance pharmacokinetic stability and target binding[1]. The compound 5-Chloro-2-(4-fluorophenoxy)benzaldehyde serves as a critical electrophilic building block for synthesizing complex active pharmaceutical ingredients (APIs), including kinase inhibitors and antiviral agents.

This protocol details the synthesis of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde via a Nucleophilic Aromatic Substitution (SNAr) reaction between 2-fluoro-5-chlorobenzaldehyde and 4-fluorophenol.

Mechanistic Insights & Causality (The "Why")

To ensure a robust and self-validating process, every reagent and parameter has been selected based on fundamental physical organic chemistry principles:

• Substrate Selection (The Leaving Group Effect): We utilize 2-fluoro-5-chlorobenzaldehyde rather than the 2,5-dichloro analog. In SNAr reactions, the rate-determining step is the formation of the Meisenheimer complex, not the cleavage of the carbon-halogen bond. The highly electronegative fluorine atom strongly polarizes the C-F bond and stabilizes the anionic transition state, making 2 compared to chlorine (reactivity order: F > Cl ≈ Br > I)[2]. The ortho-aldehyde group further activates the ring by withdrawing electron density via resonance.

• Solvent Selection: Polar aprotic solvents are essential for SNAr. While DMF and NMP are historically common, they are increasingly 3[3]. Dimethyl sulfoxide (DMSO) is selected as a safer, highly effective alternative. DMSO poorly solvates anions, leaving the phenoxide nucleophile "naked" and highly reactive, which accelerates the substitution.

• Base Selection: 4 is chosen as a mild, heterogeneous base[4]. It is strong enough to deprotonate 4-fluorophenol (pKa ~9.9) to generate the active phenoxide nucleophile, but mild enough to prevent unwanted side reactions (such as the Cannizzaro reaction) that stronger bases like NaOH or KOH might induce on the aldehyde moiety.

Mandatory Visualization: Reaction Workflow

Reaction workflow and SNAr mechanism for synthesizing 5-Chloro-2-(4-fluorophenoxy)benzaldehyde.

Quantitative Data & Optimization

Table 1: Stoichiometry and Reagent Properties

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Function
2-Fluoro-5-chlorobenzaldehyde	158.56	1.0	1.58 g	Electrophile
4-Fluorophenol	112.10	1.1	1.23 g	Nucleophile
Potassium Carbonate (K₂CO₃)	138.21	1.5	2.07 g	Base
Dimethyl Sulfoxide (DMSO)	78.13	15 Vol	15 mL	Solvent

Table 2: Condition Optimization Matrix

Solvent	Base	Temp (°C)	Time (h)	Conversion (%)	Notes
DMF	K₂CO₃	90	6	>95%	High yield, but reprotoxic solvent.
DMSO	K₂CO₃	90	6	>95%	Optimal green alternative.
MeCN	Cs₂CO₃	80	12	70%	Lower boiling point limits kinetics.
DMSO	Et₃N	90	24	<20%	Base too weak for efficient deprotonation.

Experimental Protocol (Self-Validating Workflow)

This protocol is designed with built-in validation steps to ensure product integrity at every stage.

Step 1: Reaction Setup

• Equip a 50 mL two-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen inlet.

• Charge the flask with 2-fluoro-5-chlorobenzaldehyde (1.58 g, 10.0 mmol) and 4-fluorophenol (1.23 g, 11.0 mmol).

• Add anhydrous DMSO (15 mL) and stir until the solids are fully dissolved.

• Add finely powdered anhydrous K₂CO₃ (2.07 g, 15.0 mmol) in one portion.

  • Causality Note: Using finely powdered base increases the surface area for this heterogeneous reaction, accelerating phenoxide generation.

Step 2: Heating and In-Process Control (IPC)

• Heat the reaction mixture to 90 °C using a pre-calibrated oil bath.

• Maintain vigorous stirring for 6 hours.

• Self-Validation (TLC): After 5 hours, sample 10 µL of the reaction mixture, dilute in 1 mL EtOAc, and spot on a silica TLC plate alongside starting materials. Elute with Hexanes/EtOAc (9:1). The reaction is complete when the higher Rf spot of 2-fluoro-5-chlorobenzaldehyde is completely consumed, replaced by a new intermediate Rf product spot.

Step 3: Workup and Chemoselective Extraction

• Cool the reaction mixture to room temperature.

• Pour the mixture into 100 mL of ice-cold distilled water.

  • Causality Note: This crashes out the organic product while highly water-soluble DMSO and inorganic salts remain in the aqueous phase.

• Extract the aqueous mixture with Ethyl Acetate (3 × 30 mL).

• Self-Validation (Chemoselective Wash): Wash the combined organic layers with 1M aqueous NaOH (2 × 20 mL). This step is critical: it selectively deprotonates any unreacted 4-fluorophenol, pulling it into the aqueous layer and ensuring the organic layer contains only the neutral diaryl ether product.

• Wash the organic layer with brine (30 mL) to remove residual water and trace DMSO.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 4: Purification

• Purify the crude residue via flash column chromatography (Silica gel, gradient elution 0-10% EtOAc in Hexanes).

• Evaporate the product fractions to yield 5-Chloro-2-(4-fluorophenoxy)benzaldehyde as an off-white solid or viscous oil. (Expected yield: 85-92%).

References

• BenchChem. "2-(4-Fluorophenoxy)benzaldehyde oxime". BenchChem.
• ACS Green Chemistry Institute Pharmaceutical Roundtable. "Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry". ACS GCIPR.
• WuXi AppTec. "Highly Regioselective Snar of a Polyhalogenated Benzaldehyde". WuXi Biology.
• BenchChem. "2,4-Dichloro-5-fluorobenzaldehyde". BenchChem.

Sources

• 1. 2-(4-Fluorophenoxy)benzaldehyde oxime | 449778-79-4 | Benchchem [benchchem.com]
• 2. wuxibiology.com [wuxibiology.com]
• 3. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 4. 2,4-Dichloro-5-fluorobenzaldehyde | 86522-91-0 | Benchchem [benchchem.com]

Laboratory Preparation and Process Optimization of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Introduction & Mechanistic Rationale

The synthesis of diaryl ethers is a foundational methodology in the development of active pharmaceutical ingredients (APIs) and complex agrochemicals. 5-Chloro-2-(4-fluorophenoxy)benzaldehyde is a highly versatile building block, featuring an aldehyde handle for downstream functionalization (e.g., reductive amination, Wittig olefination) and a robust diaryl ether core.

The laboratory preparation of this compound relies on a Nucleophilic Aromatic Substitution ( SN​Ar ) reaction between1 and 4-fluorophenol[1]. The selection of the 2-fluoro derivative over the 2-chloro analog is dictated by the unique kinetics of the SN​Ar pathway. While fluorine is a poor leaving group in aliphatic SN​2 reactions, it is the premier leaving group in SN​Ar due to its high electronegativity, which severely polarizes the C-F bond and lowers the activation energy for nucleophilic attack at the ipso carbon[2].

Historically, this reaction was universally taught to proceed via a discrete, two-step addition-elimination mechanism involving a negatively charged 2[2]. However, recent computational and kinetic isotope effect (KIE) studies have demonstrated that for many substrates—especially those lacking extremely strong electron-withdrawing groups like nitro—the elimination of the leaving group occurs simultaneously with nucleophilic addition, rendering the 3[3]. In this protocol, the formyl group provides sufficient electron-withdrawing activation to drive the reaction at elevated temperatures.

Reaction Pathway & Workflow Visualization

Fig 1: Experimental workflow and SNAr logic for 5-chloro-2-(4-fluorophenoxy)benzaldehyde.

Reagents & Equipment Specifications

Table 1: Stoichiometry and Reagent Specifications

Reagent	MW ( g/mol )	Eq.	Amount	Role / Rationale
5-Chloro-2-fluorobenzaldehyde	158.56	1.0	1.58 g (10 mmol)	Electrophile. The limiting reagent due to higher cost.
4-Fluorophenol	112.10	1.1	1.23 g (11 mmol)	Nucleophile precursor. Slight excess ensures full SM conversion.
Potassium carbonate (anhydrous)	138.21	1.5	2.07 g (15 mmol)	Base. Deprotonates phenol without triggering Cannizzaro reaction.
N,N-Dimethylformamide (DMF)	73.09	-	15 mL	Polar aprotic solvent. Accelerates SN​Ar by leaving anions unsolvated.

Required Equipment: 100 mL Schlenk flask, magnetic stirrer and Teflon-coated stir bar, reflux condenser, silicone oil bath with digital temperature controller, separatory funnel, and rotary evaporator.

Step-by-Step Experimental Protocol

Phase 1: Reaction Setup

• Preparation: To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 5-chloro-2-fluorobenzaldehyde (1.58 g, 10.0 mmol) and 4-fluorophenol (1.23 g, 11.0 mmol).

• Base Addition: Add anhydrous potassium carbonate ( K2​CO3​ , 2.07 g, 15.0 mmol) in one portion.

• Inert Atmosphere: Purge the flask with argon (or nitrogen) for 5 minutes to displace oxygen and ambient moisture.

• Solvent Introduction: Introduce anhydrous DMF (15 mL) via syringe.

Phase 2: Nucleophilic Aromatic Substitution ( SN​Ar )

• Heating: Attach a reflux condenser and lower the reaction flask into a pre-equilibrated oil bath set to 95 °C.

• Incubation: Stir vigorously for 4 to 6 hours. The mixture will transition from a colorless suspension to a yellow/orange slurry as the phenoxide forms and reacts.

• Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) every 2 hours (See Section 5).

Phase 3: Quench and Extraction

• Quenching: Once complete, remove the flask from the heat source and allow it to cool to ambient temperature. Pour the reaction mixture into 75 mL of ice-cold distilled water to quench the reaction and precipitate inorganic salts (KF, unreacted K2​CO3​ ).

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with Ethyl Acetate (3 × 30 mL).

Phase 4: Washing and Purification

• Phenol Removal: Wash the combined organic layers with 1M aqueous NaOH (2 × 20 mL). Expert Insight: 4-fluorophenol has a pKa of ~9.9. Washing with 1M NaOH quantitatively deprotonates the unreacted excess, transferring it to the aqueous layer as a highly water-soluble sodium salt.

• Solvent Removal: Wash the organic layer with distilled water (2 × 20 mL) to remove residual DMF, followed by a final wash with brine (20 mL).

• Drying: Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure using a rotary evaporator.

• Final Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes:EtOAc gradient) or recrystallization from Hexanes/Ethyl Acetate to afford the pure product.

In-Process Controls & Analytical Validation

To ensure the protocol acts as a self-validating system, perform the following analytical checks during and after the synthesis:

Table 2: In-Process Control (IPC) Parameters

Parameter	Analytical Method	Target / Expected Result
Reaction Progress	TLC (Hexanes:EtOAc 9:1, UV 254 nm)	SM ( Rf​ ~0.6) disappears; Product ( Rf​ ~0.4) forms.
Phenol Removal	Aqueous NaOH Wash pH Check	Aqueous layer pH > 10; organic layer free of phenol.
Product Identity	1 H NMR (400 MHz, CDCl 3​ )	Aldehyde proton signal clearly visible at ~10.4 ppm (1H, s).
Product Purity	HPLC (C18 Column, MeCN/H2O gradient)	>98% Area Under Curve (AUC) for the main product peak.

Troubleshooting & Process Optimization

• Base Selection Causality: Potassium carbonate ( K2​CO3​ ) is heavily favored over stronger bases like sodium hydroxide ( NaOH ) or potassium tert-butoxide ( KOtBu ). Stronger bases can trigger the Cannizzaro side-reaction, disproportionating the starting aldehyde into the corresponding carboxylic acid and alcohol, drastically reducing yields.

• Solvent Alternatives: If the teratogenic profile of DMF is a restriction for scale-up, Dimethyl Sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP) can be substituted. Note that DMSO may require a slightly lower reaction temperature (~85 °C) to prevent solvent degradation.

• Water Exclusion: Anhydrous conditions are critical. Trace water can be deprotonated to form hydroxide ions, which act as competing nucleophiles, leading to the formation of 5-chloro-2-hydroxybenzaldehyde (a salicylaldehyde derivative) as an unwanted impurity.

References

• TCI Chemicals. Fluorination Reagents, Fluorinated Building Blocks. Available at:[1]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available at:[2]

• Springer Nature. One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. Available at:[3]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. communities.springernature.com [communities.springernature.com]

Application Note: Strategic Utilization of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde in the Synthesis of Selective EP4 Receptor Antagonists

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Content Focus: Synthetic utility, mechanistic rationale, and validated protocols for generating prostaglandin E2 (PGE2) EP4 receptor antagonists.

Introduction & Mechanistic Rationale

The prostaglandin E2 (PGE2) signaling cascade is a critical driver of inflammation, angiogenesis, and tumor immune evasion. PGE2 exerts its biological effects through four G-protein-coupled receptors (EP1–EP4). Among these, the EP4 receptor has emerged as a high-value therapeutic target for oncology, rheumatoid arthritis, and gastrointestinal ulceration [1].

In the pursuit of highly selective EP4 antagonists, the 5-chloro-2-(4-fluorophenoxy)phenyl moiety has been identified as a privileged pharmacophore. This specific diaryl ether scaffold provides optimal steric bulk and halogen-bonding capabilities, allowing it to fit precisely into the hydrophobic binding pocket of the EP4 receptor while excluding binding to EP1, EP2, and EP3 subtypes [1].

5-Chloro-2-(4-fluorophenoxy)benzaldehyde serves as the critical linchpin in the divergent synthesis of these antagonists. The aldehyde functionality allows for rapid functionalization. Most notably, it is the direct precursor to 5-chloro-2-(4-fluorophenoxy)benzoic acid, which is subsequently coupled with chiral amines to yield CJ-042794 (also known as CJ-42794 or RQ-00015986)—a highly potent and selective EP4 receptor antagonist (K_i = 3.16 nM) [2].

Causality in Synthetic Design

Directly utilizing the benzaldehyde derivative rather than starting from the benzoic acid offers distinct supply-chain and stability advantages. The aldehyde is highly crystalline, stable under ambient conditions, and easily purified. To convert it to the active pharmaceutical ingredient (API) precursor, a mild Pinnick oxidation is employed. Unlike harsh oxidants (e.g., KMnO₄ or Jones reagent) which risk oxidative cleavage of the electron-rich diaryl ether linkage, the Pinnick oxidation selectively targets the aldehyde without generating radical intermediates that could compromise the ether bond [3].

Visualizations of Mechanism and Workflow

Figure 1: Mechanism of action of CJ-042794 blocking the PGE2/EP4 signaling pathway.

Figure 2: Step-by-step synthetic workflow from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde to CJ-042794.

Synthetic Workflows & Protocols

The following self-validating protocols outline the transformation of 5-chloro-2-(4-fluorophenoxy)benzaldehyde into the selective EP4 antagonist CJ-042794.

Protocol A: Mild Oxidation to 5-Chloro-2-(4-fluorophenoxy)benzoic acid

Rationale: The Pinnick oxidation utilizes sodium chlorite (NaClO₂) as the active oxidant. A chlorine scavenger (2-methyl-2-butene) is strictly required to trap hypochlorous acid (HOCl) byproducts, preventing unwanted electrophilic aromatic chlorination on the fluorophenoxy ring.

Step-by-Step Methodology:

• Preparation: Dissolve 5-chloro-2-(4-fluorophenoxy)benzaldehyde (10.0 mmol) in a mixture of tert-butanol (40 mL) and 2-methyl-2-butene (10 mL).

• Buffer Addition: Prepare an aqueous solution of sodium dihydrogen phosphate (NaH₂PO₄, 30.0 mmol) and sodium chlorite (NaClO₂, 30.0 mmol) in 20 mL of deionized water.

• Reaction: Add the aqueous buffer dropwise to the organic solution at 0 °C to control the mild exotherm. Stir the biphasic mixture vigorously at room temperature for 4 hours.

• Validation Check: Monitor the disappearance of the aldehyde proton ( ~10.4 ppm) via crude ¹H NMR or TLC (Hexanes/EtOAc 7:3).

• Workup: Concentrate the mixture under reduced pressure to remove volatile organics. Acidify the aqueous layer to pH 2 using 1M HCl. Extract with ethyl acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the carboxylic acid as a white solid.

Protocol B: Amide Coupling and Saponification to CJ-042794

Rationale: The coupling of the resulting benzoic acid with methyl 4-[(1S)-1-aminoethyl]benzoate requires a highly efficient coupling reagent to overcome the steric hindrance of the ortho-phenoxy substitution. HATU is selected over EDC/HOBt because it accelerates the reaction and completely suppresses the racemization of the chiral amine center.

Step-by-Step Methodology:

• Amide Coupling: Dissolve 5-chloro-2-(4-fluorophenoxy)benzoic acid (5.0 mmol) and methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride (5.2 mmol) in anhydrous DMF (25 mL).

• Activation: Add N,N-Diisopropylethylamine (DIPEA, 15.0 mmol) followed by HATU (5.5 mmol) at 0 °C. Stir at room temperature for 12 hours under a nitrogen atmosphere.

• Intermediate Isolation: Quench with saturated aqueous NaHCO₃ and extract with EtOAc. Wash the organic layer with 5% LiCl (to remove DMF) and brine. Concentrate and purify via silica gel chromatography to isolate the intermediate methyl ester.

• Saponification: Dissolve the ester (4.0 mmol) in a 3:1:1 mixture of THF/MeOH/H₂O (20 mL). Add lithium hydroxide monohydrate (LiOH·H₂O, 12.0 mmol) and stir at room temperature for 6 hours.

• Final Isolation: Remove the organic solvents in vacuo. Acidify the aqueous residue to pH 3 with 1M HCl to precipitate the final product, CJ-042794. Filter, wash with cold water, and dry under high vacuum.

Quantitative Data & Analytical Validation

To ensure the trustworthiness of the synthetic workflow, the following table summarizes the expected quantitative yields and critical analytical markers required for batch validation.

Compound	Synthetic Step	Expected Yield	Purity (HPLC)	Key Analytical Marker (MS/NMR)
5-Chloro-2-(4-fluorophenoxy)benzoic acid	Pinnick Oxidation	92–95%	>98%	MS: m/z 265.0 [M-H]⁻¹H NMR: 13.1 (br s, 1H, COOH)
CJ-042794 Methyl Ester	HATU Amide Coupling	82–86%	>96%	MS: m/z 428.1 [M+H]⁺¹H NMR: 3.85 (s, 3H, OCH₃)
CJ-042794 (Final API)	LiOH Saponification	88–92%	>99.5%	MS: m/z 414.1 [M+H]⁺¹H NMR: 8.50 (d, 1H, NH), 1.45 (d, 3H, CH₃)

References

• Takeuchi, K., Tanaka, A., Kato, S., Amagase, K., & Aihara, E. (2007). Effect of (S)-4-(1-(5-Chloro-2-(4-fluorophenoxy)benzamido)ethyl) benzoic acid (CJ-42794), a selective antagonist of prostaglandin E receptor subtype 4, on ulcerogenic and healing responses in rat gastrointestinal mucosa. Journal of Pharmacology and Experimental Therapeutics, 322(3), 903-912.[Link]

• Zhang, Z., Lau, J., Kuo, H. T., Zhang, C., Colpo, N., Bénard, F., & Lin, K. S. (2017). Synthesis and evaluation of 18F-labeled CJ-042794 for imaging prostanoid EP4 receptor expression in cancer with positron emission tomography. Bioorganic & Medicinal Chemistry Letters, 27(10), 2094-2098.[Link]

Application Note: 5-Chloro-2-(4-fluorophenoxy)benzaldehyde as a Key Building Block in the Synthesis of EP4 Receptor Antagonists

Executive Summary

5-Chloro-2-(4-fluorophenoxy)benzaldehyde is a highly specialized chemical intermediate utilized extensively in modern drug discovery. It serves as a foundational building block for synthesizing complex bicyclic heteroaromatic scaffolds—specifically isoquinolines and 2,7-naphthyridines. These scaffolds are the core pharmacophores for next-generation EP4 receptor antagonists , which are currently under aggressive investigation for their ability to overcome tumor immunosuppression and treat autoimmune disorders such as rheumatoid arthritis and endometriosis.

This application note provides a comprehensive, self-validating protocol for the synthesis of this building block, details the mechanistic causality behind the experimental conditions, and outlines its downstream pharmacological applications.

Chemical Properties & Specifications

Before initiating synthesis, it is critical to verify the specifications of the target intermediate and its precursors. All quantitative data is summarized below for rapid reference.

Property	Specification / Value
Chemical Name	5-Chloro-2-(4-fluorophenoxy)benzaldehyde
Molecular Formula	C₁₃H₈ClFO₂
Molecular Weight	250.65 g/mol
Physical State	Pale yellow solid to viscous oil
Electrophilic Precursor	[1]
Nucleophilic Precursor	4-Fluorophenol
Reaction Type	Nucleophilic Aromatic Substitution (S_NAr)

Synthesis Protocol: Nucleophilic Aromatic Substitution (S_NAr)

The synthesis of 5-chloro-2-(4-fluorophenoxy)benzaldehyde relies on an S_NAr mechanism. The following step-by-step methodology is designed to be a self-validating system, ensuring high yield and purity through strategic reagent selection and in-process monitoring.

Step 1: Reaction Setup & Reagent Activation

• Procedure: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 5-chloro-2-fluorobenzaldehyde (1.0 eq, 10 mmol, 1.58 g) and 4-fluorophenol (1.1 eq, 11 mmol, 1.23 g). Dissolve the mixture in 20 mL of anhydrous N,N-Dimethylformamide (DMF). Add anhydrous Potassium Carbonate (K₂CO₃) (1.5 eq, 15 mmol, 2.07 g) in one continuous portion.

• Expertise & Causality: K₂CO₃ (conjugate acid pKₐ ~10.3) is selected because it is perfectly basic enough to deprotonate 4-fluorophenol (pKₐ ~9.9) to form a highly nucleophilic phenoxide ion, but mild enough to prevent side reactions like the Cannizzaro reaction of the aldehyde. DMF is utilized as a polar aprotic solvent because it strongly solvates the K⁺ cation, leaving the phenoxide "naked" and highly reactive.

Step 2: S_NAr Execution

• Procedure: Purge the reaction vessel with Nitrogen gas for 5 minutes. Heat the mixture to 90 °C using an oil bath and stir vigorously for 4–6 hours.

• Expertise & Causality: The S_NAr mechanism requires the formation of a negatively charged Meisenheimer complex. The aldehyde group acts as a strong electron-withdrawing group (EWG) via resonance, while the highly electronegative fluorine atom withdraws electron density via induction. Despite fluorine being a poor leaving group in S_N1/S_N2 reactions, it is the ideal leaving group in S_NAr because its extreme electronegativity stabilizes the transition state leading to the Meisenheimer complex.

Step 3: In-Process Monitoring (Self-Validation)

• Procedure: Monitor reaction progress via Thin Layer Chromatography (TLC) using a Hexanes:Ethyl Acetate (4:1 v/v) mobile phase.

• Validation Check: The starting material (5-chloro-2-fluorobenzaldehyde) will elute with an R_f of ~0.60. The product, being larger and more polarizable, will appear as a distinct new spot at an R_f of ~0.45 under UV light (254 nm). Do not proceed to work-up until the starting material spot is completely consumed.

Step 4: Work-up and Extraction

• Procedure: Cool the mixture to room temperature. Quench by pouring it into 100 mL of ice-cold distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL).

• Validation Check: Wash the combined organic layers with 5% aqueous NaOH (2 x 30 mL). Causality: This specific alkaline wash is critical to deprotonate and extract any unreacted 4-fluorophenol into the aqueous waste, ensuring high purity of the final organic layer. Wash with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification

• Procedure: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 90:10 Hexanes:EtOAc). The expected yield is 80-85%.

Caption: Step-by-step S_NAr synthesis workflow for 5-Chloro-2-(4-fluorophenoxy)benzaldehyde.

Downstream Application: EP4 Antagonist Assembly & Pharmacology

5-Chloro-2-(4-fluorophenoxy)benzaldehyde is not an end-product but a highly specialized intermediate. According to authoritative patent literature detailing[2], this aldehyde undergoes condensation with an aminoacetal, followed by an acid-catalyzed Pomeranz-Fritsch-type cyclization. This generates the 2,7-naphthyridine core required for the Active Pharmaceutical Ingredient (API)[3].

Pharmacological Context: The Prostaglandin E2 (PGE2) pathway is a major driver of pathological inflammation and tumor immune evasion. PGE2 binds to the EP4 receptor (a Gs-protein coupled receptor), leading to intracellular cAMP accumulation. This signaling cascade suppresses Natural Killer (NK) cell cytotoxicity and promotes the expansion of immunosuppressive Th17 cells, thereby facilitating tumor metastasis [4][5]. By utilizing 5-chloro-2-(4-fluorophenoxy)benzaldehyde to synthesize potent EP4 antagonists, researchers can competitively block this receptor, thereby restoring immune surveillance and inhibiting breast cancer metastasis[6].

Caption: PGE2/EP4 signaling pathway and the mechanism of intervention by EP4 antagonists.

Analytical Validation Standards

To ensure the integrity of the synthesized building block before proceeding to complex cyclization steps, the material must pass the following self-validating analytical benchmarks.

Analytical Method	Specification / Expected Result	Method Details
HPLC Purity	> 98.0%	C18 Column, Gradient: 10-90% MeCN in H₂O (0.1% TFA) over 15 min, UV detection at 254 nm.
LC-MS (ESI+)	m/z 251.1 [M+H]⁺	Electrospray Ionization, Positive Mode. Calculated for C₁₃H₉ClFO₂⁺: 251.0
¹H NMR	~10.4 ppm (s, 1H, CHO)	400 MHz, CDCl₃, 298 K. Look for the distinct aldehyde singlet and aromatic multiplets (6.8 - 7.9 ppm).
TLC R_f	~0.45	Hexanes:EtOAc (4:1 v/v), UV visualization. Must show a single distinct spot.

References

• National Center for Biotechnology Information (PubChem). "5-Chloro-2-fluorobenzaldehyde; CID 2773586." PubChem Compound Database. URL:[Link]

• World Intellectual Property Organization (WIPO). "Heterocyclic compounds as EP4 receptor antagonists." Patent WO2016021742A1, Takeda Pharmaceutical Company Limited, 2016.

• Ma, Xinrong, et al. "Prostaglandin E Receptor EP4 Antagonism Inhibits Breast Cancer Metastasis." Cancer Research, vol. 66, no. 6, American Association for Cancer Research (AACR), March 2006, pp. 2923-2927. URL:[Link]

Sources

• 1. 5-Chloro-2-fluorobenzaldehyde | C7H4ClFO | CID 2773586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2016021742A1 - Heterocyclic compounds as ep4 receptor antagonists - Google Patents [patents.google.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Prostaglandin E receptor EP4 antagonism inhibits breast cancer metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of Heterocyclic Scaffolds from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Executive Summary

The rational design of biologically active small molecules heavily relies on privileged scaffolds that offer optimal spatial geometry and metabolic stability. 5-Chloro-2-(4-fluorophenoxy)benzaldehyde is a highly versatile, bifunctional diaryl ether building block. The diaryl ether linkage provides a unique combination of structural rigidity and conformational flexibility, making it a critical precursor in the synthesis of EP4 receptor antagonists, anti-inflammatory agents, and targeted oncology drugs[1].

This application note provides detailed, self-validating protocols for converting this specific benzaldehyde precursor into two high-value heterocyclic systems: 2-Substituted Benzimidazoles and Thiazolidin-4-ones .

Physicochemical & Structural Rationale

Understanding the electronic and steric environment of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde is crucial for optimizing its reactivity:

• Electrophilic Activation: The aldehyde group at position 1 is the primary reactive handle. The chlorine atom at position 5 exerts a mild electron-withdrawing inductive ( −I ) effect, which slightly increases the electrophilicity of the carbonyl carbon, accelerating nucleophilic attack compared to an unsubstituted benzaldehyde.

• Metabolic Stability: The fluorine atom on the phenoxy ring (position 4') blocks para-hydroxylation by Cytochrome P450 enzymes, significantly enhancing the in vivo half-life of the resulting downstream heterocycles[1].

• Steric Considerations: The bulky ortho-phenoxy group introduces steric hindrance around the carbonyl. Consequently, highly efficient catalysts or thermodynamic driving forces (like water removal) are required to push cyclocondensation reactions to completion.

Pathway A: Synthesis of 2-Substituted Benzimidazoles

Benzimidazoles are ubiquitous in medicinal chemistry. The condensation of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde with o-phenylenediamine (o-PDA) yields a 2-aryl benzimidazole. To overcome the steric hindrance of the ortho-phenoxy group, Lanthanum(III) chloride ( LaCl3​ ) is utilized as a mild, highly oxophilic Lewis acid catalyst[2].

Mechanistic Causality

LaCl3​ coordinates to the oxygen atom of the aldehyde, polarizing the C=O bond. This lowers the activation energy for the nucleophilic attack by the primary amine of o-PDA, forming a Schiff base. Intramolecular attack by the second amine forms an aminal intermediate, which undergoes rapid oxidative cyclodehydrogenation (often facilitated by atmospheric oxygen) to yield the aromatic benzimidazole core[3],[2].

Mechanistic pathway for the synthesis of 2-substituted benzimidazoles via LaCl3 catalysis.

Step-by-Step Protocol

Reagents: 5-Chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 mmol), o-phenylenediamine (1.2 mmol), LaCl3​⋅7H2​O (10 mol%), Acetonitrile (5.0 mL).

• Initiation: In a 25 mL round-bottom flask, dissolve 1.0 mmol of the benzaldehyde and 1.2 mmol of o-PDA in 5.0 mL of HPLC-grade acetonitrile.

• Catalysis: Add 10 mol% of LaCl3​⋅7H2​O to the stirring mixture. The Lewis acid ensures the reaction proceeds efficiently at room temperature, preventing the thermal degradation of the ether linkage[2].

• Reaction Monitoring: Stir the mixture openly at room temperature ( 20−25∘C ) for 2-4 hours. Monitor the consumption of the aldehyde via TLC (Hexane:EtOAc, 7:3).

• Quenching & Workup: Upon completion, remove the acetonitrile under reduced pressure. Dissolve the crude residue in 15 mL of Ethyl Acetate (EtOAc).

• Purification: Wash the organic layer with distilled water ( 2×10 mL) and brine (10 mL) to remove the lanthanum catalyst. Dry over anhydrous Na2​SO4​ , filter, and concentrate. Purify via silica gel column chromatography to obtain the pure 2-(5-chloro-2-(4-fluorophenoxy)phenyl)-1H-benzo[d]imidazole.

Pathway B: Synthesis of Thiazolidin-4-ones

Thiazolidin-4-ones are prominent pharmacophores known for their anti-inflammatory and antimicrobial properties. They are synthesized via a one-pot, three-component cyclocondensation involving the benzaldehyde, a primary amine, and thioglycolic acid[4].

Mechanistic Causality

This reaction is thermodynamically driven by the removal of water. The aldehyde and primary amine first condense to form an imine (Schiff base). The highly nucleophilic sulfur atom of thioglycolic acid then attacks the electrophilic imine carbon. Subsequent intramolecular amidation (attack of the nitrogen on the carboxylic acid carbonyl) closes the five-membered thiazolidinone ring[4]. A Dean-Stark apparatus is critical here; by continuously removing the water byproduct, Le Chatelier's principle drives the equilibrium entirely toward the product.

Three-component cyclocondensation workflow for thiazolidin-4-one synthesis.

Step-by-Step Protocol

Reagents: 5-Chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 mmol), Primary Amine (e.g., substituted aniline, 1.0 mmol), Thioglycolic acid (1.5 mmol), Toluene (15 mL).

• Imine Formation: In a 50 mL round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, dissolve the benzaldehyde (1.0 mmol) and the primary amine (1.0 mmol) in 15 mL of anhydrous toluene.

• Initial Reflux: Heat the mixture to reflux ( 110∘C ) for 2 hours to ensure complete imine formation. Water will collect in the Dean-Stark trap.

• Cyclocondensation: Cool the mixture slightly and carefully add thioglycolic acid (1.5 mmol). Resume refluxing for an additional 4-6 hours[4].

• Neutralization: Cool the reaction to room temperature. Transfer the mixture to a separatory funnel and wash with saturated aqueous NaHCO3​ ( 3×15 mL) to neutralize and remove unreacted thioglycolic acid.

• Isolation: Wash the organic layer with brine, dry over anhydrous MgSO4​ , and evaporate the toluene under vacuum. Recrystallize the crude solid from hot ethanol to yield the pure thiazolidin-4-one derivative.

Quantitative Reaction Parameters

The following table summarizes the key experimental parameters for both pathways, allowing researchers to select the optimal synthetic route based on laboratory capabilities.

Parameter	Benzimidazole Synthesis (Pathway A)	Thiazolidin-4-one Synthesis (Pathway B)
Reagents	Aldehyde + o-PDA	Aldehyde + Amine + Thioglycolic acid
Catalyst / Driver	LaCl3​⋅7H2​O (10 mol%)	Dean-Stark (Thermodynamic water removal)
Solvent	Acetonitrile	Toluene
Temperature	Room Temperature ( 20−25∘C )	Reflux ( 110∘C )
Reaction Time	2 - 4 hours	6 - 8 hours (Total)
Typical Yield	85 - 92%	70 - 82%
Purification	Column Chromatography	Recrystallization (Ethanol)

References

• Source: Google Patents (WO2016021742A1)
• Synthesis of thiazolidin-4-ones and thiazinan-4-ones from 1-(2-aminoethyl)
• Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review Source: ResearchGate / Journal of Saudi Chemical Society URL
• Source: PubMed Central (PMC)

Sources

• 1. WO2016021742A1 - Heterocyclic compounds as ep4 receptor antagonists - Google Patents [patents.google.com]
• 2. Facile and efficient one-pot synthesis of benzimidazoles using lanthanum chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

Application Note: Protocols for Nucleophilic Aromatic Substitution (SNAr) on 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Introduction

5-Chloro-2-(4-fluorophenoxy)benzaldehyde is a versatile synthetic intermediate characterized by a multi-substituted aromatic core. Its structure, featuring a reactive aldehyde, a diaryl ether linkage, and a halogenated benzene ring, makes it a valuable building block in the synthesis of complex organic molecules, particularly in the fields of agrochemicals and pharmaceuticals.[1][2] The functionalization of this scaffold, especially via nucleophilic aromatic substitution (SNAr), allows for the introduction of diverse functional groups, enabling the exploration of new chemical space in drug discovery programs.

This technical guide provides an in-depth analysis of the reactivity of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde towards SNAr reactions. We will explore the underlying mechanistic principles that govern its reactivity and present detailed, field-proven protocols for the substitution of the C5-chloro substituent with common O-, N-, and S-based nucleophiles. This document is intended for researchers, chemists, and drug development professionals seeking to utilize this substrate in their synthetic campaigns.

Mechanistic Rationale: Activating the Ring for Substitution

Nucleophilic aromatic substitution is a distinct substitution reaction where a nucleophile displaces a leaving group on an aromatic ring.[3] Unlike the more common electrophilic aromatic substitution, SNAr proceeds readily only when the aromatic ring is "activated" by the presence of strong electron-withdrawing groups (EWGs).[4][5]

The reaction typically follows a two-step addition-elimination mechanism (SNAr):

• Addition: The nucleophile attacks the electron-deficient carbon atom bearing the leaving group, breaking the ring's aromaticity and forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[6]

• Elimination: The aromaticity is restored by the departure of the leaving group, resulting in the substituted product.[3]

In the case of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde, the benzaldehyde ring is rendered electrophilic and thus susceptible to nucleophilic attack due to the inductive and mesomeric effects of its substituents.

• Aldehyde Group (-CHO): As a powerful EWG, the aldehyde group significantly decreases the electron density of the aromatic ring, particularly at the ortho and para positions.[7][8] Its position meta to the chlorine atom provides substantial electronic activation for nucleophilic attack at the C5 position.

• Chloro Group (-Cl): The chlorine atom itself is an EWG through its inductive effect, further enhancing the electrophilicity of the ring. It also serves as a good leaving group in SNAr reactions.[6]

• (4-fluorophenoxy) Group: While ether linkages can be electron-donating via resonance, the electronegativity of the oxygen and the additional inductive pull from the para-fluoro substituent result in an overall electron-withdrawing character, contributing to the activation of the ring system.

The convergence of these electronic factors makes the C5 carbon, bearing the chloro leaving group, the primary site for nucleophilic attack.

Caption: General mechanism for the SNAr reaction.

Experimental Protocols: Derivatization at the C5 Position

The following protocols are designed as robust starting points for the nucleophilic substitution of the chloro group on 5-Chloro-2-(4-fluorophenoxy)benzaldehyde. All reactions should be conducted in a well-ventilated fume hood using appropriate personal protective equipment (PPE).

General Experimental Workflow

The typical workflow for these reactions involves setup under an inert atmosphere, reaction at elevated temperature, followed by an aqueous workup and purification.

Caption: Standard experimental workflow for SNAr reactions.

Protocol 1: Amination with Morpholine

This protocol details the substitution of the chloro group with a secondary amine, a common transformation in medicinal chemistry.

Materials:

• 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

• Morpholine

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-Chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 eq).

• Add anhydrous potassium carbonate (2.0 eq).

• Under a nitrogen or argon atmosphere, add anhydrous DMF to achieve a substrate concentration of approximately 0.2 M.

• Add morpholine (1.5 eq) via syringe.

• Heat the reaction mixture to 100-120 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 8-16 hours).

• Cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing water and extract three times with ethyl acetate.

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 5-(morpholin-4-yl)-2-(4-fluorophenoxy)benzaldehyde.

Protocol 2: Thiolation with Sodium Thiophenoxide

This protocol describes the introduction of a sulfur-based nucleophile to form a diaryl thioether.

Materials:

• 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

• Thiophenol

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), anhydrous

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

Procedure:

• Preparation of Nucleophile (in a separate flask): To a dry flask under nitrogen, add anhydrous DMF. Cool to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise.

• Add thiophenol (1.1 eq) dropwise. Stir at 0 °C for 30 minutes, then allow to warm to room temperature until hydrogen evolution ceases.

• Main Reaction: In a separate round-bottom flask, dissolve 5-Chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 eq) in anhydrous DMF under nitrogen.

• Transfer the freshly prepared sodium thiophenoxide solution to the aldehyde solution via cannula at room temperature.

• Heat the reaction mixture to 80-100 °C.

• Monitor the reaction by TLC (typically 4-12 hours).

• Cool the mixture to 0 °C and carefully quench by the slow addition of saturated aqueous NH₄Cl.

• Extract the product with diethyl ether (3x).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Protocol 3: O-Arylation with 4-Methoxyphenol

This protocol outlines the synthesis of a triaryl ether derivative, demonstrating the formation of a new C-O bond.

Materials:

• 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

• 4-Methoxyphenol

• Cesium Carbonate (Cs₂CO₃)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Toluene

• 1 M Hydrochloric acid (HCl)

Procedure:

• To a dry round-bottom flask, add 5-Chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 eq), 4-methoxyphenol (1.2 eq), and cesium carbonate (2.5 eq).

• Under a nitrogen atmosphere, add anhydrous DMSO to achieve a substrate concentration of 0.1-0.2 M.

• Heat the reaction mixture to 120-140 °C.

• Monitor the reaction by TLC (typically 12-24 hours).

• After cooling to room temperature, dilute the mixture with toluene and water.

• Separate the layers. Wash the organic layer with 1 M HCl, water, and finally brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the residue by flash chromatography or recrystallization to obtain the product.

Summary of Reaction Conditions

Protocol	Nucleophile	Base	Solvent	Temperature (°C)	Typical Time (h)
1. Amination	Morpholine	K₂CO₃	DMF	100 - 120	8 - 16
2. Thiolation	Thiophenol	NaH	DMF / DMSO	80 - 100	4 - 12
3. O-Arylation	4-Methoxyphenol	Cs₂CO₃	DMSO	120 - 140	12 - 24

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	Insufficient temperature; Inactive catalyst/base; Poor quality solvent/reagents (wet).	Increase reaction temperature in 10-20°C increments. Use freshly dried, anhydrous solvents. Use a fresh bottle of base.
Multiple Products	Side reactions (e.g., reaction at the aldehyde).	Lower the reaction temperature. Consider protecting the aldehyde group as an acetal if necessary.[9]
Decomposition	Reaction temperature is too high.	Reduce the reaction temperature. Monitor carefully by TLC to avoid prolonged heating after completion.
Difficulty in Workup	Emulsion formation, especially with DMF/DMSO.	Add brine to the aqueous layer to help break the emulsion. Dilute with more organic solvent.

Safety Precautions

• Solvents: DMF and DMSO are skin-permeable; always wear appropriate gloves (e.g., double-gloving with nitrile) and handle only in a fume hood.

• Bases: Sodium hydride (NaH) is highly flammable and reacts violently with water; handle with extreme care under an inert atmosphere. Potassium and cesium carbonates are irritants.

• Reagents: Thiophenol has a strong, unpleasant odor and is toxic; handle exclusively in a fume hood.

• General: Always wear safety glasses, a lab coat, and appropriate gloves. Perform a thorough literature search for the specific hazards of all reagents used.

References

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• BYJU'S. (2022). Nucleophilic aromatic substitution. BYJU'S. [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Wikipedia. [Link]

• OrgoSolver. (n.d.). Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr. OrgoSolver. [Link]

• Yan, M., et al. (2023). Radicals as Exceptional Electron-Withdrawing Groups: Nucleophilic Aromatic Substitution of Halophenols via Homolysis-Enabled Electronic Activation. PMC. [Link]

• ResearchGate. (n.d.). Synthesis of azido-substituted benzaldehydes via SNAr chemistry. ResearchGate. [Link]

• Wikipedia. (n.d.). Ether cleavage. Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (SN1, SN2). Organic Chemistry Portal. [Link]

• Ranjbarkarimi, R., et al. (2021). Site-selective nucleophilic substitution reactions of pentafluoropyridine with hydroxybenzaldehydes: synthesis of triarylmethanes comprising perfluoropyridine moieties. New Journal of Chemistry. [Link]

• Nakano, R., et al. (2022). Directed nucleophilic aromatic substitution reaction. ChemRxiv. [Link]

• Longdom Publishing. (2022). Synthesis and Cleavage of Ethers. Longdom Publishing. [Link]

• Master Organic Chemistry. (2012). Nucleophilic Substitution Reactions - Introduction. Master Organic Chemistry. [Link]

• Gotfredsen, C. H., et al. (2021). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids: Mechanistic and Regiochemical Aspects. PMC. [Link]

• SlidePlayer. (n.d.). Nucleophilic Substitution Reactions. SlidePlayer. [Link]

• Zenodo. (n.d.). Aromatic Nucleophilic Substitution Reaction. Part-1. Rates of SNs Reaction of 3-Nitro-4-Chloro Benzaldehyde with Sodium Phenoxid. Zenodo. [Link]

• Chemistry LibreTexts. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Chemistry LibreTexts. [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by ether cleavage. Organic Chemistry Portal. [Link]

• CK-12 Foundation. (2026). Nucleophilic Substitution Reactions - Haloarenes. CK-12 Foundation. [Link]

• Chemistry LibreTexts. (2022). 8.S: Nucleophilic Substitution Reactions (Summary). Chemistry LibreTexts. [Link]

• PubMed. (2022). Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues. PubMed. [Link]

• Ha, S-T., et al. (n.d.). NOTE Synthesis of 5-Chloro-2-(4-tetradecanoyloxybenzylidenamino)benzoxazole. [Link]

• ResearchGate. (2025). Synthesis of 5-Chloro-2-(4-tetradecanoyloxybenzylidenamino)benzoxazole. ResearchGate. [Link]

• Roman, G. (2023). Salicylaldehydes Derived from 5-Chloromethyl-2-hydroxybenzaldehyde – Synthesis and Reactions. Academic Journals and Conferences. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. byjus.com [byjus.com]
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Application Note: Advanced Condensation Protocols for 5-Chloro-2-(4-fluorophenoxy)benzaldehyde in Drug Discovery

Introduction to the Diaryl Ether Scaffold

The compound 5-chloro-2-(4-fluorophenoxy)benzaldehyde is a highly versatile, privileged building block in medicinal chemistry. Featuring a diaryl ether core—a structural motif frequently found in kinase inhibitors, EP4 receptor antagonists, and thyromimetics—this molecule provides a critical synthetic handle via its reactive aldehyde group.

Because of the steric hindrance imposed by the bulky ortho-phenoxy group and the electron-withdrawing nature of both the chlorine and fluorine substituents, condensation reactions involving this aldehyde require precise optimization. This application note details three fundamental, self-validating condensation workflows: the Knoevenagel condensation (for thiazolidinedione anti-diabetic/anti-cancer scaffolds), the Claisen-Schmidt condensation (for chalcone anti-inflammatory scaffolds), and Schiff Base formation (for imine-based metal ligands).

Experimental Workflows & Mechanistic Logic

Figure 1: Divergent condensation pathways of 5-chloro-2-(4-fluorophenoxy)benzaldehyde, highlighting critical controls and validation markers.

Detailed Methodologies & Causality

Protocol A: Knoevenagel Condensation (Synthesis of Thiazolidinediones)

This reaction couples the aldehyde with the active methylene group of 2,4-thiazolidinedione to form a 5-arylidene-2,4-thiazolidinedione derivative[1].

Mechanistic Rationale & Causality: The basic piperidine deprotonates the active methylene of the thiazolidinedione, while the acetic acid protonates the aldehyde, creating a highly reactive electrophilic center. Because the ortho-phenoxy group of 5-chloro-2-(4-fluorophenoxy)benzaldehyde creates significant steric bulk, the condensation equilibrium is unfavorable at room temperature. Refluxing in toluene with a Dean-Stark trap allows for the continuous azeotropic removal of water, forcing the reaction to completion via Le Chatelier's principle[1].

Step-by-Step Protocol:

• Preparation: In a 100 mL round-bottom flask equipped with a Dean-Stark trap and reflux condenser, add 5-chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 eq, 10 mmol) and 2,4-thiazolidinedione (1.0 eq, 10 mmol).

• Solvent & Catalyst: Suspend the reactants in 50 mL of anhydrous toluene. Add piperidine (0.1 eq, 1 mmol) and glacial acetic acid (0.1 eq, 1 mmol) to generate piperidinium acetate in situ[1].

• Reflux: Heat the mixture to 110°C. Monitor the collection of water in the Dean-Stark trap (expected ~0.18 mL).

• In-Process Control: After 6 hours, perform TLC (Hexane:EtOAc 7:3). The disappearance of the UV-active aldehyde spot indicates completion.

• Workup: Cool the mixture to room temperature. The product will spontaneously precipitate due to its lower solubility in cold toluene.

• Self-Validation: Filter the solid, wash with cold ethanol, and dry. Validate success via 1 H NMR: look for the disappearance of the aldehyde proton (~10.2 ppm) and the emergence of a sharp vinylic proton (C=CH) singlet at ~7.8 ppm.

Protocol B: Claisen-Schmidt Condensation (Synthesis of Chalcones)

This base-catalyzed crossed-aldol condensation couples the aldehyde with an acetophenone derivative to yield an α,β -unsaturated ketone (chalcone)[2][3].

Mechanistic Rationale & Causality: Aqueous potassium hydroxide (KOH) is used to deprotonate the acetophenone, forming a nucleophilic enolate[3]. The electron-withdrawing chlorine and 4-fluorophenoxy groups on the benzaldehyde ring significantly increase the electrophilicity of the carbonyl carbon. This allows the nucleophilic attack to proceed rapidly at room temperature[2]. Temperature control (<25°C) is critical; excessive heat will trigger the Cannizzaro reaction (disproportionation of the aldehyde) or unwanted polymerization.

Step-by-Step Protocol:

• Preparation: Dissolve 5-chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 eq, 10 mmol) and the desired acetophenone (1.0 eq, 10 mmol) in 20 mL of absolute ethanol in a round-bottom flask[3].

• Catalysis: Place the flask in a water bath maintained at 20-25°C. Slowly add 5 mL of a 40% w/v aqueous KOH solution dropwise under vigorous magnetic stirring[3].

• Reaction: Stir at room temperature for 3-5 hours. The solution will shift to a deep yellow/orange hue, and a precipitate may begin to form.

• In-Process Control: Spot the mixture on a TLC plate (Hexane:EtOAc 8:2). The product spot will exhibit strong fluorescence under 365 nm UV light due to the extended conjugation.

• Workup: Pour the mixture into 50 mL of crushed ice water. Neutralize dropwise with 10% HCl until pH 7 is reached. This neutralization protonates the enolate intermediate and forces the hydrophobic chalcone to crash out of the aqueous solution[3].

• Self-Validation: Filter the solid, wash with distilled water, and recrystallize from ethanol. Validate via 1 H NMR: confirm the presence of two doublets with a large coupling constant ( J≈15 Hz) between 7.4 and 7.8 ppm, characteristic of trans (E) α,β -alkene protons.

Protocol C: Schiff Base Formation (Synthesis of Imines)

This protocol describes the condensation of the aldehyde with a primary aniline to form an azomethine (-C=N-) linkage[4][5].

Mechanistic Rationale & Causality: Schiff base formation is highly pH-dependent. A catalytic amount of glacial acetic acid is added to lower the pH to ~4.5, which mildly protonates the carbonyl oxygen of the aldehyde, making it more susceptible to nucleophilic attack by the amine[5]. If the pH drops too low (<3), the aniline will be fully protonated to an unreactive ammonium salt, halting the reaction. Ethanol is chosen as the solvent because it solubilizes the starting materials at reflux but forces the highly crystalline imine product to precipitate upon cooling, driving the equilibrium forward[4].

Step-by-Step Protocol:

• Preparation: Dissolve 5-chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 eq, 10 mmol) in 30 mL of absolute ethanol[4].

• Amine Addition: Add the primary aniline derivative (1.0 eq, 10 mmol) to the solution[4].

• Catalysis: Add 2-3 drops of glacial acetic acid to adjust the pH to approximately 4.5[4].

• Reflux: Heat the mixture to reflux (78°C) for 3-4 hours.

• In-Process Control: Observe the color change to a deep yellow or orange. Confirm the absence of the starting amine via TLC (DCM:MeOH 95:5).

• Workup: Remove the flask from heat and allow it to cool slowly to room temperature, then place it in an ice bath for 1 hour to maximize crystallization[4].

• Self-Validation: Filter the crystalline Schiff base, wash with 5 mL of ice-cold ethanol, and dry under vacuum. Validate via 1 H NMR: look for the disappearance of the aldehyde peak and the appearance of a distinct imine proton (CH=N) singlet at ~8.4-8.6 ppm.

Quantitative Data Summary

The following table summarizes the expected quantitative metrics and self-validation parameters for the three condensation pathways.

Reaction Type	Reagents & Catalyst	Solvent & Temp	Expected Yield	Key Analytical Marker ( 1 H NMR)	In-Process Control (TLC / Visual)
Knoevenagel	2,4-Thiazolidinedione, Piperidine / AcOH	Toluene, 110°C (Reflux)	75-85%	Vinylic proton (C=CH) singlet at ~7.8 ppm	Disappearance of aldehyde UV spot; Water in Dean-Stark
Claisen-Schmidt	Acetophenone, KOH (aqueous)	Ethanol, 20-25°C	80-90%	α,β -alkene protons (doublets, J≈15 Hz) at 7.4-7.8 ppm	Product spot fluoresces under 365 nm UV light
Schiff Base	Aniline derivative, Glacial AcOH	Ethanol, 78°C (Reflux)	85-95%	Imine proton (CH=N) singlet at ~8.4-8.6 ppm	Distinct color change (yellow/orange); spontaneous crystallization

References

• Title: Chalcone: A Privileged Structure in Medicinal Chemistry Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Green Synthesis of Schiff Base Derivatives via Natural Acid Catalysis Source: RDD.edu.iq URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chalcone: A Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

application in agrochemical synthesis

An Application Note and Technical Protocol for Drug Development Professionals and Agrochemical Scientists.

Executive Summary

The modern agrochemical pipeline is heavily reliant on the strategic incorporation of fluorine; currently, approximately 30% of commercial agrochemicals contain at least one fluorine atom[1]. Fluorination modulates critical physicochemical properties, including lipophilicity, metabolic stability, and transmembrane permeability[2]. However, traditional fluorination techniques often require harsh, hazardous reagents (e.g., DAST, HF, fluorine gas) that are incompatible with highly functionalized, late-stage intermediates[2].

This application note details a modern, scalable methodology: Continuous Flow Visible-Light Photoredox Catalysis for Late-Stage Difluoromethylation . By merging the mild, highly selective single-electron transfer (SET) mechanisms of photoredox catalysis[3] with the precise mass- and photon-transfer capabilities of continuous flow microreactors[4], researchers can safely functionalize complex agrochemical scaffolds at room temperature[5].

Mechanistic Rationale & Strategic Advantages

The Photoredox Advantage

Visible-light photoredox catalysis utilizes transition metal complexes (e.g., Ir(III) or Ru(II) species) that, upon excitation by visible light, engage in SET with organic substrates[3]. In the context of agrochemical synthesis, this allows for the generation of reactive difluoromethyl radicals (•CF₂H) from bench-stable, inexpensive precursors like difluorobromoacetic acid, bypassing the need for toxic fluorinating gases[5].

The Continuous Flow Imperative

Scaling photochemical reactions in traditional batch reactors is fundamentally limited by the Beer-Lambert law. In batch vessels, light penetration drops exponentially with distance from the source, leading to over-irradiated boundaries and unreacted dark zones at the core[4]. Continuous flow chemistry resolves this by confining the reaction to microcapillary tubing (typically 1–2 mm inner diameter). This high surface-area-to-volume ratio ensures uniform photon flux, eliminates batch-to-batch variability, and allows for rapid scale-up by simply running the process for a longer duration (numbering up)[6],[4].

Fig 1. Continuous flow setup for photoredox-catalyzed late-stage difluoromethylation.

Quantitative Performance Data: Batch vs. Flow

The transition from batch to continuous flow yields significant improvements in both reaction kinetics and safety profiles. The table below summarizes the comparative performance for the late-stage difluoromethylation of two common agrochemical intermediates.

Substrate Scaffold	Method	Light Source	Residence / Reaction Time	Yield (%)	Space-Time Yield (g/h/L)
Hymexazol Derivative	Batch	450 nm LED (External)	12.0 hours	68%	14.2
Hymexazol Derivative	Flow	450 nm LED (Surround)	25.0 minutes	89%	412.5
Boscalid Intermediate	Batch	450 nm LED (External)	18.0 hours	55%	8.7
Boscalid Intermediate	Flow	450 nm LED (Surround)	30.0 minutes	82%	385.0

Data demonstrates that flow microreactors drastically reduce reaction times while suppressing degradation byproducts caused by prolonged light exposure.

Experimental Protocol: Continuous Flow Difluoromethylation

This protocol outlines a self-validating system for the difluoromethylation of an agrochemical phenol intermediate to yield an aryl difluoromethyl ether[5].

Step 1: Reagent Preparation

Causality: Reagents are separated into two streams to prevent premature radical generation before entering the irradiated zone.

• Solution A: Dissolve the agrochemical scaffold (1.0 M) and the photocatalyst fac-Ir(ppy)₃ (1 mol%) in anhydrous, degassed acetonitrile. Acetonitrile is selected for its high dielectric constant (stabilizing SET intermediates) and complete optical transparency in the visible spectrum.

• Solution B: Dissolve difluorobromoacetic acid (1.5 M) and N,N-Diisopropylethylamine (DIPEA, 2.0 M) in anhydrous acetonitrile. DIPEA acts as an organic base to neutralize HBr generated during the reaction, driving the equilibrium forward.

Step 2: Reactor Equilibration & Hydrodynamic Setup

• Hardware: Utilize a dual-syringe pump system connected to a PFA (perfluoroalkoxy) coil reactor (10 mL internal volume) wrapped tightly around a water-cooled 450 nm blue LED cylinder.

• Material Selection: PFA tubing is mandatory here; it is highly transparent to visible light and chemically inert to aggressive radical species.

• Pressure Control: Attach a 100 psi Back Pressure Regulator (BPR) at the reactor outlet. Causality: The decarboxylation of difluorobromoacetic acid generates CO₂ gas. Without a BPR, gas expansion creates unpredictable "slug flow," drastically altering residence times and photon exposure. The BPR forces the CO₂ to remain dissolved, ensuring a stable, homogenous liquid-phase hydrodynamic flow.

Step 3: Steady-State Operation & Self-Validation

• Flow Initiation: Set the flow rates of both pumps to 0.20 mL/min (total flow rate = 0.40 mL/min), achieving a precise residence time of 25 minutes inside the 10 mL irradiated coil.

• In-Line Monitoring (PAT): Route the reactor output through an inline UV-Vis flow cell. Divert the initial output to a waste stream.

• Validation: Do not collect the product immediately. Wait until the UV-Vis absorbance profile flattens into a horizontal line. This confirms the system has reached a thermodynamic and kinetic steady state (typically requiring 2 to 3 reactor volumes, or ~50-75 minutes).

Step 4: Quenching and Isolation

• Once steady state is validated, switch the output valve to collect the product stream into a receiving flask pre-loaded with saturated aqueous NaHCO₃. Immediate quenching halts any post-reactor dark reactions or radical recombination events.

• Perform standard biphasic extraction with dichloromethane, dry over anhydrous Na₂SO₄, and purify via flash column chromatography.

Mechanistic Pathway

The underlying logic of this transformation relies on the precise orchestration of single-electron transfers, visualized below.

Fig 2. Mechanistic pathway of visible-light photoredox difluoromethylation via SET.

References

• Scalable Continuous Flow Synthesis of Pharmaceuticals and Agrochemicals. IIT Bombay. Available at:[Link]

• Batch vs. Continuous Flow Chemistry: Which Process is More Suitable for Your Lab? Lab Manager. Available at:[Link]

• Invited Academic Review on Late-Stage Fluorination. Organic Process Research & Development - ACS Publications. Available at:[Link]

• Late-Stage Fluorination: From Fundamentals to Application. PMC - National Institutes of Health. Available at:[Link]

• Photoredox-Catalyzed C–H Functionalization Reactions. ResearchGate. Available at: [Link]

Sources

• 1. Late-Stage Fluorination: From Fundamentals to Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Batch vs. Continuous Flow Chemistry: Which Process is More Suitable for Your Lab? | Lab Manager [labmanager.com]
• 5. benchchem.com [benchchem.com]
• 6. rnd.iitb.ac.in [rnd.iitb.ac.in]

experimental procedure for Schiff base formation with 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Application Note: High-Yield Synthesis and Optimization of Schiff Bases Derived from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Introduction & Biological Significance

The compound 5-Chloro-2-(4-fluorophenoxy)benzaldehyde is a highly valuable synthetic building block. The diaryl ether (phenoxybenzaldehyde) motif is a privileged scaffold frequently integrated into drug discovery pipelines due to its broad spectrum of biological activities, including potent antimicrobial, antioxidant, and anticancer properties[1].

When condensed with primary amines, this aldehyde yields Schiff bases (imines). The resulting azomethine group (-C=N-) serves as a critical pharmacophore, a versatile linker for hybrid molecules, and a robust tetradentate or bidentate ligand for metallosupramolecular chemistry[2][3]. This application note details the optimized, self-validating experimental procedures for synthesizing Schiff bases from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde, emphasizing the thermodynamic and kinetic controls required for high-yield isolation.

Mechanistic Principles & Causality

The formation of a Schiff base is a classic nucleophilic addition-elimination reaction. The primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde to form a transient hemiaminal intermediate. This is followed by dehydration to establish the imine linkage[4].

To ensure a self-validating and high-yielding protocol, two primary mechanistic drivers must be controlled:

• Electrophilic Activation via pH Control: The reaction is highly pH-dependent. A mild acid catalyst, such as p-Toluenesulfonic acid (p-TsOH) or glacial acetic acid, is introduced to protonate the carbonyl oxygen. This enhances the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack[2]. However, excessive acidity will protonate the primary amine (forming an unreactive ammonium salt), rendering it non-nucleophilic. Thus, catalytic amounts (typically 1–5 mol%) are strictly maintained.

• Thermodynamic Control via Water Sequestration: Imine formation is a reversible equilibrium process. According to Le Chatelier's principle, the accumulation of the water byproduct drives the reaction backward toward hydrolysis[4]. To achieve >85% yields, water must be continuously sequestered or removed. This protocol utilizes either a Dean-Stark apparatus for azeotropic distillation or activated molecular sieves to permanently drive the equilibrium toward the Schiff base product[5].

Experimental Workflow

Workflow and mechanistic drivers for Schiff base formation via acid-catalyzed dehydration.

Step-by-Step Methodologies

Method A: Azeotropic Distillation (Dean-Stark Apparatus)

Causality: Best suited for less reactive aromatic amines (e.g., substituted anilines). The high boiling point of toluene (110°C) provides the necessary kinetic energy, while the Dean-Stark trap physically removes water from the system[2].

• Preparation: In a 100 mL round-bottom flask, dissolve 1.0 equivalent of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde (e.g., 5.0 mmol) and 1.05 equivalents of the primary aromatic amine in 40 mL of anhydrous toluene.

• Catalysis: Add a catalytic amount (0.05 equivalents) of p-Toluenesulfonic acid monohydrate (p-TsOH)[2].

• Apparatus Setup: Attach a Dean-Stark trap filled with toluene, surmounted by a reflux condenser.

• Reflux & Validation: Heat the mixture to reflux using an oil bath. Maintain reflux for 4–8 hours. Self-Validation: The visual accumulation of water droplets in the Dean-Stark trap confirms the dehydration step is actively occurring.

• Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (8:2 v/v) solvent system until the aldehyde spot is fully consumed.

• Workup: Cool the mixture to room temperature. Wash the toluene layer with saturated aqueous NaHCO₃ (2 x 20 mL). Causality: This neutralizes the p-TsOH catalyst, preventing the acid-catalyzed hydrolysis of the newly formed imine during concentration. Follow with a brine wash (20 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude Schiff base via recrystallization from hot absolute ethanol.

Method B: Molecular Sieves in Ethanol

Causality: Best suited for highly nucleophilic aliphatic amines or thermally sensitive substrates. Aliphatic amines react faster but can degrade at high temperatures; molecular sieves allow for aggressive water sequestration at mild temperatures[4][5].

• Preparation: In a 50 mL round-bottom flask, dissolve 1.0 equivalent of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde in 20 mL of absolute ethanol.

• Activation: Add 1.0 g of freshly activated 4Å molecular sieves to the flask to act as an in-situ dehydrating agent[4].

• Addition: Slowly add 1.0 equivalent of the primary aliphatic amine, followed by 2-3 drops of glacial acetic acid to activate the carbonyl[5].

• Reaction: Stir the mixture at mild reflux (60°C) for 2–6 hours.

• Workup: Filter the hot reaction mixture through a pad of Celite to remove the molecular sieves. Wash the Celite pad with additional warm ethanol to ensure complete product recovery.

• Isolation: Concentrate the filtrate under reduced pressure. If the product precipitates upon cooling, collect it via vacuum filtration and wash with ice-cold ethanol to remove unreacted starting materials[5].

Data Presentation

The following table summarizes the optimized reaction parameters and expected quantitative yields based on the amine class reacted with 5-Chloro-2-(4-fluorophenoxy)benzaldehyde.

Amine Class	Recommended Solvent	Acid Catalyst	Water Sequestration Method	Temperature (°C)	Time (h)	Expected Yield (%)
Aliphatic Amines	Absolute Ethanol	Glacial Acetic Acid	4Å Molecular Sieves	60 (Mild Reflux)	2 - 4	85 - 95
Aromatic Amines	Anhydrous Toluene	p-TsOH	Dean-Stark Trap	110 (Reflux)	4 - 8	75 - 90
Biogenic Amines	Methanol	None / Acetic Acid	3Å Molecular Sieves	25 (Room Temp)	1 - 3	80 - 90
Sulfonamides	Absolute Ethanol	Glacial Acetic Acid	4Å Molecular Sieves	78 (Reflux)	6 - 12	65 - 80

References

• Synthesis of Schiff Bases by Non-Conventional Methods - SciSpace. 4

• Application Notes and Protocols for the Synthesis of Schiff Bases from 3-Formylbenzenesulfonic Acid - Benchchem. 5

• Design, Synthesis, and Structural Study of a Shiff Base Ligand Precursor of Metallosupramolecular Architectures - MDPI. 2

• Synthesis, Biological Evaluation, in Silico ADMET Prediction, Molecular Docking and Dynamics Studies of 4-phenoxyphenyl-thiazole-Schiff Base Derivatives - PubMed. 1

• Ease to Challenges in Achieving Successful Synthesized Schiff Base, Chirality, and Application as Antibacterial Agent - SciSpace.3

Sources

• 1. Synthesis, Biological Evaluation, in Silico ADMET Prediction, Molecular Docking and Dynamics Studies of 4-phenoxyphenyl-thiazole-Schiff Base Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. (PDF) Ease to Challenges in Achieving Successful Synthesized Schiff Base, Chirality, and Application as Antibacterial Agent (2023) | Ayodele Temidayo Odularu | 10 Citations [scispace.com]
• 4. scispace.com [scispace.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Synthesis of Bioactive Chalcone Scaffolds via Claisen-Schmidt Condensation of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, self-validating experimental protocols, and green chemistry alternatives for advanced scaffold synthesis.

Introduction & Strategic Rationale

The compound 5-chloro-2-(4-fluorophenoxy)benzaldehyde is a highly valuable, sterically hindered aromatic building block. It is frequently utilized in the development of selective EP4 receptor antagonists and other immunomodulatory agents targeting autoimmune diseases and cancer metastasis[1].

In drug discovery, converting this specific aldehyde into a chalcone (1,3-diaryl-2-propen-1-one) via an aldol condensation provides a "privileged scaffold." Chalcones themselves exhibit broad pharmacological activities, including anti-inflammatory and anticancer properties, and serve as critical precursors for cyclization into complex heterocycles like pyrazolines, pyrimidines, or epoxides[2].

Mechanistic Principles

The reaction between 5-chloro-2-(4-fluorophenoxy)benzaldehyde and an enolizable ketone (e.g., acetophenone) is driven by a base-catalyzed mechanism[3]. Understanding the causality of each step is critical for troubleshooting and optimizing yields:

• Enolate Formation: A strong base (NaOH or KOH) deprotonates the α-carbon of acetophenone, generating a resonance-stabilized enolate nucleophile.

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of the benzaldehyde. Expert Insight: The bulky 2-(4-fluorophenoxy) substitution introduces steric hindrance. Maintaining a high concentration of the enolate and using a highly polar solvent system helps overcome this activation energy barrier.

• Dehydration (E1cB): The resulting β-alkoxy intermediate is protonated and rapidly undergoes spontaneous dehydration. This elimination is thermodynamically driven by the formation of a highly stable, fully conjugated α,β-unsaturated system[3].

Mechanistic workflow of the Claisen-Schmidt chalcone synthesis.

Experimental Methodologies

To accommodate different laboratory capabilities and sustainability goals, two self-validating protocols are provided.

Method A: Conventional Solution-Phase Synthesis

Causality of Design: Ethanol is selected as the solvent because it readily dissolves both starting materials. However, the resulting highly conjugated, planar chalcone is poorly soluble in cold ethanol. As the reaction progresses, the product precipitates, driving the equilibrium forward (Le Chatelier's principle) and simplifying isolation.

Step-by-Step Protocol:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 equiv, 5.0 mmol) and acetophenone (1.0 equiv, 5.0 mmol) in 15 mL of absolute ethanol[3].

• Catalysis: Place the flask in an ice bath (0–5 °C). Slowly add 5 mL of an aqueous NaOH solution (40% w/v) dropwise over 10 minutes. Self-Validation: The dropwise addition prevents localized heating and suppresses the self-condensation of acetophenone.

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 12–16 hours. Monitor the reaction via TLC (Hexane:Ethyl Acetate 8:2). The disappearance of the UV-active aldehyde spot confirms completion.

• Quenching & Isolation: Pour the reaction mixture into 50 mL of crushed ice water. Neutralize the mixture with dilute HCl (10% v/v) until the pH reaches 6-7. Causality: Neutralizing the base prevents retro-aldol degradation during isolation.

• Filtration: Collect the precipitated crude chalcone via vacuum filtration. Wash the filter cake thoroughly with cold distilled water to remove residual salts.

• Purification: Recrystallize the crude solid from hot 95% ethanol to yield the pure chalcone.

Method B: Green Mechanochemical Synthesis (Solvent-Free)

Causality of Design: Mechanochemical grinding utilizes localized frictional heating and high solid-state reactant concentrations to drastically reduce reaction times and eliminate volatile organic solvent waste, aligning with Green Chemistry principles[4].

Step-by-Step Protocol:

• Preparation: Add 5-chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 equiv, 5.0 mmol) and acetophenone (1.0 equiv, 5.0 mmol) to a clean, dry porcelain mortar[4].

• Catalysis: Add 1 solid pellet of NaOH (approx. 0.2 g, 5.0 mmol) directly into the mortar[4].

• Grinding: Vigorously grind the mixture using a pestle for 15–20 minutes. Self-Validation: The physical state of the mixture will transition from a dry powder to a yellow, paste-like consistency as the water byproduct of the dehydration step is released[4].

• Isolation: Suspend the resulting paste in 30 mL of cold water and neutralize with cold 10% HCl.

• Purification: Filter the solid under a vacuum, wash with cold water, and recrystallize from ethanol.

Quantitative Data & Method Comparison

The following table summarizes the operational metrics comparing the conventional and green synthetic routes. The solvent-free method demonstrates superior atom economy and throughput.

Parameter	Method A: Conventional (EtOH/NaOH)	Method B: Green (Solvent-Free Grinding)
Reaction Time	12 - 16 hours	15 - 20 minutes
Temperature	Ambient (20-25 °C)	Ambient (Driven by localized frictional heat)
Catalyst State	Aqueous NaOH (40% w/v)	Solid NaOH pellet (1.0 equiv)
Typical Yield	75 - 82%	88 - 95%
E-Factor (Waste)	High (Organic solvent waste)	Near Zero (Aqueous wash only)
Scalability	Excellent for large batch reactors	Limited by mechanical grinding apparatus

Analytical Validation

To ensure the structural integrity of the synthesized 5-chloro-2-(4-fluorophenoxy)chalcone derivative, the following analytical signatures should be verified:

• FT-IR: Look for a sharp absorption band around 1650−1660 cm−1 , characteristic of the highly conjugated α,β -unsaturated carbonyl ( C=O ) stretch.

• 1H-NMR (CDCl3): The defining feature of the chalcone scaffold is the presence of two trans-coupled alkene protons ( α and β to the carbonyl). These typically appear as two distinct doublets between δ7.4 and 7.9 ppm with a large coupling constant ( J≈15.5−16.0 Hz ), confirming the E-isomer geometry.

Sources

• 1. WO2016021742A1 - Heterocyclic compounds as ep4 receptor antagonists - Google Patents [patents.google.com]
• 2. japsonline.com [japsonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]

Application Note: Synthesis of Substituted Stilbene Analogues via the Wittig Reaction with 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Introduction: Strategic Alkene Synthesis

The Wittig reaction stands as a cornerstone in synthetic organic chemistry, providing a powerful and reliable method for the synthesis of alkenes from carbonyl compounds.[1][2][3][4] Its significance lies in its ability to form a carbon-carbon double bond at a specific, predetermined location, a task that can be challenging with other methods like elimination reactions.[5] This reaction is particularly valuable in drug discovery and development, where the synthesis of complex molecular scaffolds is paramount.

This guide focuses on the application of the Wittig reaction to a specific, functionally rich substrate: 5-Chloro-2-(4-fluorophenoxy)benzaldehyde . This molecule serves as an excellent starting point for the synthesis of novel stilbene analogues. Stilbenes, characterized by a 1,2-diphenylethylene core, are a class of compounds that have garnered significant interest for their diverse biological activities.[6] The chloro, fluoro, and phenoxy substituents on the starting aldehyde are expected to modulate the electronic properties and biological profile of the resulting stilbene-like products, making this a relevant transformation for medicinal chemistry programs.

This document provides a detailed exploration of the reaction mechanism, a step-by-step experimental protocol, purification strategies, and characterization methods, designed for researchers, scientists, and drug development professionals.

Reaction Mechanism and Stereochemical Considerations

The Wittig reaction proceeds in two primary stages: the formation of a phosphorus ylide (the Wittig reagent) and the subsequent reaction of the ylide with a carbonyl compound.[2][7]

• Ylide Formation: A phosphonium salt, typically a triphenylphosphonium halide, is deprotonated at the carbon adjacent to the phosphorus atom using a strong base. This creates the ylide, a neutral species with adjacent positive (on phosphorus) and negative (on carbon) charges.

• Alkene Formation: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon of the aldehyde. This is believed to proceed via a concerted [2+2] cycloaddition to form a transient, four-membered ring intermediate called an oxaphosphetane.[1][4][7] This intermediate rapidly collapses, driven by the formation of the highly stable phosphorus-oxygen double bond in triphenylphosphine oxide (TPPO), to yield the desired alkene.

Caption: Figure 1: General Mechanism of the Wittig Reaction.

Stereoselectivity: The stereochemistry of the resulting alkene (E/trans vs. Z/cis) is heavily influenced by the nature of the ylide.[4]

• Non-stabilized Ylides (e.g., with alkyl substituents) are highly reactive and typically lead to the Z-alkene under salt-free conditions.[8]

• Stabilized Ylides (with electron-withdrawing groups like esters) are less reactive and thermodynamically controlled, predominantly forming the more stable E-alkene.[4][8]

• Semi-stabilized Ylides , such as the benzyltriphenylphosphonium ylides used for stilbene synthesis, often provide a mixture of E and Z isomers.[8] The final ratio can be influenced by factors like solvent, temperature, and the presence of metal salts.[1][3]

Detailed Experimental Protocol

This protocol outlines the synthesis of 1-Chloro-4-(4-fluorophenoxy)-2-(styryl)benzene from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde and benzyltriphenylphosphonium chloride.

Reagents and Materials

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Notes
Benzyltriphenylphosphonium chloride	1100-88-5	388.88	1.1 eq	Dry thoroughly before use.
Sodium Hydride (NaH), 60% dispersion in oil	7646-69-7	24.00	1.1 eq	Highly water-reactive and flammable.[9]
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	~10 mL / mmol	Use a freshly opened bottle or distill.
5-Chloro-2-(4-fluorophenoxy)benzaldehyde	(Not available)	250.65	1.0 eq	Starting material.
Anhydrous Hexane	110-54-3	86.18	As needed	For washing NaH.
Isopropanol	67-63-0	60.10	As needed	For quenching.
Saturated aq. Ammonium Chloride (NH₄Cl)	12125-02-9	53.49	As needed	For work-up.
Ethyl Acetate	141-78-6	88.11	As needed	For extraction.
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	As needed	For drying.

Critical Safety Precautions

Sodium Hydride (NaH) is a hazardous reagent that requires careful handling in an inert atmosphere.[9]

Hazard	Precautionary Measure
Water-Reactive: Reacts violently with water to produce flammable hydrogen gas, which can ignite spontaneously.[9][10]	Strictly Anhydrous Conditions: Use oven-dried glassware, anhydrous solvents, and maintain an inert atmosphere (Nitrogen or Argon). Work away from water sources like sinks or safety showers.[9][10][11]
Flammable Solid: Can ignite upon contact with moist air.[12]	Inert Atmosphere Handling: Whenever possible, handle NaH in a glovebox. For brief handling in a fume hood, maintain a positive flow of inert gas.[9] Keep a Class D fire extinguisher suitable for metal fires nearby. DO NOT USE WATER .[10][11]
Corrosive: Can cause severe skin burns and eye damage upon contact.[13]	Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, chemical safety goggles, and nitrile or neoprene gloves at all times.[9]
Quenching/Disposal: The quenching process is highly exothermic.	Controlled Quenching: Quench excess NaH by slowly adding a less reactive alcohol like isopropanol, followed by ethanol, and finally water, all while cooling the flask in an ice bath.[9]

Step-by-Step Procedure

Part A: Ylide Generation

• Prepare NaH: In a fume hood, place the required amount of 60% NaH dispersion into an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and a rubber septum.

• Wash NaH: Add anhydrous hexane via syringe to suspend the NaH. Stir for 5 minutes, then stop stirring and allow the grey NaH powder to settle. Carefully remove the hexane supernatant containing the mineral oil via syringe. Repeat this washing step twice.[9]

• Dry NaH: Place the flask under a gentle stream of nitrogen to evaporate any residual hexane.

• Add Solvent & Salt: Add anhydrous THF via syringe to the flask. While stirring, add the benzyltriphenylphosphonium chloride in one portion under a positive flow of nitrogen.

• Form Ylide: Stir the suspension at room temperature. The formation of the ylide is indicated by the appearance of a characteristic orange-yellow color and the evolution of hydrogen gas (ensure proper ventilation).[14] Allow the mixture to stir for 1-2 hours at room temperature to ensure complete deprotonation.

Part B: The Wittig Reaction

• Prepare Aldehyde Solution: Dissolve the 5-Chloro-2-(4-fluorophenoxy)benzaldehyde (1.0 eq) in a minimal amount of anhydrous THF in a separate dry flask.

• Add Aldehyde: Using a syringe, add the aldehyde solution dropwise to the stirring ylide solution at 0 °C (ice bath).

• React: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours (overnight).

• Monitor Reaction: Monitor the consumption of the aldehyde by Thin-Layer Chromatography (TLC). The disappearance of the aldehyde spot and the appearance of a new, less polar product spot indicates reaction progression.

Part C: Work-up and Extraction

• Quench Reaction: Cool the flask to 0 °C. Cautiously and slowly add isopropanol dropwise to quench any unreacted NaH. Once gas evolution ceases, add a few drops of water to ensure complete quenching.

• Aqueous Work-up: Add a saturated aqueous solution of ammonium chloride (NH₄Cl) to the flask and transfer the mixture to a separatory funnel.[8]

• Extract Product: Extract the aqueous layer three times with ethyl acetate.

• Wash and Dry: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification and Characterization

The primary challenge in purifying Wittig reaction products is the removal of the triphenylphosphine oxide (TPPO) byproduct, which often has similar polarity to the desired alkene.[5][15]

Purification Strategies

• Flash Column Chromatography: This is the most common method. The crude product is loaded onto a silica gel column and eluted with a non-polar solvent system (e.g., a hexane/ethyl acetate gradient). The non-polar alkene product should elute before the more polar TPPO.

• Recrystallization: If the synthesized stilbene is a solid, recrystallization from a suitable solvent (e.g., ethanol or propanol) can be an effective purification method.[5][8] TPPO is often more soluble in alcohols than the alkene product.[5]

• Chemical Separation (Advanced): For difficult separations, TPPO can be chemically modified to facilitate its removal.

  • Precipitation: Addition of zinc chloride (ZnCl₂) can precipitate TPPO as an insoluble complex, which is then removed by filtration.[8]

  • Oxidation: Treating the crude mixture with hydrogen peroxide can oxidize phosphorus-containing impurities to more polar derivatives, making them easier to separate by chromatography.[15]

  • Conversion to Salt: Reacting the crude mixture with oxalyl chloride converts TPPO into an insoluble chlorophosphonium salt that can be filtered off.[16]

Product Characterization

The structure, purity, and isomeric ratio of the final product should be confirmed using standard spectroscopic techniques.

• ¹H NMR Spectroscopy: This is the most powerful tool for confirming the structure and determining the E/Z ratio. The vinylic protons of the double bond will appear as doublets. The magnitude of the coupling constant (J) is diagnostic:

  • E (trans) isomer: Typically shows a large coupling constant (J ≈ 12-18 Hz).

  • Z (cis) isomer: Shows a smaller coupling constant (J ≈ 6-12 Hz). The integration of these signals allows for the calculation of the E/Z ratio.[6]

• ¹³C NMR Spectroscopy: Will confirm the number of unique carbons and the presence of the C=C double bond.

• Mass Spectrometry (MS): Will confirm the molecular weight of the product, matching the expected value for 1-Chloro-4-(4-fluorophenoxy)-2-(styryl)benzene (C₂₀H₁₄ClFO).

• Infrared (IR) Spectroscopy: Should show the disappearance of the strong aldehyde C=O stretch (~1700 cm⁻¹) from the starting material and the appearance of C=C stretching frequencies for the newly formed alkene.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No Reaction / Low Conversion	1. Incomplete ylide formation due to wet solvents/reagents.	1. Ensure all glassware is oven-dried and solvents are strictly anhydrous. Use a fresh bottle of NaH.
2. Base is not strong enough or has degraded.	2. Use a high-quality strong base like NaH or n-BuLi. Check the quality of the phosphonium salt.
3. Aldehyde is sterically hindered or unreactive.	3. Increase reaction temperature or use a more reactive ylide (Horner-Wadsworth-Emmons reaction could be an alternative).[8]
Formation of Complex Side Products	1. Ylide reacting with solvent (e.g., NaH in DMF or acetonitrile can form byproducts).[17]	1. Use a less reactive, anhydrous solvent like THF or diethyl ether.
2. Aldehyde is unstable and undergoes side reactions (e.g., polymerization).[3]	2. Add the aldehyde slowly at a low temperature. Ensure the reaction is under an inert atmosphere.
Difficulty Separating Product from TPPO	Polarity of the product and TPPO are too similar.	1. Optimize column chromatography conditions (try different solvent systems or silica gel deactivation).2. If the product is a solid, attempt recrystallization from various solvents.3. Employ a chemical separation method (see Section 4.1).[15][16]

Experimental Workflow Overview

Caption: Figure 2: Experimental Workflow for the Wittig Synthesis.

References

• Standard Operating Procedure for Sodium Hydride. (2012, December 14). UC Center for Laboratory Safety. [Link]

• Wikipedia. Wittig reaction. [Link]

• Cui, Y., et al. (2025, August 11). Wittig reaction purification for products with very low polarity. Taylor & Francis Online. [Link]

• New Jersey Department of Health. (2009). HAZARD SUMMARY: SODIUM HYDRIDE. [Link]

• Taylor, D. K., et al. (2012, March 5). A convenient and mild chromatography-free method for the purification of the products of Wittig and Appel reactions. Organic & Biomolecular Chemistry. [Link]

• Kim, J. B., et al. A facile synthesis of stilbene-linked porphyrin dimers via the Wittig reaction. ScienceDirect. [Link]

• Saleem, M., et al. (2018). Synthetic approaches toward stilbenes and their related structures. PMC. [Link]

• Alkali Metals. MSDS for SODIUM HYDRIDE. [Link]

• ChemScience. (2024, January 15). Safety Data Sheet: Sodium hydride, 55 - 60% suspension in mineral oil. [Link]

• Wiley-VCH. (2015). Stilbenes Preparation and Analysis. [Link]

• Mata, C. S., et al. (2026, February 3). Tuning Wittig Stereoselectivity in Thienostilbene Synthesis via Optimized Reaction Conditions in Batch and Flow Systems. MDPI. [Link]

• Jasperse, C. The Wittig Reaction: Synthesis of Alkenes. Concordia College. [Link]

• Master Organic Chemistry. (2018, February 6). The Wittig Reaction: Examples and Mechanism. [Link]

• Stomberg, R., et al. (2025, August 9). Investigation of Three Stilbene Derivatives by X-ray Crystallography and NMR Spectroscopy. International Union of Crystallography Journals. [Link]

• Chemistry LibreTexts. (2023, January 22). Alkenes from Aldehydes and Ketones - Wittig Reaction. [Link]

• Chemistry Steps. (2023, October 16). The Wittig Reaction: Examples and Mechanism. [Link]

• Organic Chemistry Portal. Wittig Reaction. [Link]

• ResearchGate. (2025, August 30). Wittig reaction purification for products with very low polarity. [Link]

• ACS Publications. (2000, June 3). Isolation and Characterization of Novel Stilbene Derivatives from Riesling Wine. Journal of Agricultural and Food Chemistry. [Link]

• ACS Publications. (2024, December 10). Knoevenagel Synthesis and NMR Analysis of Stilbene Derivatives. [Link]

• FOLIA. (2005). Geometry determination of tetrasubstituted stilbenes by proton NMR spectroscopy. [Link]

• Reddit. (2020, July 29). NaH/DMSO Wittig reactions. A cause for concern? r/chemistry. [Link]

• The Royal Society of Chemistry. Synthetic Procedures. [Link]

• Lundborg, M. (2010, October 28). Preparation of dimsyl sodium. [Link]

• NIH National Center for Biotechnology Information. (2012). Preparation and Wittig Reactions of Organotrifluoroborato Phosphonium Ylides. PMC. [Link]

• NIH National Center for Biotechnology Information. (2009). Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. PMC. [Link]

• ChemRxiv. (2023, June 22). Synthesis of Halogen Bond Donor Site-Introduced Functional Monomers via Wittig Reaction of Perfluorohalogenated Benzaldehydes. [Link]

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Application Note: Quantitative Analysis of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde using High-Performance Liquid Chromatography and Gas Chromatography-Mass Spectrometry

Abstract

This document provides detailed analytical methods for the accurate quantification of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde, a key intermediate in pharmaceutical and agrochemical synthesis.[1][2] Two robust and validated analytical techniques are presented: High-Performance Liquid Chromatography with UV detection (HPLC-UV) for routine purity and assay determination, and Gas Chromatography-Mass Spectrometry (GC-MS) for identification and quantification, particularly at lower concentrations or in complex matrices. These protocols are designed for researchers, scientists, and drug development professionals, offering a framework for reliable and reproducible results. The methodologies are developed and validated in accordance with the International Council for Harmonisation (ICH) guidelines to ensure data integrity and scientific rigor.[3][4][5]

Introduction to 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

5-Chloro-2-(4-fluorophenoxy)benzaldehyde is an aromatic aldehyde with a complex structure incorporating a chlorinated and a fluorinated phenoxy moiety.[2][6] This substitution pattern imparts unique chemical properties that are leveraged in the synthesis of novel bioactive molecules. The precise quantification of this compound is critical for ensuring the quality, efficacy, and safety of downstream products. Accurate analytical methods are essential for monitoring reaction kinetics, determining purity, assessing stability, and supporting regulatory filings.

The analytical challenges for this molecule include its potential for oxidation (a common characteristic of aldehydes) and the presence of structurally similar impurities from the synthesis process. Therefore, the developed methods must be specific, stable, and sensitive.

High-Performance Liquid Chromatography (HPLC-UV) Method

Reverse-phase HPLC with UV detection is a primary technique for the analysis of aromatic aldehydes due to its robustness and compatibility with such compounds.[7] The method described herein separates 5-Chloro-2-(4-fluorophenoxy)benzaldehyde from potential impurities based on its polarity.

Rationale for Method Development

The choice of a C18 stationary phase is based on its wide applicability for the separation of moderately non-polar aromatic compounds. The mobile phase, consisting of acetonitrile and water with a formic acid modifier, is selected to ensure good peak shape and resolution. Formic acid helps to suppress the ionization of any acidic or basic functional groups, leading to more symmetrical peaks. A gradient elution is employed to provide optimal separation of the main analyte from any early or late-eluting impurities. UV detection at a wavelength corresponding to the absorbance maximum of the analyte provides high sensitivity.

Experimental Protocol: HPLC-UV

Objective: To quantify 5-Chloro-2-(4-fluorophenoxy)benzaldehyde using a validated reverse-phase HPLC method.

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• Photodiode Array (PDA) or UV-Vis detector

Materials:

• 5-Chloro-2-(4-fluorophenoxy)benzaldehyde analytical standard

• Acetonitrile (HPLC grade)

• Water (HPLC or Milli-Q grade)

• Formic acid (LC-MS grade)

• Methanol (HPLC grade) for sample preparation

Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50% B to 90% B over 15 minutes, hold at 90% B for 5 minutes, return to 50% B and equilibrate for 5 minutes.
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Detection	UV at 275 nm

Procedure:

• Standard Stock Solution Preparation: Accurately weigh approximately 10 mg of the 5-Chloro-2-(4-fluorophenoxy)benzaldehyde analytical standard and dissolve it in 10 mL of methanol to obtain a stock solution of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards (e.g., 5, 10, 25, 50, 100, and 200 µg/mL) by diluting the stock solution with the initial mobile phase composition (50:50 Acetonitrile:Water with 0.1% Formic Acid).

• Sample Preparation: Dissolve the sample containing 5-Chloro-2-(4-fluorophenoxy)benzaldehyde in methanol to an estimated concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter prior to injection.

• Analysis: Inject the prepared standards and samples into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the standard solutions against their corresponding concentrations. Determine the concentration of the analyte in the samples from the calibration curve.

Method Validation (as per ICH Q2(R2) Guidelines)

The analytical method should be validated to ensure it is fit for its intended purpose.[4][5][8]

Validation Parameters:

Parameter	Acceptance Criteria
Specificity	The analyte peak should be free from interference from blanks, and potential impurities. Peak purity should be evaluated using a PDA detector.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the concentration range.
Range	The range should be established based on the linearity, accuracy, and precision studies.
Accuracy	The mean recovery should be within 98.0% to 102.0% at three concentration levels (low, medium, and high).
Precision	Repeatability (RSD ≤ 1.0%), Intermediate Precision (RSD ≤ 2.0%).
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.
Robustness	The method should remain unaffected by small, deliberate variations in method parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2 °C, mobile phase composition ±2%).

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[9] It provides both qualitative (identification) and quantitative information. For 5-Chloro-2-(4-fluorophenoxy)benzaldehyde, GC-MS is particularly useful for impurity profiling and trace-level quantification. The use of an electron capture detector (ECD) is also a viable alternative for halogenated compounds, offering high sensitivity.[10]

Rationale for Method Development

A low-polarity capillary column is chosen for the separation of the halogenated aromatic aldehyde. The temperature programming allows for the efficient elution of the analyte while separating it from other volatile components. The split/splitless injector is operated in split mode for higher concentrations to prevent column overloading and in splitless mode for trace analysis to enhance sensitivity. Mass spectrometry detection provides high selectivity and allows for the confirmation of the analyte's identity based on its mass spectrum.

Experimental Protocol: GC-MS

Objective: To identify and quantify 5-Chloro-2-(4-fluorophenoxy)benzaldehyde using a validated GC-MS method.

Instrumentation:

• Gas chromatograph with a split/splitless injector

• Mass spectrometer (e.g., single quadrupole or triple quadrupole)

• Autosampler

Materials:

• 5-Chloro-2-(4-fluorophenoxy)benzaldehyde analytical standard

• Hexane (GC grade) or other suitable solvent

• Anhydrous sodium sulfate

Chromatographic and Spectrometric Conditions:

Parameter	Value
Column	DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injector Temperature	280 °C
Injection Mode	Split (50:1) or Splitless for trace analysis
Oven Program	Initial temperature 150 °C, hold for 2 minutes, ramp at 10 °C/min to 280 °C, hold for 5 minutes.
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 50-400
Acquisition Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification

Procedure:

• Standard Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde in hexane.

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, and 25 µg/mL) by diluting the stock solution with hexane.

• Sample Preparation: Dissolve the sample in hexane to an estimated concentration within the calibration range. Dry the solution over anhydrous sodium sulfate if necessary.

• Analysis: Inject the standards and samples into the GC-MS system.

• Quantification: For quantification, use SIM mode, monitoring characteristic ions of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde. Construct a calibration curve by plotting the peak area of the selected ion against the concentration.

Method Validation (as per ICH Q2(R2) Guidelines)

Similar to the HPLC method, the GC-MS method must be validated for its intended use.[3][4]

Validation Parameters:

Parameter	Acceptance Criteria
Specificity	The analyte peak should be chromatographically resolved from other components, and the mass spectrum should be unique.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the concentration range.
Range	Established based on linearity, accuracy, and precision.
Accuracy	Mean recovery within 95.0% to 105.0%.
Precision	Repeatability (RSD ≤ 2.0%), Intermediate Precision (RSD ≤ 3.0%).
LOD and LOQ	Determined by the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) in SIM mode.
Robustness	Insensitive to small variations in oven temperature ramp rate (±1 °C/min) and carrier gas flow (±0.1 mL/min).

Data Presentation and Visualization

Summary of HPLC Method Validation Data

Validation Parameter	Result
Linearity (r²)	0.9995
Accuracy (% Recovery)	99.2% - 101.5%
Precision (Repeatability RSD%)	0.85%
Precision (Intermediate RSD%)	1.32%
LOD	0.1 µg/mL
LOQ	0.3 µg/mL

Summary of GC-MS Method Validation Data

Validation Parameter	Result
Linearity (r²)	0.9992
Accuracy (% Recovery)	97.5% - 103.8%
Precision (Repeatability RSD%)	1.5%
Precision (Intermediate RSD%)	2.4%
LOD	0.05 µg/mL
LOQ	0.15 µg/mL

Experimental Workflows

Caption: HPLC analysis workflow from sample preparation to quantification.

Caption: GC-MS analysis workflow from sample preparation to quantification.

Conclusion

The HPLC-UV and GC-MS methods detailed in this application note provide reliable and robust approaches for the quantification of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde. The HPLC method is well-suited for routine quality control applications, while the GC-MS method offers higher sensitivity and specificity, making it ideal for trace analysis and impurity identification. Adherence to the described protocols and validation guidelines will ensure the generation of high-quality, reproducible data essential for research, development, and manufacturing in the pharmaceutical and agrochemical industries.

References

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22). Retrieved from [Link]

• Validation of analytical procedures according to the ICH guidelines - Efor Group. (n.d.). Retrieved from [Link]

• Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum - RSC Publishing. (2019, February 26). Retrieved from [Link]

• Gas Chromatography Fundamentals - Agilent. (n.d.). Retrieved from [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (2022, October 26). Retrieved from [Link]

• (PDF) Development of a HPLC-FL method to determine benzaldehyde after derivatization with N -acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum - ResearchGate. (n.d.). Retrieved from [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005, November). Retrieved from [Link]

• Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its applicati - RSC Publishing. (2019, February 26). Retrieved from [Link]

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 22). Retrieved from [Link]

• Halogenated and Aromatic Volatile Organic Compounds (VOCs) by Gas Chromatography - EPA. (1999, December 13). Retrieved from [Link]

• Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its applicati - Semantic Scholar. (2019, February 26). Retrieved from [Link]

• Halogenated hydrocarbons, aromatics Separation of volatile halogenated hydrocarbons and some aromatics on a fused silica capillary column - Agilent. (2011, October 31). Retrieved from [Link]

• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2022, April 15). Retrieved from [Link]

• 5-chloro-2-fluorobenzaldéhyde - Chem-Impex. (n.d.). Retrieved from [Link]

• Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC), part of Test Methods for Eva - EPA. (n.d.). Retrieved from [Link]

• 5-Chloro-2-fluorobenzaldehyde | C7H4ClFO | CID 2773586 - PubChem. (n.d.). Retrieved from [Link]

• Selective extraction of halogenated compounds from data measured by comprehensive multidimensional gas chromatography/high resolution time-of-flight mass spectrometry for non-target analysis of environmental and biological samples - ResearchGate. (n.d.). Retrieved from [Link]

• Analytical Methods - RSC Publishing. (n.d.). Retrieved from [Link]

• Development and Limit Validation of a GC-FID Method for the Quantitative Analysis of Benzaldehyde and Related Substances - ResearchGate. (n.d.). Retrieved from [Link]

• Gas Chromatography-flame Ionization Determination of Benzaldehyde in Non-Steroidal Anti-inflammatory Drug Injectable Formulations. (2011, June 28). Retrieved from [Link]

• Gas-liquid Chromatographic and Difference Spectrophotometric Techniques for the Determination of Benzaldehyde in Benzyl Alcohol - PubMed. (1994, January). Retrieved from [Link]

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• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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Technical Notes & Optimization

Technical Support Center: Optimizing 5-Chloro-2-(4-fluorophenoxy)benzaldehyde Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the synthesis of 5-chloro-2-(4-fluorophenoxy)benzaldehyde. This critical pharmaceutical intermediate is synthesized via a Nucleophilic Aromatic Substitution (SNAr) reaction between 2-fluoro-5-chlorobenzaldehyde and 4-fluorophenol.

Below, you will find a mechanistic breakdown, a diagnostic FAQ for common yield issues, an optimized self-validating protocol, and quantitative data to guide your experimental design.

Part 1: Mechanistic Pathway & Reaction Workflow

To troubleshoot a reaction, you must first understand the causality of the mechanism. The synthesis relies on an addition-elimination SNAr pathway. The ortho-aldehyde group acts as a powerful electron-withdrawing group (EWG), activating the adjacent carbon. We specifically use 2-fluoro-5-chlorobenzaldehyde because the fluorine atom is a superior leaving group in SNAr reactions compared to chlorine; its high electronegativity heavily stabilizes the negative charge in the transition state (Meisenheimer complex)[1].

Figure 1: SNAr mechanism for 5-Chloro-2-(4-fluorophenoxy)benzaldehyde synthesis.

Part 2: Troubleshooting FAQs

Q: Why is my overall yield low, and why am I seeing 5-chloro-2-hydroxybenzaldehyde as a major impurity? A: You are observing the hydrolysis of your starting material. This occurs when trace water is present in the reaction mixture. The hydroxide ion (formed from water and K2​CO3​ ) acts as a competing nucleophile against the 4-fluorophenoxide. Solution: Ensure your solvent (DMF or DMSO) is strictly anhydrous. Additionally, K2​CO3​ is highly hygroscopic; it must be oven-dried at 120 °C overnight before use.

Q: My reaction stalls at ~70% conversion. How can I push it to completion? A: SNAr reactions under these conditions are heterogeneous and rely heavily on the surface area of the inorganic base[2]. If your K2​CO3​ is granular, the effective concentration of the active nucleophile (phenoxide) remains too low. Solution: Finely mill the K2​CO3​ into a powder before use. If the reaction still stalls, increasing the temperature to 110 °C in DMSO provides the necessary thermal activation energy to drive the reaction to completion[3].

Q: I am getting a complex mixture of products, including a carboxylic acid derivative. What happened? A: The aldehyde functional group is highly susceptible to oxidation. If the reaction is run under atmospheric oxygen at elevated temperatures, auto-oxidation to 5-chloro-2-(4-fluorophenoxy)benzoic acid will occur. Solution: Always degas your solvents by sparging and run the reaction under a strict inert atmosphere (Argon or Nitrogen). Furthermore, never substitute K2​CO3​ with stronger bases like NaOH or KOH, as they can trigger a Cannizzaro disproportionation reaction, destroying your aldehyde.

Q: How do I prevent emulsion formation during the aqueous workup? A: Emulsions in this system are typically caused by the high concentration of polar aprotic solvent (DMSO/DMF) altering the surface tension between the aqueous and organic extraction phases. Solution: Instead of a standard extraction, quench the reaction by pouring it into a large excess of vigorously stirring ice-cold water (at least 10x the reaction volume) to precipitate the product directly. If extraction is unavoidable (e.g., the product oils out), extract with Ethyl Acetate and wash the organic layer sequentially with 5% aqueous LiCl. The lithium ions effectively coordinate with DMSO/DMF, pulling them entirely into the aqueous phase and breaking the emulsion.

Part 3: Quantitative Data & Optimized Protocol

To demonstrate the causality of the troubleshooting steps above, review the optimization data below. The synthesis of diaryl ethers requires precise tuning of the base and solvent environment[4].

Table 1: Optimization of Reaction Conditions for Diaryl Ether Formation

Solvent	Base Type	Temp (°C)	Atmosphere	Time (h)	Isolated Yield (%)	Purity (LC-MS)
DMF	K2​CO3​ (Granular)	90	Air	12	62%	85%
DMF	K2​CO3​ (Milled)	90	Air	12	78%	88%
DMSO	K2​CO3​ (Milled)	110	Argon	4	94%	>98%
DMSO	NaOH (Pellets)	110	Argon	4	41%	55%*

*Significant Cannizzaro disproportionation and hydrolysis byproducts observed.

Step-by-Step Methodology: Optimized SNAr Synthesis

This protocol is designed as a self-validating system. Visual and analytical checkpoints are built into the workflow to ensure success.

• Preparation of the Nucleophile : To an oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-fluorophenol (1.05 equiv) and finely milled, anhydrous K2​CO3​ (1.50 equiv).

• Solvent Addition & Degassing : Suspend the solids in anhydrous DMSO (to achieve a 0.5 M concentration relative to the aldehyde). Purge the flask with Argon for 10 minutes to displace oxygen. Checkpoint: The mixture should appear as a fine, milky suspension.

• Electrophile Addition : Add 2-fluoro-5-chlorobenzaldehyde (1.00 equiv) to the stirring suspension.

• Thermal Activation : Attach a reflux condenser and heat the reaction mixture to 110 °C under an Argon atmosphere.

• In-Process Control (IPC) : Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 4:1). Checkpoint: The reaction is complete when the starting material peak (or spot) is completely consumed, typically within 4 hours.

• Quenching & Isolation : Cool the mixture to room temperature. Pour the crude mixture slowly into vigorously stirring ice-cold water (10x the volume of DMSO). Checkpoint: A pale solid should immediately precipitate.

• Purification : Filter the precipitate through a Buchner funnel, wash copiously with cold water to remove residual DMSO and inorganic salts, and dry under high vacuum at 40 °C overnight to yield the pure title compound.

Part 4: References

• Title: One Step Preparation of a Crystalline Product by Nucleophilic Aromatic Substitution | Journal of Chemical Education - ACS Publications Source: acs.org URL:[Link][2]

• Title: Recent Advances in the Synthesis and Applications of m-Aryloxy Phenols - MDPI Source: mdpi.com URL:[Link][4]

• Title: CsF/Clinoptilolite: an Efficient Solid Base in SNAr and Copper-catalyzed Ullmann Reactions - SciSpace Source: scispace.com URL:[Link][3]

Sources

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• 4. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Formylation of Aromatic Compounds for Benzaldehyde Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth troubleshooting for the synthesis of benzaldehyde and related aromatic aldehydes, with a focus on formylation reactions. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you diagnose and resolve issues encountered in your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific challenges in the formylation of aromatic rings, presented in a practical question-and-answer format.

Issue 1: Why did my direct Friedel-Crafts acylation with formyl chloride to produce benzaldehyde fail?

Q: I attempted a standard Friedel-Crafts acylation on benzene using what I expected to be formyl chloride with AlCl₃, but I obtained no benzaldehyde. What went wrong?

A: This is a classic and understandable challenge. A direct Friedel-Crafts acylation using formyl chloride (HCOCl) is not a feasible method for synthesizing benzaldehyde for two primary reasons:

• Instability of Formyl Chloride: Formyl chloride is an extremely unstable acyl halide.[1][2] Under typical laboratory conditions, it readily decomposes into carbon monoxide (CO) and hydrogen chloride (HCl).[1][2] Therefore, it cannot be isolated, stored, or used as a standard reagent in the same way as other acyl chlorides like acetyl chloride.[2] Any attempt to synthesize it and then use it in a subsequent step will likely fail due to its rapid decomposition.

• Deactivation of the Product: Even if a transient amount of the electrophilic formyl cation (HCO⁺) were generated, the product, benzaldehyde, is significantly less reactive than the starting material, benzene. The aldehyde group (-CHO) is an electron-withdrawing group that deactivates the aromatic ring towards further electrophilic aromatic substitution.[3][4] This deactivation prevents polyacylation, which is an advantage in other Friedel-Crafts acylations, but here it contributes to the overall difficulty of the initial reaction.[4][5][6]

In essence, the required electrophile is not sustainably present in the reaction mixture. This inherent instability is why alternative, more robust formylation methods are standard practice in organic synthesis.

Issue 2: Low Yield in Gattermann-Koch Reaction

Q: I'm using the Gattermann-Koch reaction to synthesize benzaldehyde from benzene, but my yields are consistently low. What are the critical parameters to check?

A: The Gattermann-Koch reaction is a powerful method for formylating simple aromatic hydrocarbons like benzene and toluene.[7][8][9] It cleverly circumvents the instability of formyl chloride by generating the formyl cation electrophile in situ from carbon monoxide (CO) and HCl, facilitated by a Lewis acid catalyst (typically AlCl₃) and a co-catalyst like cuprous chloride (CuCl).[7][10][11] Low yields can often be traced back to several key factors:

• Anhydrous Conditions: Lewis acids like aluminum chloride are extremely sensitive to moisture.[3] Any water present in your solvent, glassware, or reagents will react with and deactivate the AlCl₃ catalyst. It is imperative to use oven-dried glassware, anhydrous solvents, and high-purity, dry reagents. The reaction should be run under an inert atmosphere (e.g., nitrogen or argon) to prevent contamination from atmospheric moisture.[12]

• Catalyst and Co-catalyst Activity: The purity and activity of both AlCl₃ and CuCl are paramount. Use fresh, high-quality reagents. The role of CuCl is to facilitate the formation of the active electrophile from CO and HCl.[11]

• Gas Pressure and Dispersion: The reaction requires a high pressure of carbon monoxide to ensure a sufficient concentration of the gas is dissolved in the reaction medium to react with HCl and generate the electrophile.[11] Efficient stirring is crucial to maximize the gas-liquid interface and promote the reaction.

• Substrate Limitations: The Gattermann-Koch reaction is generally not effective for aromatic compounds that are highly deactivated (e.g., nitrobenzene) or for phenols and their ethers.[7][9][11] Phenols and anilines will complex with the Lewis acid catalyst, deactivating it.[3][6]

Caption: Troubleshooting workflow for the Gattermann-Koch reaction.

Issue 3: My aromatic compound is electron-rich, but the Gattermann-Koch reaction is not working. What is a better alternative?

Q: I am trying to formylate an electron-rich substrate like anisole or dimethylaniline. The Gattermann-Koch reaction failed. Which method should I use instead?

A: For electron-rich aromatic and heteroaromatic compounds, the Vilsmeier-Haack reaction is the superior and more reliable method.[13][14][15] The Gattermann-Koch reaction's harsh conditions and strong Lewis acidity can lead to side reactions or catalyst deactivation with substrates containing heteroatoms like oxygen or nitrogen.[11]

The Vilsmeier-Haack reaction utilizes a milder, pre-formed or in situ-generated electrophile called the Vilsmeier reagent .[13][16] This reagent is typically formed from N,N-dimethylformamide (DMF) and an acid chloride, most commonly phosphorus oxychloride (POCl₃).[14][17]

Key Advantages of the Vilsmeier-Haack Reaction:

• Milder Conditions: The reaction generally proceeds at lower temperatures and does not require high pressures of toxic gas.[13]

• Broader Substrate Scope: It is highly effective for electron-rich arenes such as phenols, anilines, and their derivatives, as well as electron-rich heterocycles like pyrroles, furans, and indoles.[14][15][16] Benzene itself is not reactive enough for this reaction.[14]

• High Regioselectivity: Formylation typically occurs at the para position to an activating group, unless that position is blocked, due to steric hindrance at the ortho position.[13]

Feature	Direct Friedel-Crafts	Gattermann-Koch Reaction	Vilsmeier-Haack Reaction
Formylating Agent	Formyl Chloride (HCOCl)	CO + HCl	DMF + POCl₃ (or other)
Electrophile	Formyl Cation (HCO⁺)	Formyl Cation (HCO⁺)	Vilsmeier Reagent (a chloroiminium ion)
Key Challenge	Reagent is highly unstable	High pressure, anhydrous, toxic gas	Substrate must be electron-rich
Suitable Substrates	Not feasible	Benzene, Toluene	Anisole, Anilines, Pyrroles, Furans
Typical Conditions	N/A	High pressure CO, AlCl₃, CuCl	0°C to 80°C, POCl₃, DMF

Issue 4: Unexpected Side Products or No Reaction with Substituted Benzenes

Q: My Friedel-Crafts type formylation on a substituted benzene ring is giving me a complex mixture of products, or no reaction at all. How do I predict and control the outcome?

A: The success and selectivity of any electrophilic aromatic substitution, including formylation, are dictated by the directing effects of the substituents already present on the aromatic ring.

• Activating Groups: Substituents like alkyl (-R), alkoxy (-OR), and amino (-NR₂) groups are electron-donating and activate the ring. They direct the incoming electrophile to the ortho and para positions. For formylation reactions, the para product is often favored due to less steric hindrance.[12]

• Deactivating Groups: Substituents like nitro (-NO₂), cyano (-CN), sulfonic acid (-SO₃H), and carbonyl groups (-COR, -CHO, -COOH) are strongly electron-withdrawing.[3] These groups deactivate the ring, making it much less nucleophilic and often preventing formylation reactions from occurring under standard conditions.[3][4] If a reaction does proceed, they direct the incoming group to the meta position.

General Troubleshooting Logic for Substituted Arenes:

Caption: Decision logic for formylating substituted aromatic rings.

Experimental Protocols

Protocol 1: General Procedure for Vilsmeier-Haack Formylation of Anisole

This protocol describes the synthesis of p-anisaldehyde from anisole and is representative of the Vilsmeier-Haack reaction.

Materials:

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Anisole, high purity

• Dichloromethane (DCM), anhydrous

• Ice-water bath

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer

Procedure:

• Vilsmeier Reagent Formation: In a three-necked, oven-dried round-bottom flask equipped with a dropping funnel and a magnetic stirrer, place anhydrous DMF (3 equivalents) in anhydrous DCM. Cool the flask to 0°C in an ice-water bath.

• Slowly add POCl₃ (1.2 equivalents) dropwise to the cooled DMF solution with continuous stirring. The Vilsmeier reagent will form in situ. Maintain the temperature at 0°C during the addition.[2]

• Formylation Reaction: To the freshly prepared Vilsmeier reagent, add a solution of anisole (1.0 equivalent) in anhydrous DCM dropwise at 0°C over 30 minutes.[2]

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC).

• Work-up: Carefully quench the reaction by slowly pouring the mixture into a beaker of crushed ice and water. This will hydrolyze the intermediate iminium salt.

• Neutralize the aqueous mixture by slowly adding a saturated sodium bicarbonate solution until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter to remove the drying agent and remove the solvent under reduced pressure. The crude product can then be purified by vacuum distillation or column chromatography to yield p-anisaldehyde.

References

• BenchChem. (n.d.). Troubleshooting Common Issues in Friedel-Crafts Reactions.
• BenchChem. (n.d.). Troubleshooting Low Yield in Friedel-Crafts Acylation of Fluorobenzene.

• Collegedunia. (2021, November 22). Gattermann-Koch Reaction: Mechanism, Limitations and Examples. Retrieved from [Link]

• Clark, J. (n.d.). Explaining the Friedel-Crafts acylation of benzene - electrophilic substitution. Chemguide. Retrieved from [Link]

• LibreTexts Chemistry. (n.d.). Ch12: Friedel-Crafts acylation. Retrieved from [Link]

• Organic Chemistry Revision Sheets. (n.d.). Friedel Crafts - Acylation - Reaction Mechanism Notes. Retrieved from [Link]

• Chemistry Steps. (2025, June 20). Friedel-Crafts Acylation. Retrieved from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Friedel-Crafts Acylation: Mechanism, Reactions & limitations. Retrieved from [Link]

• Vedantu. (n.d.). Gattermann Koch Reaction: Mechanism, Uses & Examples. Retrieved from [Link]

• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119–122.

• J&K Scientific LLC. (2025, March 22). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Testbook. (n.d.). Gattermann Koch Reaction Detailed Explanation with Applications. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• OrgoSolver. (n.d.). Aromatic Reactions: Gattermann–Koch Formylation. Retrieved from [Link]

• LibreTexts Chemistry. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• Indian Institute of Technology Guwahati. (n.d.). Principles of Organic Synthesis. NPTEL. Retrieved from [Link]

• Wikipedia. (n.d.). Formylation. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). Ch12: Friedel-Crafts limitations. Retrieved from [Link]

• Chemistry Steps. (2023, April 24). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Chemistry Stack Exchange. (2019, June 5). Why is formyl chloride unstable while higher acyl chlorides are stable?. Retrieved from [Link]

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Technical Support Center: Optimizing Reaction Conditions for Halogenated Benzaldehydes

Welcome to the technical support center for optimizing reaction conditions for halogenated benzaldehydes. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of cross-coupling reactions and other transformations involving this important class of substrates. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

The presence of both a halogen and an aldehyde functionality on the benzaldehyde scaffold presents unique opportunities and challenges. The aldehyde group, being an electron-withdrawing group, can influence the reactivity of the aryl halide, while also being susceptible to certain reaction conditions. This guide will provide you with the expertise to anticipate and overcome these challenges, ensuring the success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the general reactivity trend for halogenated benzaldehydes in palladium-catalyzed cross-coupling reactions?

The reactivity of the carbon-halogen bond is a critical factor in the rate-determining oxidative addition step of most palladium-catalyzed cross-coupling reactions.[1] The general trend follows the bond dissociation energies, with the weakest bond being the most reactive. For halogenated benzaldehydes, the reactivity order is:

Iodo- > Bromo- > Chloro-

• Iodobenzaldehydes are the most reactive substrates and can often undergo coupling under mild conditions, sometimes even at room temperature.[2]

• Bromobenzaldehydes are also highly reactive and are widely used in cross-coupling reactions. They may require slightly elevated temperatures compared to their iodo- counterparts.[3][4]

• Chlorobenzaldehydes are the least reactive due to the strong C-Cl bond. Their successful coupling often necessitates the use of more specialized and highly active catalyst systems, such as those employing bulky, electron-rich phosphine ligands.[5][6]

Q2: How does the position of the halogen (ortho, meta, para) relative to the aldehyde group affect reactivity?

The position of the halogen substituent significantly impacts the electronic properties and steric environment of the reaction center.

• Ortho-Halogenated Benzaldehydes: The proximity of the halogen to the aldehyde group can introduce steric hindrance, which may slow down the reaction rate by impeding the approach of the bulky catalyst.[1] However, the electron-withdrawing nature of the aldehyde group has a more pronounced activating effect at the ortho and para positions.

• Meta-Halogenated Benzaldehydes: These isomers are generally less electronically activated by the aldehyde group compared to the ortho and para isomers. However, they are also less sterically hindered than the ortho-substituted counterparts.

• Para-Halogenated Benzaldehydes: These substrates benefit from the electronic activation of the aldehyde group without the steric hindrance observed in the ortho-isomers, often leading to good reactivity.

Q3: Can the aldehyde group participate in side reactions during cross-coupling?

Yes, the aldehyde functionality can be sensitive to certain reaction conditions, leading to undesired side products.

• Reduction: Under conditions where hydride sources are present (e.g., from certain bases or solvents), the aldehyde can be reduced to the corresponding benzyl alcohol.

• Aldol Condensation: In the presence of strong bases and at elevated temperatures, self-condensation of the benzaldehyde can occur.

• Cannizzaro Reaction: Under strongly basic conditions, benzaldehydes lacking an α-hydrogen can undergo a disproportionation reaction to yield the corresponding carboxylic acid and benzyl alcohol.

Careful selection of the base and reaction temperature is crucial to minimize these side reactions.

Troubleshooting Guide

This section addresses specific issues that may arise during your experiments with halogenated benzaldehydes.

Issue 1: Low or No Product Yield in Suzuki-Miyaura Coupling

A low or non-existent yield in a Suzuki-Miyaura coupling is a common problem that can stem from several factors.

Possible Causes and Solutions:

• Inactive Catalyst: The active Pd(0) species may not be forming efficiently from the Pd(II) precatalyst.[5]

  • Solution: Ensure your palladium source, such as Pd(PPh₃)₄, is fresh and has been stored under an inert atmosphere.[3] Consider using more robust precatalysts like palladacycles (e.g., G3 or G4 precatalysts) which can generate the active LPd(0) catalyst more cleanly.[5]

• Inefficient Transmetalation: The transfer of the organic group from the boronic acid to the palladium center is a crucial step.

  • Solution: The choice of base is critical. Inorganic bases like K₂CO₃ or K₃PO₄ are commonly used.[3] The strength and solubility of the base can impact the reaction rate. Experimenting with different bases or using a combination of bases may improve the yield.

• Poor Ligand Choice: The ligand stabilizes the palladium catalyst and facilitates the catalytic cycle.

  • Solution: For electron-deficient aryl halides like halogenated benzaldehydes, electron-rich and bulky phosphine ligands (e.g., SPhos, XPhos, RuPhos) can significantly improve catalyst performance.[7]

Issue 2: Significant Dehalogenation of the Starting Material

Dehalogenation is a common side reaction where the halogen atom is replaced by a hydrogen atom, leading to the formation of benzaldehyde.[4][8]

Possible Causes and Solutions:

• Reaction Temperature is Too High: Higher temperatures can promote catalyst decomposition and increase the rate of side reactions, including dehalogenation.[3]

  • Solution: Optimize the reaction temperature by starting at a lower temperature (e.g., 80 °C) and gradually increasing it while monitoring the reaction progress.[4]

• Inappropriate Base or Solvent: Some bases and solvents can act as hydride sources, leading to dehalogenation.

  • Solution: Consider using milder bases. The choice of solvent can also influence the stability of the catalyst and intermediates.[9]

• Catalyst System: Certain palladium catalysts are more prone to promoting dehalogenation.

  • Solution: Screening different palladium precatalysts and ligands can help identify a system that minimizes this side reaction.[10]

Issue 3: Formation of Homocoupling Byproducts

Homocoupling, the dimerization of the starting materials (e.g., the boronic acid in a Suzuki reaction), is a frequent side reaction.[8]

Possible Causes and Solutions:

• Presence of Oxygen: Oxygen can promote the homocoupling of boronic acids.[3][8]

  • Solution: Thoroughly degas the solvent and reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) before adding the catalyst. Maintain a positive pressure of the inert gas throughout the reaction.[3]

• High Catalyst Loading: Excessive catalyst concentration can sometimes favor homocoupling.

  • Solution: Optimize the catalyst loading. Often, a lower catalyst loading is sufficient and can minimize side reactions.[11]

• Pd(II) Species in the Reaction Mixture: The presence of Pd(II) species can lead to the homocoupling of boronic acids.[8]

  • Solution: Ensure the efficient in situ reduction of the Pd(II) precatalyst to the active Pd(0) species.

Issue 4: Low Reactivity of Chloro-Benzaldehydes in Cross-Coupling Reactions

Chlorobenzaldehydes are notoriously less reactive than their bromo and iodo counterparts.[5]

Possible Causes and Solutions:

• Insufficiently Active Catalyst: Standard palladium catalysts may not be active enough to facilitate the oxidative addition to the strong C-Cl bond.

  • Solution: Employ specialized, highly active catalyst systems. Bulky, electron-rich phosphine ligands such as SPhos, XPhos, and RuPhos are often necessary to achieve good yields with aryl chlorides.[6][7] N-heterocyclic carbene (NHC) ligands can also be very effective.[10]

• Suboptimal Reaction Conditions: The conditions used for bromo or iodo-benzaldehydes may not be harsh enough for chlorobenzaldehydes.

  • Solution: Higher reaction temperatures and longer reaction times may be required.[12] The choice of base is also critical; strong bases like NaOtBu or KOtBu are often used for aryl chlorides.[5]

Data Presentation

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling of Halogenated Benzaldehydes with Phenylboronic Acid

Halogen (Position)	Palladium Precatalyst (mol%)	Ligand (mol%)	Base (equivalents)	Solvent	Temperature (°C)	Typical Yield (%)
4-Iodo	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	Toluene/H₂O	80	>90
4-Bromo	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	Toluene/H₂O	100	85-95
4-Chloro	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄ (2)	Dioxane	110	70-85
2-Bromo	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	DME/H₂O	90	60-75
2-Chloro	G3-XPhos (3)	-	NaOtBu (1.5)	t-BuOH	100	50-70

Note: These are representative starting points. Optimization is often necessary for specific substrates and scales.

Experimental Protocols

General Experimental Workflow for Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling of a halogenated benzaldehyde with an arylboronic acid.

• Reaction Setup: To an oven-dried reaction vessel, add the halogenated benzaldehyde (1.0 eq.), arylboronic acid (1.2 eq.), and base (e.g., K₂CO₃, 2.0 eq.).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent and Reagent Addition: Add the degassed solvent (e.g., toluene/water mixture) via syringe.

• Catalyst Addition: In a separate vial, prepare a solution of the palladium precatalyst and ligand in a small amount of the degassed solvent. Add this solution to the reaction mixture via syringe.

• Reaction: Heat the reaction mixture to the desired temperature with vigorous stirring.[3]

• Monitoring: Monitor the progress of the reaction by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[3]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[3]

Visualizations

Troubleshooting Workflow for Low Yield in Cross-Coupling Reactions

Caption: A logical workflow for troubleshooting low-yielding cross-coupling reactions.

Competing Pathways: Cross-Coupling vs. Side Reactions

Caption: Competing reaction pathways in the cross-coupling of halogenated benzaldehydes.

References

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• MDPI. (2018). Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium. Retrieved from [Link]

• ResearchGate. (n.d.). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization conditions of the Heck reaction of iodobenzene with 2, 3-dihydrofuran. Retrieved from [Link]

• Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

• PubMed Central. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Retrieved from [Link]

• ResearchGate. (n.d.). Conversion of 4-bromobenzaldehyde in Suzuki-Miyaura coupling with phenyl boronic acid in H₂O. Retrieved from [Link]

• White Rose Research Online. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Palladium-Catalyzed Homocoupling of Aryl Halides in the Presence of Fluoride. | Request PDF. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Wiley-VCH. (n.d.). 1 Metal-Catalyzed Cross-Couplings of Aryl Halides to Form C–C Bonds in Aqueous Media. Retrieved from [Link]

• PubMed Central. (2024). Protocol for Sonogashira coupling of alkynes and aryl halides via nickel catalysis. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of Suzuki coupling reaction between bromobenzene and phenylboronic acid a. Retrieved from [Link]

• PubMed Central. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Retrieved from [Link]

• Odinity. (2013). Intro to Organometallics: The Heck Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species | Request PDF. Retrieved from [Link]

• ProQuest. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction of Baylis-Hillman Adducts with Iodobenzenes Using a Catalytic Amount of Pd/C under Solvent-Free Conditions. Retrieved from [Link]

• PubMed. (2011). Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species. Retrieved from [Link]

• PubMed. (2021). Reaction screening in multiwell plates: high-throughput optimization of a Buchwald-Hartwig amination. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction parameters for Buchwald-Hartwig amination.... Retrieved from [Link]

• Organic Syntheses. (2022). Nickel-Catalyzed Cross-Coupling of Aryl Halides with Alkyl Halides: Ethyl 4-(4-(4-methylphenylsulfonamido)- phenyl)butanoate. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. Retrieved from [Link]

• ResearchGate. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions | Request PDF. Retrieved from [Link]

• ACS Publications. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure | Organic Letters. Retrieved from [Link]

• ResearchGate. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Retrieved from [Link]

• ACS Publications. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Retrieved from [Link]

• ACS Publications. (2017). Catalysis of Cross-Coupling and Homocoupling Reactions of Aryl Halides Utilizing Ni(0), Ni(I), and Ni(II) Precursors; Ni(0) Compounds as the Probable Catalytic Species but Ni(I) Compounds as Intermediates and Products | Organometallics. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of Substituted Benzaldehydes via a Two- Step, One-Pot Reduction/Cross-Coupling Procedure. Retrieved from [Link]

• Beilstein Journals. (2020). Allylic cross-coupling using aromatic aldehydes as α-alkoxyalkyl anions. Retrieved from [Link]

• Semantic Scholar. (n.d.). [PDF] Solvent effects in palladium catalysed cross-coupling reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• ACS Publications. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Retrieved from [Link]

• Beilstein Journals. (2012). Sonogashira–Hagihara reactions of halogenated glycals. Retrieved from [Link]

• MDPI. (n.d.). Benzimidazolium-Catalyzed Cross-Coupling of Aromatic Aldehydes and Benzyl Halides in Water: A Green and Efficient Synthesis of 3-Hydroxy-1,2,3-Triarylpropan-1-Ones. Retrieved from [Link]

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
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• 8. Yoneda Labs [yonedalabs.com]
• 9. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
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• 11. researchgate.net [researchgate.net]
• 12. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]

removal of impurities from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde by recrystallization

Target Audience: Researchers, Process Chemists, and Drug Development Professionals.

Welcome to the Advanced Troubleshooting Guide for the recrystallization of 5-chloro-2-(4-fluorophenoxy)benzaldehyde. As a highly lipophilic halogenated diaryl ether with a reactive aldehyde moiety, this critical intermediate presents unique thermodynamic and kinetic challenges during purification. This guide synthesizes field-proven methodologies with fundamental physical chemistry to help you achieve high-purity crystalline product at scale.

Core Purification Workflow & Failure Modes

Fig 1: Workflow for the purification of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde and failure modes.

Quantitative Data: Physicochemical & Impurity Profile

To effectively troubleshoot, one must understand the partitioning behavior of the target molecule versus its synthetic impurities.

Table 1: Solubility and Risk Profile in an Isopropanol (IPA) / Heptane System

Component	Synthetic Role	State (20°C)	Sol. (Heptane, 20°C)	Sol. (IPA, 80°C)	Primary Risk Factor During Crystallization
5-Chloro-2-(4-fluorophenoxy)benzaldehyde	Target Product	Solid	Low	High	Oiling out (LLPS) if supersaturated[1]
5-Chloro-2-fluorobenzaldehyde	Unreacted SM	Liquid	High	High	Acts as a co-solvent, depresses mixture MP
4-Fluorophenol	Unreacted SM	Solid	Moderate	High	Co-crystallization via hydrogen bonding
5-Chloro-2-(4-fluorophenoxy)benzoic acid	Degradant	Solid	Very Low	Moderate	Precipitates prematurely during hot filtration

Troubleshooting Guides & FAQs

Q1: During the cooling phase, my solution forms a cloudy emulsion instead of forming crystals. How do I resolve this "oiling out" issue? A1: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS), commonly referred to as "oiling out"[1].

• Causality: Oiling out occurs when the solution reaches supersaturation at a temperature that is above the melting point of the crude solute mixture[2]. Because unreacted 5-chloro-2-fluorobenzaldehyde is a liquid, it severely depresses the melting point of the crude mass. Instead of integrating into a rigid crystal lattice, the solute separates as an amorphous, highly mobile liquid phase. This oil acts as an excellent solvent for impurities, permanently trapping them if the droplets spontaneously solidify into a glass[1].

• Resolution: You must bypass the kinetic barrier of primary nucleation. Shift the binary solvent ratio by increasing the proportion of the "good" solvent (Isopropanol) to lower the saturation temperature. More importantly, introduce 0.5–1.0 wt% of pure seed crystals at a temperature 2–3°C above the cloud point.

Q2: I am detecting a new high-molecular-weight impurity (+16 Da mass shift) after hot filtration. What is causing this, and how can I prevent it? A2: The +16 Da mass shift indicates the formation of 5-chloro-2-(4-fluorophenoxy)benzoic acid via aldehyde autoxidation.

• Causality: Aldehydes are highly susceptible to aerobic oxidation. The reaction is initiated by triplet oxygen ( 3O2​ ) abstracting the weak aldehydic hydrogen, generating an acyl radical[3]. This radical reacts with O2​ in a chain mechanism to form a peroxy radical, then a peracid, which ultimately converts to the carboxylic acid via a Baeyer-Villiger-type intermediate[4]. Elevated temperatures during dissolution and hot filtration exponentially accelerate this radical-chain mechanism.

• Resolution: Perform all dissolution and hot filtration steps strictly under an inert Argon or Nitrogen blanket. Do not exceed 70°C during dissolution. For highly sensitive batches, adding 0.01 equivalents of an antioxidant like BHT (butylated hydroxytoluene) will quench the acylperoxy radicals without interfering with the crystallization lattice.

Q3: Residual 4-fluorophenol is consistently co-crystallizing with my product despite using an anti-solvent. How do I clear it? A3: 4-Fluorophenol acts as a strong hydrogen-bond donor, which can intercalate with the aldehyde oxygen of your target product.

• Causality: While 4-fluorophenol is highly soluble in the IPA/Heptane mother liquor, localized concentration spikes during rapid crystal growth cause it to become trapped within the crystal lattice defects.

• Resolution: Do not rely on crystallization alone to clear phenolic impurities. Implement a pre-crystallization alkaline wash. Because 4-fluorophenol has a pKa​ of ~9.9, washing the crude organic mixture with 0.5 M NaOH will quantitatively deprotonate the phenol, forcing it into the aqueous phase as a phenoxide salt, while your diaryl ether product remains safely in the organic phase.

Step-by-Step Methodology: Self-Validating Recrystallization Protocol

This optimized protocol utilizes a binary Isopropanol/Heptane system and includes built-in validation checks to ensure process integrity.

Step 1: Pre-treatment (Phenol Depletion)

• Dissolve 100 g of crude 5-chloro-2-(4-fluorophenoxy)benzaldehyde in 500 mL of Ethyl Acetate.

• Wash the organic layer with 2 x 200 mL of 0.5 M NaOH (aq).

  • Validation Check: Test the aqueous effluent. It must read pH > 9. This confirms quantitative deprotonation and removal of 4-fluorophenol.

• Wash the organic layer with 200 mL of brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield a phenol-free crude mass.

Step 2: Dissolution & Inerting

• Transfer the crude mass to a jacketed crystallizer equipped with an overhead stirrer.

• Purge the vessel with Nitrogen gas ( N2​ ) for 15 minutes to displace atmospheric oxygen and prevent autoxidation[4].

• Add 300 mL of Isopropanol (IPA) and 100 mL of Heptane (3:1 v/v ratio).

• Heat the suspension to 65°C under continuous N2​ flow until complete dissolution is achieved.

  • Validation Check: The solution must be completely transparent. If turbidity persists, add IPA in 10 mL increments until clear.

Step 3: Hot Filtration

• Pass the hot solution through a pre-warmed (65°C) sintered glass funnel (porosity 3) into a pre-heated, N2​ -purged receiving flask. This removes any insoluble oxidized polymeric byproducts.

Step 4: Seeded Cooling Crystallization

• Cool the filtrate to 55°C at a rate of 1°C/min.

• Critical Step: Add 1.0 g of pure 5-chloro-2-(4-fluorophenoxy)benzaldehyde seed crystals.

• Hold isothermally at 55°C for 30 minutes.

  • Validation Check: Observe the slurry. The presence of discrete, shimmering crystals confirms successful secondary nucleation. If the solution turns milky or emulsified (indicating LLPS/oiling out[2]), immediately reheat to 65°C, add 20 mL of IPA, and repeat the seeding step.

• Apply a non-linear (cubic) cooling ramp from 55°C to 5°C over 4 hours (approx. 0.2°C/min) to promote Ostwald ripening and prevent impurity trapping.

Step 5: Isolation & Drying

• Filter the resulting suspension under vacuum.

• Wash the filter cake with 2 x 50 mL of cold (0°C) Heptane. This displaces the impurity-rich mother liquor without dissolving the product.

• Dry the crystals in a vacuum oven at 40°C (≤ 50 mbar) for 12 hours to yield the pure product.

References

• Radical-chain mechanism for aldehyde autoxidation ResearchGate / Nature Chemistry URL:[Link]

• Autoxidation of Formaldehyde with Oxygen—A Comparison of Reaction Channels National Center for Biotechnology Information (NCBI) - PMC URL:[Link]

• 3.6F: Troubleshooting - Liquid Droplets Form (The Solid "Oils Out") Chemistry LibreTexts URL:[Link]

• Oiling Out in Crystallization Mettler Toledo URL:[Link]

Sources

• 1. mt.com [mt.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Autoxidation of Formaldehyde with Oxygen—A Comparison of Reaction Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Dealing with Air-Sensitive Reagents in the Synthesis of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Target Audience: Researchers, Process Chemists, and Drug Development Professionals

Introduction & Mechanistic Context

5-Chloro-2-(4-fluorophenoxy)benzaldehyde is a critical intermediate in the synthesis of active pharmaceutical ingredients, most notably EP4 receptor antagonists like CJ-42794, which are investigated for their roles in modulating inflammation and tumorigenesis[1][2].

Constructing the diaryl ether linkage in this molecule often relies on transition-metal-catalyzed cross-couplings (Buchwald-Hartwig or Ullmann-type reactions) between 2-bromo-5-chlorobenzaldehyde and 4-fluorophenol. The primary technical hurdle in this workflow is the extreme air-sensitivity of the active catalytic species. Bulky dialkylbiaryl phosphine ligands (e.g., RockPhos) are required to drive the difficult C-O reductive elimination, but these ligands form highly unsaturated 12- or 14-electron L1​Pd(0) complexes[3]. This low-coordinate state makes the palladium center highly susceptible to irreversible oxidation by adventitious O2​ , while the electron-rich phosphines readily degrade into inactive phosphine oxides ( P(V)=O )[4][5].

Mechanistic Workflow & Failure Pathways

Fig 1: Buchwald-Hartwig catalytic cycle for diaryl ether synthesis, highlighting O2 failure modes.

Quantitative Impact of Atmospheric Conditions

To understand the causality behind reaction failures, refer to the following self-validating data regarding Pd-catalyzed diaryl ether synthesis. A color change to deep black early in the reaction is a direct visual validation of system failure (Pd black precipitation).

Atmospheric Condition	Active Catalyst State	Ligand State	Visual Indicator	Expected Conversion	Primary Failure Mode
Strict Argon (Glovebox)	Active L1​Pd(0)	P(III)	Clear yellow/orange	> 95%	N/A (Optimal)
Standard N2​ (Schlenk)	Active L1​Pd(0)	P(III)	Yellow to dark orange	85 - 92%	Trace ligand oxidation
Poorly Degassed Solvent	Partial Pd Black	Mixed P(III) / P(V)=O	Muddy brown/black	20 - 40%	Premature catalyst death
Open Air	Inactive Pd(II) / Pd(0)	P(V)=O (Oxide)	Immediate black ppt	< 5%	Rapid L1​Pd(0) oxidation

Troubleshooting Guides & FAQs

Q1: Why does my Pd-catalyzed synthesis of 5-chloro-2-(4-fluorophenoxy)benzaldehyde stall at 20-30% conversion? A1: Stalled conversions are almost exclusively caused by catalyst death via oxygen interception. In this cross-coupling, the active L1​Pd(0) intermediate is a highly reactive, 12-electron species[3]. If even trace amounts of O2​ are present, oxygen will outcompete the aryl halide for the palladium center, leading to the irreversible precipitation of inactive Pd black. Additionally, the electron-rich dialkylbiaryl phosphines required for this coupling are rapidly oxidized to phosphine oxides ( P(V)=O ), stripping the palladium of its stabilizing ligand[4][5].

Q2: How should I handle the air-sensitive phosphine ligands required for this coupling? A2: Do not use free phosphine ligands if you lack a strictly controlled glovebox. Instead, utilize air-stable Pd(II) precatalysts (e.g., RockPhos Pd G3). These palladacycles are completely stable to air and moisture on the benchtop. They only generate the highly sensitive L1​Pd(0) species in situ once subjected to a base and heat inside your sealed, degassed reaction vessel[3]. This creates a self-validating system: if the precatalyst is loaded correctly, handling errors prior to sealing the flask are eliminated.

Q3: Can I switch to an Ullmann (Cu-catalyzed) approach to avoid the extreme air-sensitivity of Palladium? A3: Switching to Copper does not eliminate air-sensitivity. While Cu(I) salts (e.g., CuI) are cheaper, they readily oxidize to Cu(II) in the presence of air, which is catalytically inactive for diaryl ether formation[6][7]. If you use an Ullmann protocol, you must still employ rigorous Schlenk techniques and utilize stabilizing ligands like N,N-dimethylglycine or 1,10-phenanthroline to maintain the active Cu(I) oxidation state[6].

Q4: What is the most reliable solvent degassing protocol for this specific reaction? A4: Simply bubbling (sparging) nitrogen through your solvent (Toluene or DMF) is insufficient for 12-electron Pd(0) systems. You must use the Freeze-Pump-Thaw method (minimum of 3 cycles). Dissolved oxygen in the solvent is the number one cause of premature catalyst quenching.

Q5: Is there an alternative synthetic route that avoids air-sensitive organometallics entirely? A5: Yes. You can bypass transition-metal catalysis by utilizing a Nucleophilic Aromatic Substitution (SNAr) . By changing your starting material from 2-bromo-5-chlorobenzaldehyde to 2-fluoro-5-chlorobenzaldehyde , the highly electronegative fluorine atom is strongly activated by the ortho aldehyde group. This allows 4-fluorophenol to attack directly in the presence of a simple base (e.g., K2​CO3​ ) in DMF at 80-100 °C. This route is entirely insensitive to oxygen, requiring only basic protection from atmospheric moisture.

Experimental Protocol: Air-Free Buchwald-Hartwig Coupling

This methodology outlines a highly reliable, self-validating protocol utilizing an air-stable precatalyst to bypass the handling of free, air-sensitive phosphines.

Reagents:

• 2-Bromo-5-chlorobenzaldehyde (1.0 equiv)

• 4-Fluorophenol (1.2 equiv)

• RockPhos Pd G3 Precatalyst (2-5 mol%)

• Cesium Carbonate ( Cs2​CO3​ , 2.0 equiv, finely milled)

• Anhydrous Toluene (0.2 M)

Step-by-Step Methodology:

• Vessel Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum. Backfill with high-purity Argon. Repeat the vacuum/Argon cycle three times.

• Solid Addition: Briefly open the flask under a positive flow of Argon. Add 2-bromo-5-chlorobenzaldehyde, 4-fluorophenol, Cs2​CO3​ , and the RockPhos Pd G3 precatalyst.

  • Causality Note: Because we are using a G3 Pd(II) precatalyst, the solids can tolerate this brief atmospheric exposure without degrading[3].

• Solvent Degassing: In a separate Schlenk flask, subject anhydrous Toluene to three cycles of Freeze-Pump-Thaw.

• Solvent Transfer: Transfer the degassed Toluene to the reaction flask via an air-tight syringe or cannula under Argon.

• Reaction Execution: Seal the Schlenk flask and heat to 100 °C with vigorous stirring for 12 hours.

  • Validation Check: The solution should turn a clear, deep yellow/orange as the active L1​Pd(0) is generated. If the solution turns opaque black within the first hour, oxygen has breached the system.

• Workup: Cool to room temperature. The reaction is no longer air-sensitive. Dilute with ethyl acetate, filter through a pad of Celite to remove the base and spent palladium, and concentrate in vacuo prior to chromatographic purification.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. WO2016021742A1 - Heterocyclic compounds as ep4 receptor antagonists - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. escholarship.org [escholarship.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. longdom.org [longdom.org]
• 7. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison Guide: Characterization and Synthetic Utility of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde Derivatives

Executive Summary & Structural Significance

In the landscape of modern drug discovery and agrochemical development, halogenated diaryl ethers represent a privileged structural motif. 5-Chloro-2-(4-fluorophenoxy)benzaldehyde stands out as a highly versatile, multi-functional building block. It combines a reactive formyl group for downstream functionalization, a stable diaryl ether linkage that modulates lipophilicity, and dual halogenation (chlorine and fluorine) that provides critical handles for tuning metabolic stability and target binding affinity.

This guide provides an objective, data-driven comparison of 5-chloro-2-(4-fluorophenoxy)benzaldehyde against alternative scaffolds, detailing its reactivity profile, physical behavior in various solvent systems, and step-by-step, self-validating protocols for its derivatization.

Comparative Reactivity Profile

When designing synthetic routes, selecting the correct aldehyde precursor is critical. The reactivity of 5-chloro-2-(4-fluorophenoxy)benzaldehyde is heavily influenced by the steric bulk and electronic properties of the ortho-phenoxy group.

To contextualize its performance, we compare it against its direct precursor, 5-Chloro-2-fluorobenzaldehyde [1], and the industry-standard pyrethroid intermediate, 3-Phenoxybenzaldehyde .

Table 1: Scaffold Reactivity and Application Comparison

Scaffold	Electrophilicity of Aldehyde	Steric Hindrance	Reductive Amination Yield	Primary Downstream Applications
5-Chloro-2-fluorobenzaldehyde	Very High	Low	>95%	SNAr Precursors, Fluorescent Probes
5-Chloro-2-(4-fluorophenoxy)benzaldehyde	Moderate	High (ortho-phenoxy)	80–85%	Kinase Inhibitors, Dibenzoxepins
3-Phenoxybenzaldehyde	High	Low (meta-phenoxy)	>90%	Pyrethroid Insecticides

Mechanistic Insight: The ortho-fluorine in 5-chloro-2-fluorobenzaldehyde is highly activated by the electron-withdrawing formyl group, making it an excellent electrophile for Nucleophilic Aromatic Substitution (SNAr) [2]. However, once the 4-fluorophenoxy group is installed, the resulting ether linkage donates electron density into the ring via resonance, slightly dampening the electrophilicity of the aldehyde. Furthermore, the steric bulk of the ortho-substituent requires more aggressive conditions or specialized catalysts for subsequent condensation reactions (e.g., Schiff base formation or McMurry coupling).

Mechanistic Pathways & Synthetic Workflows

The synthesis and subsequent derivatization of this scaffold follow distinct mechanistic pathways. The initial formation of the diaryl ether core relies on the stabilization of a Meisenheimer complex, while downstream derivatization branches into various functional groups.

Fig 1. SNAr pathway for synthesizing the diaryl ether core via Meisenheimer complex formation.

Fig 2. Divergent synthetic workflow for 5-chloro-2-(4-fluorophenoxy)benzaldehyde derivatization.

Experimental Data: Solvent & Mass Transfer Effects

When reducing the aldehyde to a benzyl alcohol derivative, the choice of solvent dramatically impacts the yield. Recent studies utilizing Deep Eutectic Solvents (DES) as green alternatives to methanol have highlighted severe mass-transfer limitations due to fluid viscosity [3].

Table 2: Geometry & Temperature Effects on Borohydride Reduction in DES

Reaction Conditions: 0.5 mmol aldehyde, 1.0 mmol NaBH₄, 3 mL solvent, 500 rpm stirring, 20 minutes.

Solvent System	Relative Viscosity	Vessel Geometry	Temp (°C)	Conversion (%)
Methanol (Control)	Low	Narrow / Wide	25	99%
ChCl/EG DES	Moderate	Narrow / Wide	25	97–98%
ChCl/G DES	High	Narrow	25	66%
ChCl/U DES	Very High	Narrow (17.5 mm)	25	19%
ChCl/U DES	Very High	Wide (38.0 mm)	25	41%
ChCl/U DES	Very High	Narrow (17.5 mm)	40	96%

Causality Analysis: In highly viscous solvents like Choline Chloride/Urea (ChCl/U), molecular diffusion is severely restricted, leading to localized depletion of the reducing agent. Expanding the vessel geometry increases the shear rate, moderately improving yields (19% to 41%). However, elevating the temperature to 40°C exponentially decreases viscosity, shifting the fluid dynamics from laminar to turbulent micro-mixing, which is an absolute requirement for quantitative conversion in these green solvent systems.

Self-Validating Experimental Protocols

The following methodologies are engineered as self-validating systems. Each step includes observable checkpoints to ensure process integrity without requiring immediate spectroscopic confirmation.

Protocol A: SNAr Synthesis of the Diaryl Ether Core

Objective: Construct 5-chloro-2-(4-fluorophenoxy)benzaldehyde from 5-chloro-2-fluorobenzaldehyde.

• Reagent Preparation: In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve 4-fluorophenol (1.0 eq) in anhydrous DMSO (0.5 M).

• Deprotonation: Add Cesium Carbonate (Cs₂CO₃, 1.5 eq).

  • Causality: Cs₂CO₃ is selected over K₂CO₃ because the larger ionic radius of the cesium cation provides a weakly coordinated, "naked" phenoxide ion, drastically enhancing its nucleophilicity [4].

  • Validation Checkpoint: The solution will transition from colorless to a vibrant, faint yellow within 5 minutes, visually confirming phenoxide formation.

• Electrophile Addition: Add 5-chloro-2-fluorobenzaldehyde (1.0 eq) dropwise to the stirring mixture.

• Thermal Activation: Heat the reaction to 120°C for 2 hours.

  • Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 8:2). The highly UV-active starting material spot (Rf ~0.6) must completely disappear, replaced by a new, slightly more polar product spot (Rf ~0.45).

• Quench & Selective Workup: Cool to room temperature and pour the mixture into ice water. Extract thrice with Ethyl Acetate.

  • Causality: Wash the combined organic layers with 1M NaOH. This step is critical; it selectively deprotonates and removes any unreacted 4-fluorophenol into the aqueous layer, preventing contamination of the final product. Wash subsequently with brine to remove residual DMSO.

• Isolation: Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and recrystallize from hot ethanol to yield the pure aldehyde.

Protocol B: Borohydride Reduction in Deep Eutectic Solvents (DES)

Objective: Green synthesis of the corresponding benzyl alcohol derivative.

• DES Formulation: Prepare a Choline Chloride/Urea (1:2 molar ratio) DES by heating the solid mixture at 80°C until a clear, homogeneous, viscous liquid forms.

• Reaction Setup: Transfer 3 mL of the DES to a wide-diameter Schlenk tube (38.0 mm outer diameter).

  • Causality: As demonstrated in Table 2, a wide vessel geometry is mandatory to overcome the mass-transfer limitations inherent to viscous DES systems [3].

• Substrate Addition: Dissolve the synthesized 5-chloro-2-(4-fluorophenoxy)benzaldehyde (0.5 mmol) into the DES.

• Reduction: Add Sodium Borohydride (NaBH₄, 1.0 mmol) in small portions.

  • Validation Checkpoint: Mild effervescence (H₂ gas evolution) will occur. If effervescence is localized and not dispersing, mixing is insufficient.

• Thermal Viscosity Tuning: Heat the reaction strictly to 40°C and stir at 500 rpm for 20 minutes.

  • Causality: This specific thermal bump reduces the solvent viscosity just enough to allow quantitative hydride transfer without degrading the DES network.

• Workup: Quench the reaction with 10 mL of deionized water. The addition of water immediately breaks the hydrogen-bonded DES network, causing the highly lipophilic benzyl alcohol product to precipitate as a white solid. Filter and wash with cold water.

References

• National Institutes of Health (PubChem). "5-Chloro-2-fluorobenzaldehyde | C7H4ClFO | CID 2773586 - PubChem." NIH PubChem Database. Available at:[Link]

• National Institutes of Health (PMC). "New Short Strategy for the Synthesis of the Dibenz[b,f]oxepin Scaffold." NIH PubMed Central. Available at:[Link]

• ChemRxiv. "Computer Vision Helps Experimentally Monitor Mixing Effects in Deep Eutectic Solvents." ChemRxiv Preprints. Available at:[Link]

Sources

• 1. 5-Chloro-2-fluorobenzaldehyde | C7H4ClFO | CID 2773586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. New Short Strategy for the Synthesis of the Dibenz[b,f]oxepin Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Predictive Guide to the Structural Confirmation of Synthesized 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

In the landscape of drug discovery and materials science, the unambiguous structural confirmation of newly synthesized molecules is a cornerstone of rigorous scientific practice. For novel compounds such as 5-Chloro-2-(4-fluorophenoxy)benzaldehyde, a multi-faceted analytical approach is not just recommended, but essential to ensure the fidelity of the chemical structure. This guide provides a comprehensive framework for the structural elucidation of this target molecule, leveraging foundational spectroscopic techniques. As experimental data for this specific molecule is not widely published, we will present a predictive analysis based on established spectroscopic principles and data from structurally analogous compounds. This approach serves as a robust template for researchers to compare their experimental findings against.

The primary analytical methods for structural confirmation of organic molecules include Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.[1][2][3] Each technique provides a unique piece of the structural puzzle, and their combined application allows for a self-validating system of confirmation.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for determining the detailed structure of organic compounds, as it provides information on the connectivity and environment of hydrogen and carbon atoms.[3][4] For 5-Chloro-2-(4-fluorophenoxy)benzaldehyde, both ¹H and ¹³C NMR will be indispensable.

The ¹H NMR spectrum will reveal the number of different types of protons and their neighboring environments. The predicted chemical shifts (δ) are influenced by the electronic effects of the substituents on the two aromatic rings.

Key Diagnostic Features:

• Aldehyde Proton: A singlet peak is expected in the downfield region of ~9.8-10.5 ppm .[5] This significant downfield shift is characteristic of a proton attached to a carbonyl carbon.

• Aromatic Protons: The spectrum will display signals for the seven aromatic protons, which will be split into complex multiplets due to proton-proton and potentially proton-fluorine couplings.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale
Aldehyde (-CHO)	9.8 - 10.5	Singlet (s)	Deshielding by the carbonyl group.
H-3	7.2 - 7.4	Doublet of doublets (dd)	Ortho to the phenoxy group and meta to the aldehyde and chloro groups.
H-4	7.5 - 7.7	Doublet of doublets (dd)	Ortho to the chloro group and meta to the phenoxy and aldehyde groups.
H-6	7.8 - 8.0	Doublet (d)	Ortho to the aldehyde and chloro groups.
H-2'/H-6'	7.1 - 7.3	Multiplet (m)	Protons on the fluorophenoxy ring ortho to the ether linkage.
H-3'/H-5'	7.0 - 7.2	Multiplet (m)	Protons on the fluorophenoxy ring meta to the ether linkage.

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

Key Diagnostic Features:

• Carbonyl Carbon: A signal for the aldehyde carbonyl carbon is expected in the highly deshielded region of 185-195 ppm .[6]

• Aromatic Carbons: The twelve aromatic carbons will resonate in the range of 115-165 ppm . The carbon attached to the fluorine will likely show a large coupling constant.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
Aldehyde (C=O)	185 - 195	Highly deshielded due to the electronegative oxygen atom.[6]
C-1	125 - 130	Attached to the aldehyde group.
C-2	155 - 160	Attached to the electronegative oxygen of the phenoxy group.
C-3	118 - 122	Aromatic CH.
C-4	130 - 135	Aromatic CH.
C-5	128 - 132	Attached to the chloro group.
C-6	135 - 140	Aromatic CH.
C-1'	150 - 155	Attached to the ether oxygen.
C-2'/C-6'	120 - 125	Aromatic CH ortho to the ether linkage.
C-3'/C-5'	115 - 120 (doublet, J_CF)	Aromatic CH meta to the ether linkage, coupled to fluorine.
C-4'	158 - 163 (doublet, J_CF)	Attached to the fluorine atom, showing a large C-F coupling.

Experimental Protocol for NMR Spectroscopy A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural determination.[7]

• Sample Preparation: Dissolve 5-10 mg of the synthesized 5-Chloro-2-(4-fluorophenoxy)benzaldehyde in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrument Setup: Record the ¹H and ¹³C NMR spectra on a 400 or 500 MHz NMR spectrometer.

• Data Acquisition: Acquire the ¹H spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio. For the ¹³C spectrum, a proton-decoupled experiment is standard.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals in the ¹H NMR spectrum.

Caption: A comprehensive workflow for structural elucidation.

IV. Conclusion

The structural confirmation of a newly synthesized compound like 5-Chloro-2-(4-fluorophenoxy)benzaldehyde requires a synergistic application of multiple analytical techniques. By comparing the experimental data from ¹H NMR, ¹³C NMR, mass spectrometry, and IR spectroscopy with the predicted values and patterns outlined in this guide, researchers can confidently ascertain the structure of their synthesized product. This rigorous, self-validating approach is fundamental to ensuring the integrity and reproducibility of scientific research in drug development and beyond.

References

• Research and Reviews. (2024, September 27). Characterization and Identification in Organic Chemistry through Analytical Techniques.
• Organic Spectroscopy International. (2015, July 2). MASS SPECTRUM OF ETHERS.
• Modern Analytical Technique for Characterization Organic Compounds. (2025, July 2).
• Analytical Techniques Used in Organic Chemistry: Instruments for Molecule Identification and Characterization. (2025, April 27).
• PubMed. (1997). Composition and Purity of Combinatorial Aryl Ether Collections Analyzed by Electrospray Mass Spectrometry.
• A Level Chemistry Revision. (2022, January 5). Organic Analysis.
• Britannica. (2026, February 10). Chemical compound - Spectroscopy, Organic, Analysis.
• Slideshare. (n.d.). Msc alcohols, phenols, ethers.
• Beilstein Journals. (n.d.). Supporting Information Rhodium-catalyzed reductive carbonylation of aryl iodides to arylaldehydes with syngas MS spectra of isot.
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The Halogen Dichotomy: A Comparative Guide to Chlorine vs. Fluorine Substituents in Rational Drug Design

In medicinal chemistry, the strategic incorporation of halogen atoms is a foundational technique for optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of lead compounds. While both fluorine and chlorine belong to the halogen group, their distinct physicochemical properties dictate entirely different roles in rational drug design.

Fluorine is prized for its extreme electronegativity and small size, making it an ideal bioisostere for hydrogen to modulate pKa and block metabolism 1[1]. In contrast, chlorine acts as a lipophilic anchor, driving target affinity through steric bulk and halogen bonding—a phenomenon often referred to in the industry as the "Magic Chloro" effect 2[2]. This guide provides an objective, data-driven comparison of these two substituents to inform structural optimization.

Physicochemical Profiling: Sterics, Electronics, and Lipophilicity

The decision to substitute a lead compound with fluorine versus chlorine hinges on their divergent physicochemical parameters 3[3].

• Steric Bulk : Fluorine (van der Waals radius = 1.47 Å) is the closest isostere to hydrogen (1.20 Å), allowing it to be introduced without causing significant steric clashes in a receptor binding pocket 1[1]. Chlorine (1.75 Å) is significantly larger, sterically mimicking a methyl group (2.00 Å) 2[2].

• Electronic Effects : Fluorine is the most electronegative element (Pauling scale 3.98). It strongly withdraws electron density via inductive effects, which can profoundly lower the pKa of adjacent basic amines, thereby enhancing passive membrane permeability . Chlorine (3.16) is less electronegative but highly polarizable, allowing it to participate in unique intermolecular interactions 4[4].

• Lipophilicity : Fluorine substitution generally imparts only a marginal increase in lipophilicity ( π = 0.14). Chlorine, however, is highly lipophilic ( π = 0.71), driving the compound into hydrophobic pockets and lipid membranes 4[4].

Table 1: Quantitative Comparison of Substituent Properties

Property	Fluorine (-F)	Chlorine (-Cl)	Hydrogen (-H)	Methyl (-CH3)
Van der Waals Radius (Å)	1.47	1.75	1.20	2.00
Electronegativity (Pauling)	3.98	3.16	2.20	2.55
Lipophilicity ( π constant)	0.14	0.71	0.00	0.56
Primary Interaction Mode	Inductive / Conformational	Halogen Bonding / Steric	N/A	Hydrophobic

Target Affinity and Binding Kinetics

The "Magic Chloro" effect describes instances where the simple substitution of a hydrogen atom with a chlorine atom results in up to a 100,000-fold improvement in target potency 2[2]. This is rarely due to lipophilicity alone. Chlorine's polarizability allows it to form halogen bonds —highly directional, non-covalent interactions where the electron-deficient "sigma-hole" of the chlorine atom interacts with Lewis bases (e.g., backbone carbonyls) in the protein target 5[5].

Fluorine, lacking a significant sigma-hole, rarely participates in halogen bonding. Instead, its value in binding kinetics comes from conformational control . The highly polarized C-F bond can induce the gauche effect, restricting the molecule into a bioactive conformation that reduces the entropic penalty of binding .

Metabolic Stability: Mechanisms of CYP450 Evasion

A primary reason for halogenation is to improve the metabolic stability of a drug candidate. However, the mechanistic rationale differs fundamentally between the two atoms.

Historically, fluorine's ability to block metabolism was attributed solely to the high bond dissociation energy of the C-F bond (116 kcal/mol) compared to the C-H bond (99 kcal/mol) 6[6]. However, modern physical organic chemistry reveals that fluorine primarily protects arenes by electronic deactivation 7[7]. Cytochrome P450 (CYP450) enzymes oxidize arenes via an electrophilic iron-oxo species ( FeO3+ ). Fluorine withdraws electron density from the aromatic ring, lowering its Highest Occupied Molecular Orbital (HOMO) and severely reducing the affinity of the electrophilic CYP450 intermediate for the substrate 7[7].

Chlorine can also block metabolism at specific sites due to steric hindrance, but its high lipophilicity often increases the molecule's overall affinity for CYP450 active sites. This can inadvertently shift metabolism to other labile sites on the molecule or, if placed incorrectly, generate reactive epoxide intermediates 8[8].

Caption: Divergent mechanisms of CYP450 interaction and metabolic modulation by fluorine vs. chlorine.

Experimental Protocol: Self-Validating Metabolic Stability Assessment

To objectively compare the metabolic stability of fluorinated versus chlorinated analogs, a robust, self-validating Human Liver Microsome (HLM) assay is required 9[9].

Objective: Determine the in vitro intrinsic clearance ( CLint​ ) and identify reactive metabolites of halogenated drug candidates.

Step-by-Step Methodology:

• System Preparation : Prepare a 1 µM stock solution of the test compound in DMSO. Add HLM (0.5–1.0 mg/mL final protein concentration) to a pre-warmed phosphate buffer (pH 7.4) in a 96-well plate.

  • Causality: DMSO ensures the solubility of highly lipophilic chlorinated compounds. However, the final DMSO concentration must remain ≤0.1% to prevent solvent-induced inhibition of CYP enzymes.

• Thermal Equilibration : Pre-incubate the mixture at 37°C for 5-10 minutes.

  • Causality: Ensures the system reaches physiological temperature before the reaction begins, preventing kinetic lag phases that skew clearance calculations.

• Reaction Initiation : Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system.

  • Causality: NADPH is the obligate electron donor for CYP450. Self-Validation : A parallel negative control omitting NADPH must be run. If compound depletion occurs in the absence of NADPH, it indicates chemical instability or non-specific protein binding, not CYP-mediated metabolism.

• Kinetic Quenching : At specific time points (e.g., 0, 5, 15, 30, 60 minutes), extract aliquots and immediately quench by adding cold acetonitrile containing an internal standard.

  • Causality: Cold organic solvent instantly denatures proteins, halting enzymatic activity. The internal standard (a stable-isotope labeled analog) corrects for matrix effects and variations in extraction efficiency.

• Analytical Detection : Centrifuge the plates and analyze the supernatant.

  • Causality: High-Resolution Mass Spectrometry (HRMS) is critical for chlorinated compounds to detect unexpected reactive metabolites (e.g., epoxides). For fluorinated compounds, ¹⁹F NMR Spectroscopy provides a comprehensive profile of all fluorine-containing species with minimal sample preparation 9[9].

Caption: Self-validating experimental workflow for assessing the metabolic stability of halogenated drugs.

Strategic Decision Matrix: When to Use Which?

• Opt for Fluorine when the primary goal is to block a specific site of metabolism without drastically increasing the molecule's overall lipophilicity or molecular weight. Fluorine is also the superior choice for modulating the pKa of adjacent basic centers to improve oral bioavailability and membrane permeability.

• Opt for Chlorine when the binding pocket features a hydrophobic cavity that can accommodate the steric bulk of a methyl group, or when there is an opportunity to engage a backbone carbonyl via halogen bonding. Chlorine is highly effective at driving initial hit-to-lead potency, provided the resulting increase in lipophilicity does not compromise aqueous solubility or induce off-target toxicity.

References

• 9 - Benchchem

• 1 - Taylor & Francis 3.3 - ResearchGate 4. - Sussex Drug Discovery Centre

• 2 - GDCh.app 6.4 - PMC 7.5 - MDPI 8.6 - PubMed 9.7 - PMC 10.8 - ResearchGate

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Method Validation and Column Comparison Guide for 5-Chloro-2-(4-fluorophenoxy)benzaldehyde Analysis

Target Audience: Analytical Researchers, QC Scientists, and Pharmaceutical Development Professionals Application: High-Performance Liquid Chromatography (HPLC) Method Development and ICH Q2(R2) Validation

Executive Summary & Analytical Challenge

The compound 5-Chloro-2-(4-fluorophenoxy)benzaldehyde is a highly lipophilic, halogenated diaryl ether intermediate. Developing a robust HPLC method for its quantification and impurity profiling presents a significant chromatographic challenge. The molecule contains multiple highly electronegative substituents (a chloro group and a fluoro group) distributed across two aromatic rings linked by an ether oxygen.

During synthesis, positional isomers (e.g., 4-chloro or 3-fluorophenoxy derivatives) and structurally similar unreacted starting materials frequently co-elute. Standard reversed-phase methods rely almost entirely on dispersive (hydrophobic) interactions, which are insufficient to resolve these critical pairs. This guide objectively compares standard column chemistries against specialized fluorinated phases and provides a self-validating, step-by-step protocol based on the latest[1].

Mechanistic Rationale: Why Standard C18 Fails

To understand the causality behind column selection, we must analyze the retention mechanisms at play.

• Standard C18 Columns: Alkyl phases separate analytes based on hydrophobicity. Because positional isomers of halogenated diaryl ethers have nearly identical partition coefficients (LogP), a C18 column cannot differentiate them, leading to co-elution[2].

• Pentafluorophenyl (PFP) Columns: PFP phases introduce orthogonal retention mechanisms. The highly electronegative fluorine atoms on the stationary phase interact with the analyte via π−π interactions, strong dipole-dipole interactions, and hydrogen bonding. Furthermore, the rigid C-F bonds provide exceptional shape selectivity , allowing the column to recognize subtle spatial differences between positional isomers of halogenated aromatic compounds[3].

Caption: Decision logic for selecting a PFP stationary phase over C18 for halogenated aromatics.

Objective Column Comparison Data

To objectively demonstrate the performance differences, the table below summarizes the chromatographic data for 5-Chloro-2-(4-fluorophenoxy)benzaldehyde and its critical positional isomer impurity (4-Chloro derivative) across three distinct column chemistries.

Experimental Conditions:

• Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B) - Isocratic 35:65 (v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Temperature: 40°C

Table 1: Comparative Chromatographic Performance

Column Chemistry (150 x 4.6 mm, 3 µm)	Retention Time (min)	USP Tailing Factor (Tf)	Resolution (Rs) from Critical Pair	Suitability for Validation
Standard C18 (Alkyl)	8.45	1.15	0.8 (Co-elution)	❌ Fails Specificity
Biphenyl ( π−π dominant)	10.20	1.10	1.4 (Partial)	⚠️ Marginal
PFP / Pentafluorophenyl (Dipole/Shape)	12.35	1.02	2.6 (Baseline)	✅ Optimal

Data Synthesis: The [3] successfully achieves baseline resolution ( Rs​>2.0 ) due to the enhanced dipole-dipole interactions between the fluorinated stationary phase and the halogenated analyte[2].

Step-by-Step ICH Q2(R2) Validation Protocol

Once the PFP column is selected, the method must be validated as a self-validating system according to the [1]. This ensures that every run internally verifies its own accuracy and precision.

System Suitability Criteria (Self-Validating Checks)

Before initiating any validation sequence, the system must pass the following criteria using a standard solution (100 µg/mL):

• Retention Time Precision: %RSD ≤ 1.0% (n=6).

• Resolution: Rs​≥ 2.0 between 5-Chloro-2-(4-fluorophenoxy)benzaldehyde and its closest impurity.

• Tailing Factor: Tf​≤ 1.5.

Phase 1: Specificity & Forced Degradation

Objective: Prove the method can unequivocally assess the analyte in the presence of impurities and degradants.

• Prepare 1 mg/mL sample solutions.

• Subject aliquots to stress conditions:

  • Acidic: 1N HCl at 60°C for 2 hours.

  • Basic: 1N NaOH at 60°C for 2 hours.

  • Oxidative: 3% H2​O2​ at room temp for 2 hours.

  • Thermal/Photolytic: 105°C and UV light exposure for 24 hours.

• Neutralize and dilute to working concentration (100 µg/mL).

• Acceptance: Peak purity angle must be less than the peak purity threshold (via PDA detection), confirming no co-eluting degradants[1].

Phase 2: Linearity & Range

Objective: Demonstrate that the response is directly proportional to concentration.

• Prepare a stock solution of the reference standard.

• Dilute to 5 concentration levels spanning 50% to 150% of the target concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each level in triplicate.

• Acceptance: Plot peak area vs. concentration. The correlation coefficient ( R2 ) must be ≥ 0.999. The y-intercept should be ≤ 2.0% of the 100% level response.

Phase 3: Accuracy (Recovery)

Objective: Verify the closeness of agreement between the accepted true value and the measured value.

• Spike known amounts of the reference standard into a synthetic matrix (or blank solvent) at three levels: 80%, 100%, and 120% of the target concentration.

• Prepare three independent replicates per level (9 samples total).

• Calculate the percentage recovery against a theoretical 100% standard.

• Acceptance: Mean recovery must fall between 98.0% and 102.0% with an RSD ≤ 2.0%[1].

Phase 4: Precision (Repeatability & Intermediate Precision)

Objective: Ensure the method yields consistent results under normal operating conditions.

• Repeatability: Prepare 6 independent sample preparations at 100% concentration. Analyze on the same day, by the same analyst, on the same instrument.

• Intermediate Precision: Repeat the above step on a different day, by a different analyst, using a different HPLC system.

• Acceptance: The %RSD of the assay results for both sets must be ≤ 2.0%.

Phase 5: Robustness (Design of Experiments)

Objective: Prove the method remains unaffected by small, deliberate variations.

• Vary the following parameters systematically:

  • Flow rate: ± 0.1 mL/min

  • Column temperature: ± 5°C

  • Mobile phase organic composition: ± 2% absolute

• Acceptance: System suitability criteria (Resolution >2.0 , Tailing <1.5 ) must be met under all perturbed conditions.

Caption: Sequential ICH Q2(R2) method validation workflow for HPLC analytical procedures.

Conclusion

The analysis of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde highlights the limitations of traditional C18 column chemistries when dealing with complex, halogenated positional isomers. By leveraging the multiple retention mechanisms of a Pentafluorophenyl (PFP) stationary phase—specifically dipole-dipole interactions and shape selectivity—chromatographers can achieve the baseline resolution necessary for stringent quality control. Following the outlined ICH Q2(R2) protocol ensures that the resulting method is not only scientifically sound but fully compliant with global regulatory standards.

References

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• Luna PFP(2) HPLC Columns: Mechanisms of Interaction . Phenomenex. Available at:[Link]

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• 3. Luna PFP(2) HPLC Columns: Phenomenex [phenomenex.com]

A Comparative Guide to the Antimicrobial Activity of Schiff Bases Derived from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel antimicrobial agents to combat the growing threat of resistant pathogens, Schiff bases have emerged as a promising class of compounds. Their structural versatility and broad spectrum of biological activities, including antibacterial and antifungal properties, make them a focal point of contemporary medicinal chemistry research.[1][2][3][4] This guide provides a comparative analysis of the potential antimicrobial activity of Schiff bases derived from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde, placed in context with structurally similar and well-documented analogues.

The core structure, featuring a halogenated aromatic ring and a fluorinated phenoxy moiety, suggests a strong potential for biological activity. The imine or azomethine group (-C=N-) characteristic of Schiff bases is crucial for their biological effects.[1][2] This guide will delve into the synthesis, proposed antimicrobial screening, and comparative performance of these compounds, offering a framework for their evaluation as potential next-generation antimicrobial agents.

Synthesis of Schiff Bases: A Generalized Approach

The synthesis of Schiff bases is typically a straightforward condensation reaction between a primary amine and an aldehyde or ketone.[5][6] In the context of our topic, 5-Chloro-2-(4-fluorophenoxy)benzaldehyde serves as the aldehyde precursor. The reaction with various primary amines yields the corresponding Schiff base.

Experimental Protocol: Synthesis of Schiff Base Ligand

A representative synthetic procedure, adapted from methodologies for similar compounds, is as follows:[7]

• Dissolution of Aldehyde: Dissolve 5-Chloro-2-(4-fluorophenoxy)benzaldehyde (1 equivalent) in a suitable solvent, such as ethanol or methanol, in a round-bottomed flask.

• Addition of Amine: To this solution, add an equimolar amount of the desired primary amine (1 equivalent).

• Catalysis (Optional): A few drops of a catalyst, such as glacial acetic acid, can be added to facilitate the reaction.

• Reaction: The mixture is then typically refluxed for a period ranging from a few hours to overnight, with the progress of the reaction monitored by thin-layer chromatography (TLC).

• Isolation and Purification: Upon completion, the reaction mixture is cooled, and the resulting precipitate (the Schiff base) is collected by filtration. The product is then washed with a cold solvent and can be further purified by recrystallization from an appropriate solvent system.

• Characterization: The structure of the synthesized Schiff base is confirmed using spectroscopic techniques such as FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: General workflow for the synthesis of Schiff bases.

Comparative Antimicrobial Activity

While specific experimental data for Schiff bases derived from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde is not yet prevalent in published literature, we can draw insightful comparisons from structurally related compounds. A notable analogue is the series of Schiff bases derived from 5-chloro-salicylaldehyde.[8][9][10] The presence of the 5-chloro substituent is a common feature, and the antimicrobial data from these compounds provides a valuable benchmark.

For instance, a study on Schiff bases synthesized from 5-chloro-salicylaldehyde and various primary amines demonstrated significant antibacterial and antifungal activities.[8][9] One of the most active compounds, (E)-4-chloro-2-((4-fluorobenzylimino)methyl)phenol, showed potent activity against several microbial strains.[8][9]

The following table presents a comparative summary of the antimicrobial activity, with hypothetical data for a Schiff base derived from our topic aldehyde to illustrate how a direct comparison would be structured. The data for the comparative compound is sourced from published research.[8][9]

Compound	Target Microorganism	Minimum Inhibitory Concentration (MIC) in µg/mL
(E)-4-chloro-2-((4-fluorobenzylimino)methyl)phenol (from 5-chloro-salicylaldehyde)[8][9]	Bacillus subtilis	45.2
Escherichia coli	1.6
Pseudomonas fluorescence	2.8
Staphylococcus aureus	3.4
Aspergillus niger	47.5
Hypothetical Schiff Base (from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde)	Bacillus subtilis	[Experimental Data Needed]
Escherichia coli	[Experimental Data Needed]
Pseudomonas aeruginosa	[Experimental Data Needed]
Staphylococcus aureus	[Experimental Data Needed]
Candida albicans	[Experimental Data Needed]

It is hypothesized that the introduction of the 4-fluorophenoxy group in our target Schiff bases could modulate their lipophilicity and electronic properties, potentially leading to enhanced or differential antimicrobial activity. The fluorine atom, a common feature in many successful pharmaceuticals, is known to influence metabolic stability and binding affinity.

Methodologies for Antimicrobial Screening

To ascertain the antimicrobial efficacy of the newly synthesized Schiff bases, standardized in vitro screening methods are employed. The following protocols are fundamental in the preliminary assessment of antimicrobial candidates.

Experimental Protocol: Disc Diffusion Assay

This method provides a qualitative assessment of antimicrobial activity.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

• Inoculation of Agar Plates: A sterile cotton swab is dipped into the inoculum and evenly streaked over the entire surface of a Mueller-Hinton agar plate.

• Application of Discs: Sterile filter paper discs (typically 6 mm in diameter) are impregnated with a known concentration of the synthesized Schiff base dissolved in a suitable solvent (e.g., DMSO).

• Placement of Discs: The impregnated discs are placed on the surface of the inoculated agar plates. A standard antibiotic disc serves as a positive control, and a disc with the solvent alone acts as a negative control.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Measurement of Inhibition Zone: The diameter of the clear zone around each disc, where microbial growth is inhibited, is measured in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a common technique for determining MIC.

• Preparation of Stock Solution: A stock solution of the synthesized Schiff base is prepared in a suitable solvent.

• Serial Dilutions: A series of twofold dilutions of the stock solution are prepared in a 96-well microtiter plate containing a suitable growth medium (e.g., Mueller-Hinton broth).

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism.

• Controls: A positive control well (broth with inoculum, no compound) and a negative control well (broth only) are included.

• Incubation: The microtiter plate is incubated under appropriate conditions.

• Determination of MIC: The MIC is determined as the lowest concentration of the Schiff base at which no visible growth of the microorganism is observed.

Caption: Experimental workflow for antimicrobial evaluation.

Concluding Remarks and Future Directions

Schiff bases derived from 5-Chloro-2-(4-fluorophenoxy)benzaldehyde represent a promising, yet underexplored, avenue in the search for new antimicrobial agents. Based on the robust activity of structurally similar compounds, there is a strong rationale for their synthesis and detailed biological evaluation. Future research should focus on synthesizing a library of these Schiff bases with diverse primary amines to establish a clear structure-activity relationship (SAR). Furthermore, investigating their mechanism of action and potential for synergy with existing antibiotics could unveil novel therapeutic strategies. The complexation of these Schiff bases with various metal ions is another promising direction, as it has been shown to enhance the biological activity of related compounds.[11]

References

• A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies. Available at: [Link]

• Shi, L., Ge, H. M., Tan, S. H., Li, H. Q., Song, Y. C., Zhu, H. L., & Tan, R. X. (2007). Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde. European Journal of Medicinal Chemistry, 42(4), 558-564. Available at: [Link]

• Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde. Available at: [Link]

• Antimicrobial Activity of Schiff Base Derived from P-Aminophenol and Benzaldehyde and their Fe (II), Co (II). Available at: [Link]

• Antimicrobial Activity and Urease Inhibition of Schiff Bases Derived from Isoniazid and Fluorinated Benzaldehydes and of Their Copper(II) Complexes. Available at: [Link]

• Ibrahim, M. A., & Opoosun, M. B. (2020). Synthesis, Characterization and Antibacterial Activity of Schiff Base, 4-Chloro-2-{(E)-[(4-fluorophenyl)imino]methyl}phenol, and Its Mn(II), Co(II), Ni(II), Cu(II), and Zn(II) Complexes. Journal of Chemistry, 2020, 1745236. Available at: [Link]

• Zala, R. V., & Upadhyay, S. V. (2019). Synthesis, Characterization, and Antimicrobial Activity of Schiff Bases Derived From 4, 6-Difluoro-2-Amino Benzothiazole. International Journal of Pharmacy and Biological Sciences, 9(1), 199-206. Available at: [Link]

• Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde. Available at: [Link]

• Synthesis and evaluation of antimicrobial activity of two Schiff bases derived from cyclohexylamine. Available at: [Link]

• Pharmacy and Drug Development Synthesis and Antimicrobial Evaluation of Some Schiff Base Derivatives. Available at: [Link]

• Synthesis and Antimicrobial Evaluation of Some Schiff Base Derivatives. Available at: [Link]

• Asiri, A. M., & Khan, S. A. (2013). Synthesis, characterization, and antimicrobial activity of Schiff bases derived from benzaldehydes and 3, 3′-diaminodipropylamine. Arabian Journal of Chemistry, 10, S1645-S1650. Available at: [Link]

• SCHIFF BASE FROM L-Glycine and 4-Hydroxybenzaldehyde AND ITS COMPLEXES WITH Co(II) and Cu(II): SYNTHESIS AND ANTIMICROBIAL. Available at: [Link]

• Antimicrobial Activity of Some Schiff Bases Derived from Benzoin, Salicylaldehyde, Aminophenol and 2,4 Dinitrophenyl Hydrazine. Available at: [Link]

• Biological aspects of Schiff base–metal complexes derived from benzaldehydes: an overview. Available at: [Link]

• Biological applications of Schiff bases: An overview. Available at: [Link]

• Synthesis, Characterization, and Biological Studies of a New Schiff Base Ligand Derived from 5-Amino-2-hydroxybenzoic Acid and Benzaldehyde and its Metal Complexes. Available at: [Link]

• Preparation and Characterization of Novel Schiff Base Derived From 4-Nitro Benzaldehyde and Its Cytotoxic Activities. Available at: [Link]

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A Comparative Guide to the Reactivity of Ortho-, Meta-, and Para-Substituted Benzaldehydes

For researchers, scientists, and drug development professionals, the benzaldehyde scaffold is a cornerstone of modern organic synthesis.[1][2] Its derivatives are pivotal intermediates in the creation of pharmaceuticals, agrochemicals, and advanced materials.[3][4] However, the reactivity of the aldehyde functional group is not constant; it is exquisitely sensitive to the nature and position of other substituents on the aromatic ring.

This guide provides an in-depth, objective comparison of the reactivity of ortho, meta, and para substituted benzaldehydes. We will move beyond simple rules to explore the causality behind their behavior in key chemical transformations, supported by experimental data and mechanistic insights. Understanding these nuances is critical for rational reaction design, optimizing yields, and elucidating complex reaction mechanisms.

Fundamental Principles Governing Reactivity

The chemistry of benzaldehyde is dominated by the electrophilic character of its carbonyl carbon. Nucleophiles are drawn to this region of partial positive charge, initiating the most common class of reactions: nucleophilic addition.[5][6] The substituents on the benzene ring act as electronic and steric modulators, directly influencing the magnitude of this positive charge and the ease with which a nucleophile can access it.

The Interplay of Electronic Effects

Substituents exert their influence through two primary electronic mechanisms: the inductive effect and the resonance effect.

• Inductive Effect (Field Effect): This effect is transmitted through the sigma bonds of the molecule. Electron-withdrawing groups (EWGs), like a nitro group (-NO₂), are highly electronegative and pull electron density away from the ring and the attached aldehyde group. This withdrawal increases the carbonyl carbon's electrophilicity. Conversely, electron-donating groups (EDGs), like an alkyl group (-CH₃), push electron density towards the aldehyde, decreasing its electrophilicity. The inductive effect weakens with distance.

• Resonance (Mesomeric) Effect: This powerful effect involves the delocalization of pi electrons between the substituent and the aromatic ring. It is highly position-dependent, operating most strongly at the ortho and para positions.

  • Electron-Withdrawing by Resonance (-R): Groups like -NO₂ and -CN pull electron density out of the ring's pi system, significantly increasing the partial positive charge on the carbonyl carbon when in the para position.

  • Electron-Donating by Resonance (+R): Groups with lone pairs, such as methoxy (-OCH₃), donate electron density into the ring, which in turn reduces the electrophilicity of a para aldehyde.

The Dominance of Steric Hindrance: The "Ortho-Effect"

When a substituent is placed in the ortho position (adjacent to the aldehyde), steric hindrance often becomes the dominant factor influencing reactivity.[7][8] This "ortho-effect" is a composite of several factors, but primarily it refers to the physical blocking of the reaction center.[9][10] Bulky ortho groups can impede the optimal trajectory of an incoming nucleophile, dramatically slowing reaction rates regardless of the group's electronic properties.[11] Furthermore, severe steric clash can force the aldehyde group to twist out of the plane of the benzene ring, disrupting the electronic communication (conjugation) between the ring and the carbonyl.[9][12]

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The Fluorine Advantage: A Comparative Guide to 5-Chloro-2-(4-fluorophenoxy)benzaldehyde and its Non-Fluorinated Analog

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic incorporation of fluorine into lead compounds has become a cornerstone of medicinal chemistry. This guide provides a comprehensive comparison of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde and its non-fluorinated counterpart, 5-Chloro-2-phenoxybenzaldehyde. We will explore the profound impact of a single fluorine atom on key physicochemical and pharmacological properties, supported by established principles and detailed experimental protocols. This document is intended to serve as a practical resource for researchers aiming to leverage the "fluorine advantage" in their own drug development programs.

The Strategic Value of Fluorine in Medicinal Chemistry

The introduction of fluorine into a drug candidate is a well-established strategy to enhance its therapeutic potential.[1] The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can confer a range of benefits.[1] These include improved metabolic stability, enhanced binding affinity to target proteins, and modulated physicochemical properties such as lipophilicity and pKa.[1] Consequently, fluorinated pharmaceuticals are prevalent across a wide array of therapeutic areas.

This guide will use 5-Chloro-2-(4-fluorophenoxy)benzaldehyde as a case study to illustrate these advantages over its non-fluorinated analog. While direct comparative experimental data for these specific molecules is not extensively published, the principles discussed are widely applicable and supported by a vast body of literature.

Physicochemical and Pharmacokinetic Properties: A Comparative Overview

The substitution of a hydrogen atom with a fluorine atom on the phenoxy ring is predicted to have a significant impact on several key molecular properties. The following table summarizes these expected differences.

Property	5-Chloro-2-phenoxybenzaldehyde (Non-fluorinated)	5-Chloro-2-(4-fluorophenoxy)benzaldehyde (Fluorinated)	Rationale for Predicted Difference
Molecular Weight	232.66 g/mol	250.65 g/mol	Addition of a fluorine atom.
Predicted logP	~4.2	~4.5	The high lipophilicity of the C-F bond generally increases the octanol-water partition coefficient.[2][3]
Predicted Metabolic Stability (t½ in HLM)	Lower	Higher	The C-F bond is significantly stronger than a C-H bond, making the fluorinated ring more resistant to oxidative metabolism by cytochrome P450 enzymes.[4][5][6]
Predicted Binding Affinity (e.g., IC50)	Higher (less potent)	Lower (more potent)	Fluorine can engage in favorable interactions (e.g., hydrogen bonds, dipole-dipole) with amino acid residues in the target's binding pocket, leading to enhanced affinity.[1]

HLM: Human Liver Microsomes. Predicted values are based on established principles of medicinal chemistry.

Biological Activity Profile: A Case Study in Tyrosinase Inhibition

Benzaldehyde derivatives have been investigated for a variety of biological activities. For the purpose of this guide, we will consider their potential as inhibitors of tyrosinase, a key enzyme in melanin biosynthesis and a target for developing treatments for hyperpigmentation disorders.[7][8]

The following Graphviz diagram illustrates the proposed mechanism by which the fluorinated compound may exhibit enhanced binding to a hypothetical enzyme active site.

Caption: Enhanced binding of the fluorinated analog in a hypothetical active site.

Experimental Protocols

To empirically validate the predicted advantages, a series of experiments can be conducted. The following section provides detailed, step-by-step methodologies for the synthesis of both compounds and for a comparative evaluation of their metabolic stability and tyrosinase inhibitory activity.

Synthesis of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde and 5-Chloro-2-phenoxybenzaldehyde

This protocol is adapted from established methods for the synthesis of related phenoxybenzaldehydes.[9][10]

Step 1: Synthesis of the Ether Linkage

• To a solution of 5-chloro-2-fluorobenzaldehyde (1 eq) and either 4-fluorophenol or phenol (1.1 eq) in anhydrous dimethylformamide (DMF), add potassium carbonate (2 eq).

• Stir the reaction mixture vigorously at 120 °C for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure phenoxybenzaldehyde derivative.

Caption: Synthetic workflow for phenoxybenzaldehydes.

In Vitro Metabolic Stability Assay in Human Liver Microsomes

This protocol is based on standard procedures for assessing the metabolic stability of drug candidates.[4][6][11][12]

• Preparation of Solutions:

  • Prepare a 1 M stock solution of each test compound in DMSO.

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Thaw pooled human liver microsomes (HLM) on ice. Dilute to a final concentration of 1 mg/mL in the phosphate buffer.

  • Prepare a NADPH regenerating system solution.

• Incubation:

  • In a 96-well plate, add the HLM suspension.

  • Add the test compound to a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

• Time Points and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Analysis:

  • Centrifuge the plate to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining parent compound against time.

  • The slope of the linear regression will be used to calculate the in vitro half-life (t½).

Tyrosinase Inhibition Assay

This colorimetric assay measures the ability of the compounds to inhibit the activity of mushroom tyrosinase.[13][14][15][16]

• Preparation of Reagents:

  • Prepare a 0.1 M phosphate buffer (pH 6.8).

  • Prepare a solution of mushroom tyrosinase (e.g., 1000 U/mL) in the phosphate buffer.

  • Prepare a 1 mM solution of L-DOPA (substrate) in the phosphate buffer.

  • Prepare serial dilutions of the test compounds and a positive control (e.g., kojic acid) in DMSO, then dilute further in the phosphate buffer.

• Assay Procedure (96-well plate):

  • To each well, add 40 µL of the test compound solution, 50 µL of phosphate buffer, and 10 µL of the tyrosinase solution.

  • Incubate at 25°C for 10 minutes.

  • Initiate the reaction by adding 100 µL of the L-DOPA solution.

  • Incubate at 25°C for 10-20 minutes.

• Measurement:

  • Measure the absorbance at 475 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of tyrosinase inhibition for each concentration of the test compounds.

  • Determine the IC50 value (the concentration required to inhibit 50% of the enzyme's activity) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Conclusion

The strategic incorporation of fluorine into 5-Chloro-2-phenoxybenzaldehyde to yield its 4-fluoro analog is predicted to confer significant advantages in a drug discovery context. These benefits, stemming from the fundamental physicochemical properties of fluorine, are anticipated to manifest as enhanced metabolic stability and increased biological potency. The experimental protocols provided in this guide offer a robust framework for the empirical validation of these principles. By understanding and applying the "fluorine advantage," researchers can more effectively design and optimize the next generation of therapeutic agents.

References

• BenchChem. (2025). Protocol for Tyrosinase Inhibition Assay with 5,6-Dimethoxyisobenzofuran-1(3H)-one.

• Molbase. (n.d.). Synthesis of 5-Chloro-2-(2'-methylphenoxy)benzaldehyde. Retrieved from [Link]

• Mercell. (n.d.). Metabolic stability in liver microsomes. Retrieved from [Link]

• ACS Omega. (2025, August 19). Discovery of Potential Tyrosinase Inhibitors via Machine Learning and Molecular Docking with Experimental Validation of Activity and Skin Permeation. Retrieved from [Link]

• IntechOpen. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Retrieved from [Link]

• Bio-protocol. (n.d.). Tyrosinase inhibition assay. Retrieved from [Link]

• Taylor & Francis. (2024, December 16). Development of a human tyrosinase activity inhibition assay using human melanoma cell lysate. Retrieved from [Link]

• MTTlab. (n.d.). Microsomal Stability Assay. Retrieved from [Link]

• BenchChem. (2025). A Technical Guide to Ortho-Substituted Phenoxybenzaldehydes: Synthesis, Properties, and Biological Activities.
• BenchChem. (2025). A Comparative Guide to the Reactivity of Fluorinated vs. Non-Fluorinated Nitrobenzaldehyde Oximes.

• PubChem. (n.d.). 5-Chloro-2-fluorobenzaldehyde. Retrieved from [Link]

• BenchChem. (2025). Comparative study of the biological activity of fluorinated vs. non-fluorinated tetralones.

• ResearchGate. (n.d.). The synthesis and characterization of some novel 5-chloro-2-(substituted alkoxy)-N-phenylbenzamide derivatives. Retrieved from [Link]

• ACD/Labs. (n.d.). Calculate Partition Coefficients | LogP Prediction Software. Retrieved from [Link]

• GitHub. (n.d.). kayneong/LogP-Prediction: Prediction of LogP from SMILES datasets of chemical molecules. Retrieved from [Link]

• PMC. (2018, December 14). JPlogP: an improved logP predictor trained using predicted data. Retrieved from [Link]

• ResearchGate. (2025, August 6). Application of ALOGPS to predict 1-octanol/water distribution coefficients, logP, and logD, of AstraZeneca in-house database. Retrieved from [Link]

• Journal of Cheminformatics. (2008, September 18). Are Log P Calculators Accurate? Benchmarking on 96 000 Compounds. Retrieved from [Link]

• Ha, S.-T., et al. (n.d.). NOTE Synthesis of 5-Chloro-2-(4-tetradecanoyloxybenzylidenamino)benzoxazole. Oriental Journal of Chemistry.

• Current Medicinal Chemistry. (2002, October 15). Reliability of logP predictions based on calculated molecular descriptors: a critical review. Retrieved from [Link]

• eScholarship.org. (2021, June 24). Evaluation of log P, pKa, and log D predictions from the SAMPL7 blind challenge. Retrieved from [Link]

• Google Patents. (n.d.). US4108904A - Process for the preparation of m-phenoxybenzaldehyde.

• ACD/Labs. (n.d.). Lipophilicity Descriptors: Understanding When to Use LogP & LogD. Retrieved from [Link]

• Chemaxon Docs. (n.d.). LogP and logD calculations. Retrieved from [Link]

• ResearchGate. (2020, August 7). A comparative study of perfluorinated and non-fluorinated UiO-67 in gas adsorption. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-5-Fluorobenzaldehyde. Retrieved from [Link]

• BenchChem. (2025). Evaluating the Biological Activity of Derivatives Synthesized from 2-Chloro-5-nitrobenzaldehyde: A Comparative Guide.

• International Journal of Scientific Research in Science and Technology. (n.d.). Synthesis, Characterisation and Antimicrobial activity of E-N-(5-Chloro-2 Isopropyl benzylidene) aryl amine. Retrieved from [Link]

• MDPI. (2023, August 15). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Retrieved from [Link]

• MDPI. (2021, September 13). Evaluation of Benzaldehyde as an Antibiotic Modulator and Its Toxic Effect against Drosophila melanogaster. Retrieved from [Link]

• ACS Publications. (2023, December 15). Repellency and Toxicity of Vapor-Active Benzaldehydes against Aedes aegypti. Retrieved from [Link]

• PMC. (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Retrieved from [Link]

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evaluation of the insecticidal potential of benzaldehyde derivatives

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating the transition from conventional pesticides to novel, structurally optimized aromatic derivatives.

Executive Summary: The Case for Benzaldehyde Derivatives

The escalating resistance of arthropod vectors and agricultural pests to conventional pyrethroids and organophosphates necessitates the development of novel insecticidal pharmacophores. Recent chemical screening efforts have identified benzaldehyde derivatives—such as 3-phenoxybenzaldehyde (a breakdown product of alpha-cyano pyrethroids) and various Schiff bases—as highly potent spatial repellents, larvicides, and acaricides.

This guide provides a rigorous, data-driven comparison of benzaldehyde derivatives against commercial standards (e.g., DEET, Bioallethrin, and Lufenuron). By dissecting their structure-activity relationships (SAR), mechanistic pathways, and self-validating experimental protocols, we aim to equip drug development professionals with the actionable intelligence required to formulate next-generation vector control tools.

Mechanistic Profiling: How Benzaldehyde Derivatives Operate

Unlike traditional neurotoxins that uniformly target voltage-gated sodium channels, benzaldehyde derivatives exhibit a multifaceted mechanism of action depending on their structural substitutions and the target species.

• Central Nervous System (CNS) Blockade: In vapor-phase exposures against Aedes aegypti larvae, specific benzaldehyde analogues have been shown to 1[1]. The compounds most capable of spatial repellency directly correlate with those capable of arresting larval nerve firing.

• Immune System Arrest (Phenol Oxidase Inhibition): Certain benzaldehydes act as potent immunomodulators. In Galleria mellonella models, benzaldehyde concentrations between 4–8 mM2[2], preventing nodule formation and leading to rapid insect mortality.

• Dual-Function Acaricidal Action: Derivatives like 2-methylbenzaldehyde isolated from Morinda officinalis not only exhibit profound toxicity against mites (Dermatophagoides spp.) but also induce a biochemical color change, acting as a 3[3].

Caption: Dual mechanistic pathways of benzaldehyde derivatives in insect vectors.

Quantitative Performance Comparison

To objectively evaluate the viability of benzaldehyde analogues, we must benchmark their Effective Concentration (EC₅₀) and Lethal Concentration (LC₅₀) against widely utilized commercial standards.

Table 1: Vapor Toxicity and Repellency against Aedes aegypti

Data derived from standardized glass-tube spatial bioassays at 100 μg/cm² exposures[1].

Compound	Primary Activity	EC₅₀ / LC₅₀ (μg/cm²)	Relative Efficacy vs. Commercial Standard
3-Phenoxybenzaldehyde	Repellency (EC₅₀)	6.3	4x more potent than DEET (25.4 μg/cm²)
Isophthalaldehyde	Repellency (EC₅₀)	23.0	Comparable to DEET (25.4 μg/cm²)
3-Chlorobenzaldehyde	Toxicity (LC₅₀)	37.0	2x more toxic than Sandalwood oil (77.0 μg/cm²)
Biphenyl-3-carboxaldehyde	Toxicity (LC₅₀)	48.0	Superior to Sandalwood oil; lower than Bioallethrin
Bioallethrin (Standard)	Toxicity (LC₅₀)	6.1	Baseline for high-toxicity pyrethroids
DEET (Standard)	Repellency (EC₅₀)	25.4	Baseline for spatial repellency

Table 2: Larvicidal Activity against Spodoptera littoralis (2nd Instar)

Data derived from synthesized benzaldehyde urea/thiourea derivatives evaluated at 72h post-treatment[4].

Compound Class	LC₅₀ (ppm)	Toxicological Profile
Compound b5 (Benzaldehyde deriv.)	26.63	High insecticidal toxicity; approaches commercial IGR efficacy.
Compound c4 (Schiff Base)	46.35	Moderate-to-high toxicity; disrupts larval development.
Lufenuron (Standard)	17.01	Baseline for Insect Growth Regulators (IGRs).

SAR Insight: The data indicates that adding a bulky, lipophilic group (e.g., the phenoxy group in 3-phenoxybenzaldehyde) drastically lowers the EC₅₀, enhancing spatial repellency. Conversely, halogenation (e.g., 3-chlorobenzaldehyde) shifts the molecule's profile toward acute vapor toxicity.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are engineered to isolate the specific variables of vapor toxicity and contact larvicidal activity, ensuring that the resulting dose-response curves are free from artifactual interference.

Protocol A: Vapor-Phase Spatial Repellency & Toxicity Assay

Objective: To quantify the vapor-phase toxicity of benzaldehyde analogues against Aedes aegypti without confounding contact toxicity[1].

• Compound Formulation: Dissolve the benzaldehyde derivative in high-purity acetone to achieve a stock concentration yielding 100 μg/cm².

  • Causality: Acetone is selected for its high volatility, ensuring it acts strictly as a carrier vehicle without leaving a toxic residue.

• Substrate Coating & Evaporation: Apply the solution uniformly to the inner surface of a glass bioassay tube. Allow the tube to vent in a fume hood for exactly 60 minutes.

  • Causality: This evaporation window is a critical self-validating step. Residual acetone acts as a confounding fumigant; failing to evaporate it completely will artificially inflate mosquito mortality rates.

• Cohort Introduction & Isolation: Introduce a cohort of 20 non-blood-fed female A. aegypti mosquitoes into a clean holding chamber separated from the treated glass tube by a mesh screen.

  • Causality: The mesh screen ensures zero physical contact with the treated glass, definitively isolating vapor-phase toxicity from contact toxicity.

• Dose-Response Linearization: Record knockdown and mortality at 1h, 4h, and 24h intervals. Calculate the LC₅₀ using probit analysis.

  • Causality: Probit analysis linearizes the sigmoidal dose-response curve, providing a statistically robust LC₅₀ with 95% confidence intervals to compare against standards like Bioallethrin.

Protocol B: Larvicidal Emulsion Bioassay

Objective: To evaluate the insect growth-regulating (IGR) and acute toxicity of synthesized benzaldehyde Schiff bases on Spodoptera littoralis[4].

• Emulsification: Prepare the test compound at five distinct concentrations (e.g., 12.5 to 200 mg/L) in Dimethylformamide (DMF), utilizing 0.1% Tween-80 as a surfactant.

  • Causality: Benzaldehyde derivatives are often highly lipophilic. Tween-80 prevents micelle aggregation, ensuring a homogenous dispersion. Heterogeneous dosing leads to erratic LC₅₀ data.

• Leaf-Dip Application: Submerge standardized leaf discs into the emulsion for 10 seconds and air-dry. Introduce 2nd-instar S. littoralis larvae to the treated foliage.

  • Causality: The leaf-dip method perfectly mimics field ingestion scenarios, validating the compound's oral bioavailability and gut-barrier penetration.

• Extended Evaluation: Assess mortality and developmental arrest at 72 hours post-exposure.

  • Causality: Because many of these derivatives act as IGRs rather than acute neurotoxins, a 72-hour window is required to capture delayed molting failures and precocious metamorphosis.

Caption: Self-validating experimental workflow for evaluating vapor and contact toxicity.

Conclusion & Future Directions

Benzaldehyde derivatives represent a highly versatile scaffold for modern crop protection and vector control. The data clearly demonstrates that specific analogues, such as 3-phenoxybenzaldehyde, outperform gold standards like DEET in spatial repellency, while halogenated derivatives offer potent, targeted toxicity against resistant agricultural pests like Spodoptera littoralis.

For drug development professionals, the next phase of optimization should focus on formulating these volatile compounds into slow-release matrices (e.g., microencapsulation or polymer-laminated spatial repellents) to extend their field half-life while maintaining their highly effective vapor-phase concentrations.

References

• Repellency and Toxicity of Vapor-Active Benzaldehydes against Aedes aegypti. PubMed, National Institutes of Health (NIH).
• Design, Synthesis, and Toxicological Activities of Novel Insect Growth Regulators as Insecticidal Agents against Spodoptera littoralis (Boisd.). Semantic Scholar.
• Evaluation of benzaldehyde derivatives from Morinda officinalis as anti-mite agents with dual function as acaricide and mite indicator. ResearchGate.
• Benzaldehyde as an insecticidal, antimicrobial, and antioxidant compound produced by Photorhabdus temperata M1021. Journal of Microbiology.

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Safety & Regulatory Compliance

5-Chloro-2-(4-fluorophenoxy)benzaldehyde proper disposal procedures

5-Chloro-2-(4-fluorophenoxy)benzaldehyde: Comprehensive Laboratory Disposal and Waste Management Protocol

In pharmaceutical research and drug development, halogenated aromatic compounds like 5-Chloro-2-(4-fluorophenoxy)benzaldehyde are invaluable synthetic building blocks. However, the presence of both chlorine and fluorine atoms on the aromatic rings dictates strict, non-negotiable end-of-life handling procedures. Improper disposal not only violates Resource Conservation and Recovery Act (RCRA) regulations but also poses severe environmental and operational risks.

This guide provides a self-validating, step-by-step operational protocol for the safe segregation, containerization, and disposal of this compound, ensuring your laboratory maintains the highest standards of safety and compliance.

Physicochemical Hazard Profiling & Waste Classification

Before initiating disposal, it is critical to understand the chemical profile that dictates how this compound interacts with other waste streams. 5-Chloro-2-(4-fluorophenoxy)benzaldehyde is strictly classified as a Halogenated Organic Waste .

Property	Specification / Classification	Operational Impact
Chemical Formula	C13H8ClFO2	Contains Chlorine and Fluorine; strictly mandates halogenated waste routing.
Waste Classification	Halogenated Organic Waste	Cannot be fuel-blended; requires specialized high-temperature incineration.
Incompatibilities	Strong oxidizers, strong bases	Must be segregated from reactive chemicals to prevent exothermic reactions.
Container Compatibility	HDPE plastic, PTFE-lined glass	Do NOT use metal cans (high risk of acid gas dissociation and corrosion).

The Mechanistic Rationale: Why Segregation is Critical

As an application scientist, it is vital to understand why disposal protocols exist, not just what they are. The strict segregation of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde from non-halogenated solvents (like acetone, ethanol, or hexane) is driven entirely by combustion chemistry.

When non-halogenated solvents are disposed of, they are typically sent for "fuel blending"—a cost-effective, environmentally friendly process where the waste is burned to generate energy for industrial kilns (1). However, introducing even trace amounts of halogenated compounds (containing Cl or F) into a fuel-blending stream ruins the entire batch.

Combusting halogens at standard boiler temperatures (<1000°C) leads to two catastrophic outcomes:

• Acid Gas Generation: Fluorine and chlorine react with hydrogen to form highly corrosive Hydrogen Fluoride (HF) and Hydrogen Chloride (HCl) gases, which destroy standard incinerator linings and pollute the atmosphere.

• Dioxin/Furan Synthesis: Incomplete combustion of chlorinated and fluorinated aromatics triggers the de novo synthesis of polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs)—some of the most toxic, bioaccumulative compounds known to science (2).

Therefore, halogenated waste must be routed to specialized RCRA-permitted high-temperature incinerators (>1200°C) equipped with caustic scrubbers to neutralize acid gases (3). Mixing halogenated waste with non-halogenated waste forces the entire volume to be treated at this higher standard, needlessly increasing laboratory disposal costs by up to 300-500%.

Step-by-Step Disposal Methodology

To ensure compliance with EPA guidelines and internal Environmental Health and Safety (EHS) standards, execute the following operational workflow:

Phase 1: Point-of-Generation Segregation

• Establish the Stream: Set up a dedicated, labeled waste container specifically for "Halogenated Organic Waste" inside a certified chemical fume hood.

• Prevent Cross-Contamination: Ensure no non-halogenated solvents are added to this container. If 5-Chloro-2-(4-fluorophenoxy)benzaldehyde is dissolved in a non-halogenated solvent (e.g., ethyl acetate) during an experiment, the entire mixture must default to being classified and disposed of as halogenated waste.

Phase 2: Containerization 3. Select Compatible Materials: Use High-Density Polyethylene (HDPE) carboys or PTFE-lined glass bottles provided by your EHS department. 4. Avoid Metal: Never use metal safety cans. Halogenated compounds can slowly dissociate over time, releasing trace acid gases that will corrode metal containers from the inside out, leading to catastrophic leaks (4). 5. Manage Headspace: Keep the container tightly capped at all times unless actively adding waste. Leave at least 10-20% headspace at the top of the container to account for vapor expansion and temperature fluctuations.

Phase 3: Labeling and RCRA Compliance 6. Immediate Tagging: Attach a standard Hazardous Waste tag the exact moment the first drop of waste is added to the container. Do not wait until the container is full. 7. Explicit Identification: Explicitly list "5-Chloro-2-(4-fluorophenoxy)benzaldehyde" and any associated solvents on the label. Do not use abbreviations, acronyms, or chemical structures. Include the estimated percentage by volume (e.g., "Dichloromethane 90%, 5-Chloro-2-(4-fluorophenoxy)benzaldehyde 10%").

Phase 4: EHS Transfer and Final Disposition 8. Storage & Pickup: Once the container reaches 80% capacity, submit a waste pickup request to your facility's EHS department. Store the container in a designated secondary containment bin away from direct sunlight and incompatible materials (bases, oxidizers) until collection.

Visualizing the Disposal Logic

To prevent cross-contamination and ensure operational efficiency, follow this decision matrix when handling 5-Chloro-2-(4-fluorophenoxy)benzaldehyde waste.

Workflow for the safe segregation and disposal of halogenated organic waste.

References

• Northwestern University Research Safety. "Hazardous Waste Disposal Guide." Northwestern University. Available at: [Link]

• American Chemical Society (ACS). "Formation, Measurement, and Control of Dioxins from the Incineration of Municipal Solid Wastes: Recent Advances and Perspectives." Energy & Fuels. Available at: [Link]

• AllSource Environmental. "Guidelines for Solvent Waste Recycling & Disposal." AllSource Environmental. Available at: [Link]

• Washington State University EH&S. "Halogenated Solvents Waste Management." Washington State University. Available at: [Link]

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Navigating the Unknown: A Safety and Handling Guide for 5-Chloro-2-(4-fluorophenoxy)benzaldehyde

Senior Application Scientist Note: At the forefront of drug discovery and chemical research, we often encounter novel compounds for which comprehensive safety data is not yet publicly available. This guide addresses the handling of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde, a compound for which a specific Safety Data Sheet (SDS) is not readily accessible in public databases. In such instances, a conservative approach, grounded in the principles of chemical safety and risk assessment based on analogous structures, is paramount. This document, therefore, serves as a procedural framework for handling this and other uncharacterized substances, ensuring the highest standards of safety for all laboratory personnel.

Hazard Analysis: An Inference-Based Approach

In the absence of a specific SDS, a preliminary hazard assessment can be conducted by examining the chemical structure and data from structurally similar compounds. 5-Chloro-2-(4-fluorophenoxy)benzaldehyde is a substituted benzaldehyde. Aromatic aldehydes are a well-studied class of compounds, and their toxicological profiles can offer valuable insights.

Based on data from analogous compounds, such as various chloro- and fluoro-substituted benzaldehydes, the following potential hazards should be anticipated:

• Skin and Eye Irritation: Many substituted benzaldehydes are known to be irritants.[1][2][3] Direct contact with the skin or eyes is likely to cause irritation, and in some cases, may lead to more severe damage.[4]

• Respiratory Tract Irritation: Inhalation of dust or vapors may cause irritation to the respiratory system.[1][2][3]

• Acute Oral Toxicity: Some substituted benzaldehydes are harmful if swallowed.[1][5]

• Allergic Skin Reaction: Certain benzaldehyde derivatives have been shown to be skin sensitizers.[5]

It is crucial to handle 5-Chloro-2-(4-fluorophenoxy)benzaldehyde as a substance with these potential hazards until specific toxicological data becomes available.

Personal Protective Equipment (PPE): A Comprehensive Barrier

Given the anticipated hazards, a robust selection of PPE is non-negotiable. The principle of "as low as reasonably practicable" (ALARP) should be applied to exposure.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side shields conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a significant risk of splashes.	Protects against splashes and airborne particles, addressing the potential for severe eye irritation.
Skin Protection	- Gloves: Chemically resistant gloves (e.g., nitrile or neoprene) must be worn. Gloves should be inspected before each use and disposed of after handling the compound or if contaminated.[6] - Lab Coat: A flame-resistant lab coat is recommended.[6] - Protective Clothing: For larger quantities or procedures with a high risk of exposure, a chemical-resistant apron or suit should be considered.	Prevents skin contact, addressing the potential for skin irritation and sensitization.
Respiratory Protection	All handling of the solid or solutions should be conducted in a certified chemical fume hood. If engineering controls are not sufficient to maintain exposure below acceptable levels, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[6]	Minimizes the risk of inhaling airborne particles or vapors, protecting against potential respiratory tract irritation.

Operational Plan: From Receipt to Disposal

A clear, step-by-step operational plan is essential to minimize the risk of exposure and contamination.

Receiving and Storage

• Inspection: Upon receipt, inspect the container for any damage or leaks.

• Labeling: Ensure the container is clearly labeled with the full chemical name and any known hazard warnings.

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2] The storage area should be clearly marked as a designated area for hazardous chemicals.

Handling and Experimental Use

All handling of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde should be performed within a chemical fume hood to control for inhalation exposure.

• Preparation: Before handling, ensure that the fume hood is functioning correctly and that all necessary PPE is readily available.

• Weighing: If the compound is a solid, weigh it out in the fume hood. Use a disposable weighing boat to prevent contamination of the balance.

• Dissolution: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

• Transport: When moving the compound within the laboratory, use a secondary container to prevent spills in case the primary container is dropped or broken.

Spill Management

In the event of a spill, immediate action is required:

• Evacuate: Alert others in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

• Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the substance.[7]

• Clean-up: Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools and place it in a labeled, sealed container for hazardous waste.[7][8][9]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[7]

Disposal Plan: Responsible Waste Management

All waste containing 5-Chloro-2-(4-fluorophenoxy)benzaldehyde must be treated as hazardous waste.

• Waste Collection: Collect all contaminated materials (e.g., gloves, weighing boats, absorbent pads) in a designated, labeled hazardous waste container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name.[7]

• Storage: Store the hazardous waste container in a designated accumulation area, away from general laboratory traffic.

• Disposal: Arrange for the disposal of the hazardous waste through a licensed and certified hazardous waste disposal company.[5][7][8] Under no circumstances should this compound or its containers be disposed of down the drain. [7]

Visualizing the Workflow

The following diagram illustrates the key stages of safely handling an uncharacterized chemical compound like 5-Chloro-2-(4-fluorophenoxy)benzaldehyde.

Caption: A generalized workflow for the safe handling of uncharacterized chemical compounds.

Conclusion

The responsible handling of novel chemical entities is a cornerstone of laboratory safety. While the specific toxicological properties of 5-Chloro-2-(4-fluorophenoxy)benzaldehyde are not yet fully elucidated, a cautious and systematic approach based on the known hazards of similar compounds provides a robust framework for ensuring the safety of researchers. Adherence to these guidelines will not only protect individuals but also foster a culture of safety and scientific integrity within the laboratory.

References

• PubChem. 5-Chloro-2-fluorobenzaldehyde. National Center for Biotechnology Information. [Link]

• Matrix Fine Chemicals. 5-CHLORO-2-HYDROXYBENZALDEHYDE. [Link]

• Techno PharmChem. BENZALDEHYDE. [Link]

• Capot Chemical. material safety data sheet. [Link]

• Carl ROTH. Safety Data Sheet: Benzaldehyde. [Link]

• Fisher Scientific. SAFETY DATA SHEET. [Link]

• Sdfine. Chemwatch GHS SDS in English (European). [Link]

• Yale Environmental Health & Safety. Management of Hazardous Waste Procedure. [Link]

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